2-Chlorobenzoyl chloride

• CAS: 609-65-4

Core Science & Biosynthesis

2-Chlorobenzoyl Chloride: A Comprehensive Technical Guide on Physical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physical properties and associated hazards of 2-Chlorobenzoyl chloride (CAS No: 609-65-4). It is intended to be a critical resource for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document presents quantitative data in structured tables, outlines detailed experimental methodologies for property determination, and includes a visual representation of the compound's hazard relationships to ensure safe handling and use.

Introduction

2-Chlorobenzoyl chloride, with the molecular formula C₇H₄Cl₂O, is a significant intermediate in organic synthesis.[1] It plays a crucial role in the manufacturing of pharmaceuticals, agrochemicals, and dyes.[1][2] Its utility in the synthesis of antihistamines, anti-inflammatory drugs, and various pesticides underscores its importance in the chemical and pharmaceutical industries.[1] Given its reactive nature, a thorough understanding of its physical properties and hazards is paramount for safe laboratory and industrial applications.

Physical Properties

2-Chlorobenzoyl chloride is a colorless to light yellow liquid with a pungent odor.[1] It is soluble in common organic solvents like acetone, ether, and alcohol, but it decomposes in water.[3][4]

Table 1: Quantitative Physical Properties of 2-Chlorobenzoyl Chloride

Property	Value	Reference(s)
Molecular Weight	175.01 g/mol	[5][6]
Density	1.382 g/mL at 25 °C	[6]
Melting Point	-4 to -3 °C (25 to 27 °F)	[6][7]
Boiling Point	238 °C (460 °F) at 760 mmHg	[6][7]
Flash Point	124 °C (255.2 °F)	[8]
Refractive Index	n20/D 1.572	[6]
Water Solubility	Decomposes	[4]
Log Pow	2.08	[9]

Hazards and Safety Information

2-Chlorobenzoyl chloride is classified as a hazardous substance, primarily due to its corrosive nature.[5][7][8] It causes severe skin burns and eye damage.[5][7] Contact with water liberates toxic gas, specifically hydrogen chloride.[8]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Pictogram
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage	Corrosive
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage	Corrosive
Corrosive to metals	1	H290: May be corrosive to metals	Corrosive

Data sourced from multiple references.[5][7][8][9][10]

Table 3: NFPA 704 Diamond (for a related compound, 2-Chlorobenzyl chloride)

Category	Rating
Health (Blue)	3
Flammability (Red)	2
Instability (Yellow)	0
Special (White)	N/A

Note: This NFPA rating is for 2-Chlorobenzyl chloride and is provided as a close reference.[11] A specific NFPA rating for 2-Chlorobenzoyl chloride was not found in the search results.

Hazard Relationships

The primary hazard of 2-Chlorobenzoyl chloride is its corrosivity (B1173158). This leads to severe skin burns and eye damage upon direct contact. Its reactivity with water is a significant secondary hazard, producing toxic and corrosive hydrogen chloride gas. Thermal decomposition can also release hazardous substances.

Hazard Relationship Diagram for 2-Chlorobenzoyl Chloride.

Experimental Protocols

The following are summaries of standard methodologies for determining the key physical and hazardous properties of liquid chemicals like 2-Chlorobenzoyl chloride.

Melting Point Determination (ASTM E324)

This method determines the melting range of organic chemicals using a capillary tube.[8]

• Apparatus: Capillary tubes, heating apparatus with a temperature-controlled block or bath, thermometer or temperature sensor.

• Procedure:

  • A small, finely powdered sample of the substance is packed into a capillary tube.

  • The capillary tube is placed in the heating apparatus alongside a calibrated thermometer.

  • The sample is heated at a controlled rate.

  • The temperature at which the substance first begins to melt (initial melting point) and the temperature at which it becomes completely liquid (final melting point) are recorded to define the melting range.[12]

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.[10]

• Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating oil, heat source.

• Procedure:

  • A small amount of the liquid is placed in the small test tube.

  • A capillary tube, with its open end downwards, is placed inside the test tube.

  • The test tube is attached to a thermometer and immersed in the heating oil within the Thiele tube.

  • The Thiele tube is gently heated, causing air to escape from the capillary tube.

  • Heating is continued until a steady stream of bubbles emerges from the capillary tube.

  • The heat source is removed, and the apparatus is allowed to cool.

  • The boiling point is the temperature at which the liquid is drawn back into the capillary tube.[10]

Density Determination (Pycnometer/Graduated Cylinder Method)

This method determines the mass per unit volume of a liquid.[13][14]

• Apparatus: Pycnometer or a graduated cylinder, analytical balance.

• Procedure:

  • The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.

  • A known volume of the liquid is added to the container.

  • The mass of the container with the liquid is measured.

  • The mass of the liquid is determined by subtraction.

  • The density is calculated by dividing the mass of the liquid by its volume.[13][14]

Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Tester)

This method is used to determine the flash point of petroleum products and other liquids.[4]

• Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a stirring device, and an ignition source.

• Procedure:

  • A specified volume of the sample is placed in the test cup.

  • The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the ignition source is applied to the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite.[4][15]

Skin Corrosion Assessment (OECD Test Guideline 431)

This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin corrosivity.[11][16]

• Apparatus: Reconstructed human epidermis tissue models, sterile culture plates, positive and negative controls.

• Procedure:

  • The test chemical is applied topically to the surface of the RhE tissue.

  • After a specific exposure period, the chemical is removed, and the tissue is rinsed.

  • Cell viability is determined using a quantitative assay (e.g., MTT assay).

  • The cell viability of the treated tissue is compared to that of a negative control. A reduction in viability below a certain threshold indicates a corrosive potential.[11][16][17]

Eye Irritation/Corrosion Assessment (OECD Test Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[2][5]

• Apparatus: Albino rabbits, ophthalmoscope.

• Procedure:

  • A single dose of the test substance is applied to the conjunctival sac of one eye of the animal. The other eye serves as a control.

  • The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.

  • Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are graded and scored.

  • The severity and reversibility of the ocular effects are used to classify the substance's irritation or corrosion potential.[5][6][9]

Water Solubility Determination (Qualitative Method)

A general qualitative method to observe the solubility and reactivity of a substance in water.

• Apparatus: Test tubes, stirring rod, distilled water.

• Procedure:

  • A small, measured amount of the substance is added to a test tube containing a known volume of distilled water at room temperature.

  • The mixture is agitated or stirred for a set period.

  • Observations are made to determine if the substance dissolves to form a homogenous solution or if it remains as a separate phase.

  • Any signs of a chemical reaction, such as gas evolution or a change in temperature or color, are also noted. For 2-Chlorobenzoyl chloride, decomposition is expected.[18][19][20]

Conclusion

2-Chlorobenzoyl chloride is a valuable chemical intermediate with well-defined physical properties. However, it presents significant hazards, primarily related to its corrosivity and reactivity with water. Adherence to strict safety protocols, including the use of appropriate personal protective equipment and handling in well-ventilated areas away from moisture, is essential. The information and experimental methodologies provided in this guide are intended to support the safe and effective use of 2-Chlorobenzoyl chloride in research and development.

References

• 1. scimed.co.uk [scimed.co.uk]
• 2. oecd.org [oecd.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. precisionlubrication.com [precisionlubrication.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 7. delltech.com [delltech.com]
• 8. store.astm.org [store.astm.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. x-cellr8.com [x-cellr8.com]
• 12. thinksrs.com [thinksrs.com]
• 13. Density Testing Procedure | International and Accredited Lab [nikoopharmed.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 16. iivs.org [iivs.org]
• 17. What is OECD 431, the in vitro skin corrosion test? [blog.yeswelab.fr]
• 18. youtube.com [youtube.com]
• 19. solubilityofthings.com [solubilityofthings.com]
• 20. chem.libretexts.org [chem.libretexts.org]

2-Chlorobenzoyl chloride CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorobenzoyl chloride (CAS No: 609-65-4), a pivotal chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. This document details its chemical and physical properties, molecular structure, and provides detailed experimental protocols for its synthesis and application in organic reactions.

Core Chemical Information

2-Chlorobenzoyl chloride, also known as o-Chlorobenzoyl chloride, is an acyl chloride characterized by a benzoyl chloride structure with a chlorine substituent at the ortho (2-) position.[1][2] Its high reactivity, typical of acid halides, makes it a versatile reagent in organic synthesis.[1] It is soluble in common organic solvents like ether and acetone (B3395972) but decomposes in the presence of water.[1]

Physicochemical and Identification Data

The following table summarizes the key quantitative data and identifiers for 2-Chlorobenzoyl chloride.

Property	Value	Citations
CAS Number	609-65-4	[3][4]
Molecular Formula	C₇H₄Cl₂O	[1][4]
Molecular Weight	175.01 g/mol	[3][4]
Appearance	Clear, colorless to very slightly yellow liquid	[5][6]
Melting Point	-4 to -3 °C	[3]
Boiling Point	238 °C (lit.)	[3]
Density	1.382 g/mL at 25 °C (lit.)	[3]
Refractive Index	n20/D 1.572 (lit.)	[3]
IUPAC Name	2-chlorobenzoyl chloride	[2]
SMILES	C1=CC=C(C(=C1)C(=O)Cl)Cl	[1]
InChI Key	ONIKNECPXCLUHT-UHFFFAOYSA-N	[1][3]

Molecular Structure

The structure of 2-Chlorobenzoyl chloride consists of a benzene (B151609) ring substituted with a chlorocarbonyl group and a chlorine atom on adjacent carbon atoms.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile of 2-Chlorobenzoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 2-Chlorobenzoyl chloride, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, along with the experimental protocols for data acquisition.

Spectroscopic Data Summary

The empirical formula for 2-Chlorobenzoyl chloride is C₇H₄Cl₂O, and its molecular weight is 175.01 g/mol .[1][2][3] The spectroscopic data is summarized in the tables below for easy reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
8.07 - 8.084	Doublet	1H	Aromatic H
7.68 - 7.25	Multiplet	3H	Aromatic H

Solvent: CDCl₃, Frequency: 89.56 MHz and 399.65 MHz[4]

¹³C NMR Data

Due to the complexity of the aromatic region and solvent effects, precise peak assignments for ¹³C NMR can vary. However, characteristic chemical shifts are observed in the aromatic and carbonyl regions. The data is available in various databases.[1][5][6]

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Description of Vibration
~1780	C=O stretch (acid chloride)
~1590	C=C aromatic ring stretch
~1450	C=C aromatic ring stretch
~1200	C-O stretch
~800	C-Cl stretch

Technique: Attenuated Total Reflectance (ATR) or between salt plates (NaCl, KBr)[1][7]

Mass Spectrometry (MS)

m/z	Relative Intensity (%)	Assignment
174	~30	[M]⁺ (with ³⁵Cl, ³⁵Cl)
176	~20	[M+2]⁺ (with ³⁷Cl, ³⁵Cl)
178	~3	[M+4]⁺ (with ³⁷Cl, ³⁷Cl)
139	100	[M-Cl]⁺
111	~30	[C₆H₄Cl]⁺
75	~20	[C₆H₃]⁺

Ionization Method: Electron Ionization (EI)[2][8]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data presented above are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 5-25 mg of 2-Chlorobenzoyl chloride is accurately weighed and dissolved in about 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).[9][10]

• The solution is transferred to a clean, dry 5 mm NMR tube.

• To ensure a homogenous solution and remove any particulate matter that could affect the spectral resolution, the sample can be filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[11]

Data Acquisition:

• The NMR tube is placed in a spinner turbine and inserted into the NMR spectrometer.

• The spectrometer's magnetic field is locked onto the deuterium (B1214612) signal of the solvent (CDCl₃).[10]

• Shimming is performed to optimize the homogeneity of the magnetic field, which maximizes spectral resolution.[10]

• For ¹H NMR, standard acquisition parameters are used, including a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a higher number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• A drop of 2-Chlorobenzoyl chloride is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.[12][13]

• Alternatively, for transmission IR, a thin film of the liquid is created by placing a drop between two infrared-transparent salt plates (e.g., NaCl or KBr) and gently pressing them together.[14][15]

Data Acquisition:

• A background spectrum of the empty ATR crystal or clean salt plates is recorded.

• The sample is then placed on the crystal or between the plates, and the sample spectrum is acquired.

• The final spectrum is presented in terms of transmittance or absorbance as a function of wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• A small amount of 2-Chlorobenzoyl chloride is introduced into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• The sample is vaporized and then ionized using Electron Ionization (EI). In this process, the vaporized molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺) and various fragment ions.[16][17][18][19]

Data Acquisition:

• The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• A detector records the abundance of each ion, generating a mass spectrum that plots relative intensity versus m/z.

Visualization of Spectroscopic Workflow

The logical flow of spectroscopic analysis for a chemical compound like 2-Chlorobenzoyl chloride is illustrated in the diagram below.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoyl chloride, 2-chloro- [webbook.nist.gov]
• 3. Benzoyl chloride, 2-chloro- [webbook.nist.gov]
• 4. 2-Chlorobenzoyl chloride(609-65-4) 1H NMR spectrum [chemicalbook.com]
• 5. 2-Chlorobenzoyl chloride(609-65-4) 13C NMR spectrum [chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Benzoyl chloride, 2-chloro- [webbook.nist.gov]
• 9. research.reading.ac.uk [research.reading.ac.uk]
• 10. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 11. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. researchgate.net [researchgate.net]
• 15. eng.uc.edu [eng.uc.edu]
• 16. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 19. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]

A Comprehensive Technical Guide to the Solubility of 2-Chlorobenzoyl Chloride in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 2-Chlorobenzoyl chloride in frequently utilized organic solvents. As a reactive acyl chloride, understanding its behavior in various solvents is critical for its application in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This document summarizes available solubility data, presents a detailed experimental protocol for determining miscibility, and offers a visual representation of the experimental workflow.

Core Topic: Solubility and Miscibility of 2-Chlorobenzoyl Chloride

2-Chlorobenzoyl chloride (CAS No. 609-65-4) is a clear, colorless to slightly yellow liquid.[1][2] Its reactivity, stemming from the acyl chloride functional group, dictates its solubility characteristics. While it readily decomposes in water, it is known to be soluble in several common organic solvents.[1][2][3][4][5] For liquid solutes like 2-Chlorobenzoyl chloride, the term "miscibility" is often more precise than "solubility," indicating the ability of two liquids to mix in all proportions to form a homogeneous solution.

Data Presentation: Qualitative Solubility of 2-Chlorobenzoyl Chloride

Solvent	CAS Number	Molecular Formula	Qualitative Solubility	Citation
Acetone	67-64-1	C₃H₆O	Soluble	[1][2][3][4][5]
Diethyl Ether	60-29-7	C₄H₁₀O	Soluble	[1][2][3][4][5]
Ethanol	64-17-5	C₂H₅OH	Soluble	[1][2][3][4][5]
Water	7732-18-5	H₂O	Decomposes	[1][2][3][4][5]

Experimental Protocol: Determination of Miscibility of 2-Chlorobenzoyl Chloride with Organic Solvents

The following detailed protocol outlines a standard laboratory procedure to quantitatively determine the miscibility of 2-Chlorobenzoyl chloride with a given organic solvent. This method is based on visual observation of phase separation.

Objective: To determine if 2-Chlorobenzoyl chloride is miscible, partially miscible, or immiscible with a selection of organic solvents (e.g., acetone, diethyl ether, ethanol) at various volume ratios at a controlled temperature.

Materials:

• 2-Chlorobenzoyl chloride (reagent grade or higher)

• Anhydrous organic solvents (e.g., acetone, diethyl ether, ethanol)

• A set of clean, dry, and calibrated glass test tubes with stoppers

• Pipettes or graduated cylinders for accurate volume measurement

• Vortex mixer or shaker

• Constant temperature water bath

• Personal Protective Equipment (PPE): chemical resistant gloves, safety goggles, lab coat

Procedure:

• Preparation:

  • Ensure all glassware is scrupulously dried to prevent hydrolysis of 2-Chlorobenzoyl chloride.

  • Bring 2-Chlorobenzoyl chloride and the organic solvents to the desired experimental temperature (e.g., 25 °C) by placing them in a constant temperature water bath.

  • Work in a well-ventilated fume hood due to the corrosive and lachrymatory nature of 2-Chlorobenzoyl chloride.

• Miscibility Determination at Various Ratios:

  • Label a series of test tubes for each solvent and each volume ratio to be tested (e.g., 1:9, 1:4, 1:1, 4:1, 9:1 of 2-Chlorobenzoyl chloride to solvent).

  • Accurately measure the required volumes of 2-Chlorobenzoyl chloride and the test solvent into the corresponding labeled test tubes. For example, for a 1:9 ratio in a total volume of 10 mL, add 1 mL of 2-Chlorobenzoyl chloride and 9 mL of the solvent.

  • Securely stopper each test tube.

• Mixing and Observation:

  • Vigorously mix the contents of each test tube for 1-2 minutes using a vortex mixer or by thorough shaking.

  • After mixing, place the test tubes in a test tube rack within the constant temperature water bath and allow them to stand undisturbed for at least 30 minutes.

  • Visually inspect each test tube for the presence of a single, clear, homogeneous phase or the formation of two distinct layers (phase separation). The presence of cloudiness or an emulsion that does not clarify upon standing indicates immiscibility or partial miscibility.

• Data Recording and Interpretation:

  • Record the observations for each volume ratio and each solvent.

  • Miscible: A single, clear, and homogeneous liquid phase is observed at all tested ratios.

  • Partially Miscible: A single phase is observed at some ratios, while two phases are present at other ratios.

  • Immiscible: Two distinct liquid layers are observed at all tested ratios.

• Confirmatory Testing (Optional):

  • For mixtures that appear miscible, a change in temperature can be used to induce phase separation if a critical solution temperature exists within a reachable range.

  • For a more quantitative analysis of partially miscible systems, the composition of each phase can be determined using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) after careful separation of the layers.

Mandatory Visualization: Experimental Workflow

The following diagram, generated using Graphviz, illustrates the logical flow of the experimental protocol for determining the miscibility of 2-Chlorobenzoyl chloride.

Figure 1: Workflow for Miscibility Determination.

References

• 1. Page loading... [guidechem.com]
• 2. 2-Chlorobenzoyl chloride CAS#: 609-65-4 [m.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. nbinno.com [nbinno.com]
• 5. 2-Chlorobenzoyl chloride | 609-65-4 [chemicalbook.com]

Theoretical Insights into the Reactivity of 2-Chlorobenzoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental studies on the reactivity of 2-chlorobenzoyl chloride. This versatile reagent is a cornerstone in the synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes. Understanding its reactivity profile is paramount for the strategic design of synthetic routes and the optimization of reaction conditions. This document amalgamates computational chemistry principles with established experimental protocols to offer a detailed perspective for researchers, scientists, and professionals in drug development.

Molecular Structure and Electronic Profile

2-Chlorobenzoyl chloride is an acyl chloride distinguished by a chloro substituent at the ortho position of the benzene (B151609) ring. Its reactivity is fundamentally governed by the electronic and steric effects imparted by this substitution pattern.

Key Structural Features:

• Electrophilic Carbonyl Carbon: The carbonyl carbon is highly electrophilic due to the strong electron-withdrawing effects of both the carbonyl oxygen and the acyl chloride. This makes it a prime target for nucleophilic attack.

• Ortho-Chloro Substituent: The chlorine atom at the 2-position exerts a dual electronic influence: a deactivating inductive effect (-I) and a weak activating resonance effect (+R). The inductive effect, which withdraws electron density from the ring and the carbonyl group, is generally considered dominant for halogens. This further enhances the electrophilicity of the carbonyl carbon.

• Steric Hindrance: The ortho-chloro group can introduce steric hindrance, potentially influencing the trajectory of incoming nucleophiles and affecting reaction rates compared to its meta- and para-isomers.

Computational studies on related benzoyl chlorides suggest that the interplay of these electronic and steric factors dictates the reaction mechanism and rates. While specific theoretical studies detailing the reaction mechanisms of 2-chlorobenzoyl chloride are limited in the public domain, we can infer its behavior from studies on similar substituted benzoyl chlorides and general principles of physical organic chemistry.

Theoretical Reactivity Profile

The reactivity of 2-chlorobenzoyl chloride is primarily characterized by nucleophilic acyl substitution reactions. The general mechanism proceeds through a tetrahedral intermediate. The stability of this intermediate and the associated transition states are influenced by the nature of the nucleophile, the solvent, and the electronic and steric properties of the acyl chloride.

Hydrolysis

2-Chlorobenzoyl chloride reacts readily with water to form 2-chlorobenzoic acid and hydrochloric acid. Theoretical studies on the hydrolysis of benzoyl chlorides suggest that the reaction can proceed through a concerted SN2-like mechanism or a stepwise pathway involving a tetrahedral intermediate. The presence of water molecules acting as proton shuttles can significantly lower the activation barrier.

Aminolysis

The reaction with amines yields N-substituted 2-chlorobenzamides, a common motif in many pharmaceutical compounds. The reaction is typically fast and exothermic. Theoretical studies on the aminolysis of acyl chlorides indicate a mechanism involving a tetrahedral intermediate. The rate of reaction is influenced by the nucleophilicity of the amine and steric hindrance from both reactants.

Alcoholysis/Esterification

Alcohols react with 2-chlorobenzoyl chloride to form 2-chlorobenzoate (B514982) esters. This reaction is often carried out in the presence of a non-nucleophilic base, such as pyridine (B92270) or triethylamine (B128534), to scavenge the HCl byproduct. The reaction mechanism is analogous to hydrolysis and aminolysis.

Quantitative Data from Theoretical and Experimental Studies

While specific computational data for 2-chlorobenzoyl chloride is scarce, the following table summarizes relevant experimental data and theoretical values for related compounds to provide a comparative context.

Parameter	Value	Compound/Reaction	Reference/Method
Experimental Data
Boiling Point	238 °C	2-Chlorobenzoyl chloride	Experimental
Melting Point	-4 to -3 °C	2-Chlorobenzoyl chloride	Experimental
Density	1.382 g/mL at 25 °C	2-Chlorobenzoyl chloride	Experimental
Kinetic Data (Analogous)
Solvolysis Rate Constant (k/s⁻¹)	Varies with solvent and substituent	Substituted Benzoyl Chlorides in various solvents	Experimental Kinetic Studies
Computational Data (General)
C=O Bond Length	~1.19 Å	DFT calculations on benzoyl chloride derivatives	Theoretical (e.g., B3LYP/6-311+G)
C-Cl Bond Length	~1.80 Å	DFT calculations on benzoyl chloride derivatives	Theoretical (e.g., B3LYP/6-311+G)

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and key reactions of 2-chlorobenzoyl chloride.

Synthesis of 2-Chlorobenzoyl Chloride

Method 1: From 2-Chlorobenzoic Acid

• Materials: 2-Chlorobenzoic acid, thionyl chloride (SOCl₂), toluene (B28343).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chlorobenzoic acid (e.g., 20 g, 127.8 mmol) and toluene (e.g., 150 mL).

  • Slowly add thionyl chloride (e.g., 16 g, 134.45 mmol) to the mixture.

  • Heat the reaction mixture to 75°C and stir overnight.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to obtain 2-chlorobenzoyl chloride as a yellow oil.[1]

Method 2: From 2-Chlorobenzaldehyde (B119727)

• Materials: 2-Chlorobenzaldehyde, chlorine gas, phosphorus pentachloride (PCl₅).

• Procedure:

  • To 2-chlorobenzaldehyde (e.g., 289.7 g, 2.0 mol), add a catalytic amount of phosphorus pentachloride (e.g., 41.5 g, 0.2 mol).

  • After the initial exotherm subsides, heat the solution to 160°C.

  • Introduce a stream of chlorine gas through a sparge tube into the solution for approximately six hours.

  • Monitor the reaction progress by gas chromatography.

  • Upon completion, cool the solution and purify the 2-chlorobenzoyl chloride by vacuum distillation (boiling point 135-140°C at 16 mmHg).[2]

Synthesis of N-Substituted-2-chlorobenzamides

• Materials: 2-Chlorobenzoyl chloride, a primary or secondary amine (e.g., aniline, ethylene (B1197577) diamine), a suitable solvent (e.g., dichloromethane, ethanol), and a base (e.g., triethylamine, aqueous NaOH).

• Procedure:

  • Dissolve the amine in the chosen solvent. For less reactive amines, a base is added to act as an acid scavenger.

  • Cool the solution in an ice bath.

  • Slowly add 2-chlorobenzoyl chloride dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and continue stirring for a few hours.

  • Upon completion, the reaction mixture is worked up by washing with dilute acid (if a base like triethylamine is used) and/or water.

  • The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude benzamide.

  • The product can be further purified by recrystallization or column chromatography.[3][4]

Synthesis of 2-Chlorobenzoate Esters

• Materials: 2-Chlorobenzoyl chloride, an alcohol (e.g., methanol, 2-hydroxyacetophenone), a non-nucleophilic base (e.g., pyridine), and a suitable solvent (e.g., anhydrous pyridine, dichloromethane).

• Procedure:

  • Dissolve the alcohol in the solvent and cool the solution to 0°C.

  • Slowly add 2-chlorobenzoyl chloride to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • The reaction is quenched by pouring it into a mixture of crushed ice and dilute hydrochloric acid.

  • The precipitated product is collected by vacuum filtration and washed with cold water and a small amount of cold alcohol.

  • The crude ester can be purified by recrystallization.[5]

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental and theoretical workflows related to the study of 2-chlorobenzoyl chloride reactivity.

Caption: Experimental workflow for the synthesis of 2-chlorobenzoyl chloride.

Caption: Experimental workflow for the synthesis of N-substituted-2-chlorobenzamides.

Caption: A generalized computational workflow for studying reaction mechanisms.

Conclusion

2-Chlorobenzoyl chloride remains a pivotal building block in modern organic synthesis. Its reactivity, governed by the interplay of electronic and steric effects, makes it a versatile tool for the introduction of the 2-chlorobenzoyl moiety. While detailed theoretical studies on its reaction mechanisms are an area ripe for further exploration, the principles gleaned from related systems provide a solid framework for predicting its behavior. The experimental protocols outlined in this guide offer practical starting points for its synthesis and derivatization. Future computational investigations will undoubtedly provide deeper insights into the subtle mechanistic details of its reactions, further empowering chemists in the rational design of novel molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. The Absolute Beginners Guide to Gaussian [ccl.net]
• 3. Synthesis of 2-chloro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I - Curr Trends Pharm Pharm Chem [ctppc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

The Genesis of a Key Synthetic Building Block: A Technical Guide to 2-Chlorobenzoyl Chloride

An in-depth exploration of the discovery and seminal syntheses of 2-Chlorobenzoyl chloride, offering researchers, scientists, and drug development professionals a comprehensive understanding of its chemical origins and foundational experimental protocols.

Introduction

2-Chlorobenzoyl chloride (C₇H₄Cl₂O), a colorless to slightly yellow liquid with a pungent odor, stands as a cornerstone in the synthesis of a multitude of organic compounds.[1][2] Its significance resonates across various sectors of the chemical industry, serving as a critical intermediate in the manufacturing of pharmaceuticals, agrochemicals, and dyes.[1][3] This technical guide delves into the historical discovery and the primary synthetic routes developed for this versatile acyl chloride, providing detailed experimental methodologies and quantitative data to support contemporary research and development endeavors.

Historical Perspective: The First Synthesis

The first documented synthesis of 2-Chlorobenzoyl chloride dates back to 1875 by O. Emmerling.[1] His pioneering work, published in the scientific journal Berichte der deutschen chemischen Gesellschaft, described the preparation of the compound from ortho-chlorobenzoic acid using phosphorus pentachloride as the chlorinating agent.[1] This early breakthrough laid the groundwork for the future utilization of 2-Chlorobenzoyl chloride as a reactive intermediate in organic synthesis.

Core Synthetic Methodologies

Several reliable methods for the synthesis of 2-Chlorobenzoyl chloride have been established since its initial discovery. The most prevalent and industrially significant routes start from 2-chlorobenzoic acid, 2-chlorobenzaldehyde (B119727), or o-chlorobenzotrichloride. Each pathway offers distinct advantages concerning reagent availability, reaction conditions, and yield.

From 2-Chlorobenzoic Acid

The reaction of 2-chlorobenzoic acid with a chlorinating agent is a common and efficient laboratory and industrial method for producing 2-Chlorobenzoyl chloride.[1][2] Thionyl chloride (SOCl₂) and phosphorus pentachloride (PCl₅) are the most frequently employed reagents for this transformation.[1][2]

Experimental Protocol: Synthesis using Thionyl Chloride [3]

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chlorobenzoic acid (20 g, 127.80 mmol) and toluene (B28343) (150 mL).

• Reagent Addition: Slowly add thionyl chloride (16 g, 134.45 mmol) to the stirred mixture.

• Reaction Conditions: Heat the reaction mixture to 75°C in an oil bath and maintain this temperature overnight with continuous stirring.

• Work-up and Isolation: After the reaction is complete, concentrate the mixture under vacuum using a rotary evaporator to remove the solvent and excess thionyl chloride. This yields 2-Chlorobenzoyl chloride as a yellow oily substance.

Quantitative Data for Synthesis from 2-Chlorobenzoic Acid

Chlorinating Agent	Starting Material (molar eq.)	Reagent (molar eq.)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Thionyl Chloride (SOCl₂)	2-Chlorobenzoic Acid (1)	1.05	Toluene	75	Overnight	100	[3]
Phosphorus Pentachloride (PCl₅)	o-Chlorobenzoic Acid	Not specified	Not specified	Not specified	Not specified	Not specified	[1]

From 2-Chlorobenzaldehyde

The direct chlorination of 2-chlorobenzaldehyde provides another viable route to 2-Chlorobenzoyl chloride. This method can be performed with or without a catalyst.

Experimental Protocol: Catalytic Chlorination [4][5]

• Reaction Setup: In a suitable reaction vessel, add 2-chlorobenzaldehyde (289.7 g, 2.0 mole, 97% purity) and a catalytic amount of phosphorus pentachloride (41.5 g, 0.2 mole).

• Reaction Conditions: Heat the resulting red solution to 160°C. Introduce a stream of chlorine gas through a sparge tube into the solution over a period of six hours.

• Monitoring: Monitor the reaction progress using gas chromatography.

• Work-up and Isolation: Upon completion (typically >95% conversion), cool the solution and distill it under reduced pressure. The fraction boiling at 135-140°C at 16 mmHg is collected as 2-Chlorobenzoyl chloride.

Quantitative Data for Synthesis from 2-Chlorobenzaldehyde

Chlorinating Agent	Catalyst	Starting Material (molar ratio)	Catalyst (molar ratio)	Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity (%)	Reference
Chlorine (Cl₂)	Phosphorus Pentachloride (PCl₅)	1	0.1	160	6	93	98.5	[4][5]
Chlorine (Cl₂)	Phosphorus Pentachloride (PCl₅)	1	0.15	162	7.3	98.6	Not specified	[4]
Chlorine (Cl₂)	None	1	-	140-160	15	70-72	Not specified	[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Chlorobenzoyl chloride is provided below for easy reference.

Property	Value	Reference
Molecular Formula	C₇H₄Cl₂O	[2]
Molecular Weight	175.01 g/mol	[2][6]
Appearance	Colorless to very slightly yellow liquid	[2]
Odor	Pungent	[2]
Melting Point	-4 to -3 °C	[6]
Boiling Point	238 °C (lit.)	[6]
Density	1.382 g/mL at 25 °C (lit.)	[6]
Refractive Index	n20/D 1.572 (lit.)	[6]
Solubility	Soluble in acetone, ether, and alcohol. Decomposes in water.	[2]

Visualizing the Synthesis Pathways

To better illustrate the chemical transformations, the following diagrams, generated using the DOT language, depict the primary synthesis routes.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. GB2061257A - Method for the preparation of 2-chlorobenzoyl chloride, and its uses - Google Patents [patents.google.com]
• 5. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. 邻氯苯甲酰氯 95% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Stability and Storage of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions for 2-chlorobenzoyl chloride, a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. Understanding the chemical stability and proper handling of this reagent is paramount to ensuring experimental reproducibility, maintaining product purity, and ensuring laboratory safety.

Core Stability Profile

2-Chlorobenzoyl chloride is a stable compound under recommended storage conditions.[1][2][3] However, its reactivity, particularly with moisture, is a critical factor governing its stability. The primary degradation pathway is hydrolysis, which occurs readily upon contact with water or moist air.

Key Stability Characteristics:

• General Stability: Stable under normal, dry conditions.[1][2][3][4]

• Moisture Sensitivity: Highly sensitive to moisture.[3] It reacts with water, liberating toxic gas.[4] This decomposition reaction underscores the necessity of storing it in a moisture-free environment.[5]

• Hazardous Polymerization: Hazardous polymerization does not occur.[4]

• Incompatibilities: It is incompatible with strong bases, alcohols, oxidizing agents, and metals.[1][4] Contact with these substances should be strictly avoided.

Recommended Storage Conditions

Proper storage is crucial for maintaining the integrity and reactivity of 2-chlorobenzoyl chloride. The following conditions are recommended:

• Temperature: Store in a cool place, below +30°C.[2][6]

• Atmosphere: Store in a dry and well-ventilated area.[1][4] For enhanced stability, storage under a nitrogen atmosphere is also recommended.[3]

• Containers: Keep containers tightly closed to prevent exposure to moisture and atmospheric humidity.[1][4] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1] Glass containers or plastic carboys are suitable. Do not store in metal containers.[4]

• Location: Designate a specific corrosives area for storage.[3][4] Ensure that eyewash stations and safety showers are in close proximity to the storage and handling location.[4]

Tabulated Physical and Chemical Properties

For ease of reference, the key physical and chemical properties of 2-chlorobenzoyl chloride are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₄Cl₂O	[1]
Molecular Weight	175.01 g/mol	[1]
Appearance	Clear, colorless to light yellow liquid	[2][3][4]
Melting Point	-4 to -3 °C	[2][4]
Boiling Point	238 °C at 760 mmHg	[2][4]
Flash Point	124 °C	[4]
Density	1.382 g/mL at 25 °C	[6]
Water Solubility	Decomposes in water	[2][3][5]
Solubility in Organic Solvents	Soluble in acetone, ether, and alcohol	[2][3][5][6]

Decomposition Profile

The primary decomposition pathway for 2-chlorobenzoyl chloride is hydrolysis. Upon contact with water, it breaks down into 2-chlorobenzoic acid and hydrogen chloride gas.

Hazardous Decomposition Products:

Under fire conditions or through thermal decomposition, 2-chlorobenzoyl chloride can release irritating and toxic gases, including:

• Carbon monoxide (CO)[4]

• Carbon dioxide (CO₂)[4]

• Hydrogen chloride gas (HCl)[1][4]

• Phosgene[4]

Visualizing Chemical Behavior and Handling

To further elucidate the chemical behavior and proper handling of 2-chlorobenzoyl chloride, the following diagrams are provided.

Caption: Hydrolysis decomposition pathway of 2-Chlorobenzoyl chloride.

Caption: Recommended workflow for the storage and handling of 2-Chlorobenzoyl chloride.

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the stability testing of 2-chlorobenzoyl chloride were not available in the public domain at the time of this review. However, a general approach to assessing the stability of moisture-sensitive acyl chlorides would typically involve:

• Accelerated Stability Testing (Forced Degradation):

  • Exposing samples of 2-chlorobenzoyl chloride to elevated temperatures (e.g., 40°C, 50°C) and controlled humidity levels (e.g., 75% RH).

  • Monitoring the degradation of the compound over time using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to quantify the remaining parent compound and identify degradation products.

  • Nuclear Magnetic Resonance (NMR) spectroscopy could also be employed to characterize the structure of any significant degradants.

• Long-Term Stability Testing:

  • Storing samples under the recommended storage conditions (e.g., below +30°C in a desiccated environment) for an extended period (e.g., 6, 12, 24 months).

  • Periodically analyzing the samples to determine any change in purity or the formation of degradation products.

The development of a specific, validated stability-indicating analytical method would be a prerequisite for conducting such studies.

Conclusion

While 2-chlorobenzoyl chloride is a stable chemical when stored correctly, its high reactivity with water and other nucleophiles necessitates careful handling and stringent storage conditions. By adhering to the guidelines outlined in this document, researchers, scientists, and drug development professionals can ensure the quality and reliability of this important chemical intermediate, leading to more consistent and successful outcomes in their synthetic endeavors.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. echemi.com [echemi.com]
• 3. Page loading... [wap.guidechem.com]
• 4. fishersci.com [fishersci.com]
• 5. nbinno.com [nbinno.com]
• 6. 2-Chlorobenzoyl chloride CAS#: 609-65-4 [m.chemicalbook.com]

The Ortho Effect in 2-Chlorobenzoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the "ortho effect" as it pertains to 2-Chlorobenzoyl chloride, a key reactive intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. The ortho positioning of the chloro substituent introduces a unique interplay of steric and electronic factors that significantly influences the reactivity of the acyl chloride group. This document details the underlying mechanisms, presents comparative reactivity data, provides comprehensive experimental protocols for synthesis and kinetic analysis, and visualizes the theoretical concepts governing this phenomenon.

Introduction to the Ortho Effect

The ortho effect is a well-documented phenomenon in organic chemistry that describes the distinct influence of a substituent at the ortho position of a benzene (B151609) ring on the reactivity of an adjacent functional group, an influence that often deviates from what would be predicted based on electronic effects alone.[1] In the case of 2-Chlorobenzoyl chloride, the chlorine atom at the C2 position, adjacent to the benzoyl chloride moiety, gives rise to a unique reactivity profile when compared to its meta and para isomers. This effect is a composite of steric hindrance and electronic influences.[1][2]

2-Chlorobenzoyl chloride (o-chlorobenzoyl chloride) is a highly reactive acyl chloride, appearing as a colorless to yellow liquid with a pungent odor. It is a crucial building block in the synthesis of numerous commercial products, including the antifungal medication Clotrimazole.[2] Understanding the nuances of its reactivity, as dictated by the ortho effect, is paramount for optimizing synthetic routes and predicting reaction outcomes.

Mechanisms of the Ortho Effect in 2-Chlorobenzoyl Chloride

The reactivity of the acyl chloride functional group is primarily determined by the electrophilicity of the carbonyl carbon. Nucleophilic attack at this center is the key step in its characteristic acylation reactions. The ortho chloro substituent modulates this reactivity through two primary mechanisms:

Steric Hindrance

The most significant contributor to the ortho effect in 2-Chlorobenzoyl chloride is steric hindrance. The bulky chlorine atom in close proximity to the carbonyl group physically obstructs the trajectory of an incoming nucleophile.[2] This steric congestion raises the activation energy of the transition state for nucleophilic attack, thereby slowing down the reaction rate compared to the less hindered 4-Chlorobenzoyl chloride (para-isomer).[2]

Electronic Effects

The chlorine atom also exerts electronic effects on the benzoyl chloride group:

• Inductive Effect (-I): Due to its high electronegativity, the chlorine atom withdraws electron density from the benzene ring through the sigma bond network. This inductive effect is strongest at the ortho position due to its proximity to the carbonyl group, making the carbonyl carbon more electrophilic and, in isolation, would suggest an increased reactivity.

• Resonance Effect (+R): The chlorine atom possesses lone pairs of electrons that can be delocalized into the benzene ring, an electron-donating resonance effect. This effect is more pronounced at the ortho and para positions.

In the case of halogens, the inductive effect generally outweighs the resonance effect. However, the primary determinant of the reduced reactivity observed in 2-Chlorobenzoyl chloride compared to its para-isomer is the overwhelming influence of steric hindrance.

Quantitative Data on Reactivity

While specific kinetic data for the direct comparison of the solvolysis of 2-Chlorobenzoyl chloride and 4-Chlorobenzoyl chloride is not extensively available in the reviewed literature, studies on analogous compounds provide valuable quantitative insights. For instance, in the solvolysis of nitro-substituted benzoyl chlorides, the ortho-isomer (o-nitrobenzoyl chloride) reacts approximately ten times slower than the para-isomer (p-nitrobenzoyl chloride) in a variety of solvents. This difference is largely attributed to the steric hindrance posed by the ortho-nitro group. A similar trend is expected for the chloro-substituted isomers.

The following table summarizes the expected relative reactivity based on established principles and data from analogous compounds.

Compound	Isomer Position	Key Influencing Factor	Predicted Relative Reactivity
2-Chlorobenzoyl chloride	Ortho	High Steric Hindrance	Slower
4-Chlorobenzoyl chloride	Para	Low Steric Hindrance	Faster

Experimental Protocols

Synthesis of 2-Chlorobenzoyl Chloride from 2-Chlorobenzoic Acid

This protocol describes a common laboratory-scale synthesis of 2-Chlorobenzoyl chloride.

Materials:

• 2-Chlorobenzoic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Round-bottom flask (500 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Rotary evaporator

Procedure:

• In a 500 mL round-bottom flask, suspend 20 g (127.80 mmol) of 2-chlorobenzoic acid in 150 mL of anhydrous toluene.

• Slowly add 16 g (134.45 mmol) of thionyl chloride to the suspension with stirring.

• Fit the flask with a reflux condenser and heat the mixture to 75°C in an oil bath.

• Maintain the reaction at this temperature with stirring overnight.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Concentrate the mixture under vacuum using a rotary evaporator to remove excess thionyl chloride and toluene.

• The resulting yellow oil is crude 2-Chlorobenzoyl chloride (yields are typically high, approaching 100%). Further purification can be achieved by vacuum distillation.

Synthesis of 4-Chlorobenzoyl Chloride from 4-Chlorobenzoic Acid

This protocol outlines the synthesis of the para-isomer for comparative studies.

Materials:

• 4-Chlorobenzoic acid

• Thionyl chloride (SOCl₂)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Vacuum source

Procedure:

• In a round-bottom flask, place 5 g (31.94 mmol) of 4-chlorobenzoic acid.

• Add 150 mL of thionyl chloride to the flask.

• Stir the mixture at 80°C for 5 hours under a reflux condenser.

• After the reaction period, concentrate the solution under vacuum to remove excess thionyl chloride.

• The resulting crude 4-chlorobenzoyl chloride is obtained as a brown oil.[1]

Comparative Hydrolysis Kinetics of 2-Chlorobenzoyl Chloride and 4-Chlorobenzoyl Chloride

This experiment is designed to quantitatively compare the reactivity of the ortho and para isomers by monitoring their hydrolysis rates.

Principle: The hydrolysis of benzoyl chlorides produces hydrochloric acid (HCl), which increases the electrical conductivity of the solution. By monitoring the change in conductivity over time, the pseudo-first-order rate constant for the reaction can be determined.

Apparatus:

• Conductivity meter with a probe

• Jacketed reaction vessel

• Constant temperature water bath

• Magnetic stirrer

• Stopwatch or data logger

• Microsyringe

Reagents:

• 2-Chlorobenzoyl chloride

• 4-Chlorobenzoyl chloride

• Acetone (reagent grade)

• Deionized water

Procedure:

• Solvent Preparation: Prepare a suitable solvent mixture, for example, 80:20 (v/v) acetone-water.

• System Equilibration: Place a known volume (e.g., 50.0 mL) of the solvent mixture into the jacketed reaction vessel and allow it to reach thermal equilibrium at a constant temperature (e.g., 25.0 ± 0.1 °C) with gentle stirring.

• Initial Measurement: Immerse the conductivity probe into the solvent and record the initial conductivity.

• Reaction Initiation: Using a microsyringe, inject a small, known volume of either 2-chlorobenzoyl chloride or 4-chlorobenzoyl chloride into the stirring solvent and simultaneously start the timer.

• Data Collection: Record the conductivity at regular intervals until the reading becomes constant (this is the final conductivity, σ∞).

• Data Analysis:

  • Calculate the natural logarithm of the difference between the final conductivity and the conductivity at time t (ln(σ∞ - σt)).

  • Plot ln(σ∞ - σt) versus time.

  • The slope of the resulting straight line will be equal to the negative of the pseudo-first-order rate constant (-k).

• Comparison: Repeat the experiment under identical conditions with the other isomer. A direct comparison of the calculated rate constants will provide a quantitative measure of the ortho effect.

Visualizing the Ortho Effect and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key concepts and experimental procedures described in this guide.

Caption: Steric hindrance in the ortho vs. para isomer.

Caption: Workflow for comparative hydrolysis kinetics.

Conclusion

The ortho effect in 2-Chlorobenzoyl chloride is a classic example of how steric and electronic factors can profoundly influence the reactivity of a functional group. The dominant steric hindrance from the ortho-chloro substituent significantly retards the rate of nucleophilic acyl substitution compared to its para-isomer. This understanding is critical for synthetic chemists in designing reaction conditions, predicting outcomes, and developing efficient routes to a wide range of valuable compounds. The experimental protocols provided herein offer a practical framework for the synthesis and quantitative evaluation of this important chemical phenomenon.

References

• 1. Synthesis routes of 4-Chlorobenzoyl chloride [benchchem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Acylation Mechanism of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the acylation mechanism of 2-chlorobenzoyl chloride, a versatile reagent in organic synthesis. It delves into the core principles of nucleophilic acyl substitution and Friedel-Crafts acylation, with a specific focus on the electronic and steric influences of the ortho-chloro substituent. This document furnishes detailed experimental protocols for key reactions, presents quantitative data for comparative analysis, and utilizes visualizations to elucidate reaction pathways and workflows, serving as an essential resource for professionals in chemical research and drug development.

Introduction

2-Chlorobenzoyl chloride (C₇H₄Cl₂O) is a highly reactive acyl chloride widely employed as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] Its utility stems from the electrophilic nature of the carbonyl carbon, making it susceptible to attack by a wide range of nucleophiles. Understanding the mechanism of its acylation reactions is paramount for optimizing reaction conditions, predicting product outcomes, and designing novel synthetic routes. This guide explores the two primary classes of acylation reactions involving 2-chlorobenzoyl chloride: nucleophilic acyl substitution and Friedel-Crafts acylation.

Core Acylation Mechanisms

The acylation reactions of 2-chlorobenzoyl chloride are principally governed by two fundamental mechanisms: Nucleophilic Acyl Substitution and Friedel-Crafts Acylation. The presence of the chlorine atom at the ortho position introduces specific electronic and steric effects that modulate the reactivity of the acyl chloride compared to its unsubstituted counterpart, benzoyl chloride.

Nucleophilic Acyl Substitution

This mechanism is characteristic of reactions with nucleophiles such as amines, alcohols, and phenols. It proceeds via a two-step addition-elimination pathway.

Mechanism:

• Nucleophilic Attack: The nucleophile (e.g., an amine or alcohol) attacks the electrophilic carbonyl carbon of 2-chlorobenzoyl chloride. This leads to the formation of a tetrahedral intermediate where the carbonyl double bond is broken, and the oxygen atom carries a negative charge.

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses. The lone pair of electrons on the oxygen atom reforms the carbonyl double bond, leading to the expulsion of the chloride ion, which is an excellent leaving group. A proton is subsequently lost from the nucleophile (if it was neutral) to yield the final acylated product.

The ortho-chloro substituent influences this mechanism in two primary ways:

• Electronic Effect: The chlorine atom is an electron-withdrawing group, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Steric Effect: The bulky chlorine atom in the ortho position can sterically hinder the approach of the nucleophile to the carbonyl carbon. This steric hindrance can lead to slower reaction rates compared to the para-substituted isomer or unsubstituted benzoyl chloride. Studies on the reaction of substituted benzoyl chlorides with m-chloroaniline have shown that ortho-substituted benzoyl chlorides generally react slower than their para-substituted counterparts due to this steric hindrance.[2]

Caption: General mechanism of nucleophilic acyl substitution.

Friedel-Crafts Acylation

This reaction involves the acylation of an aromatic ring, such as benzene (B151609) or toluene (B28343), in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

Mechanism:

• Formation of the Acylium Ion: 2-Chlorobenzoyl chloride reacts with the Lewis acid catalyst (AlCl₃). The aluminum chloride coordinates to the chlorine atom of the acyl chloride, which facilitates the cleavage of the C-Cl bond to form a highly electrophilic acylium ion. This ion is resonance-stabilized.

• Electrophilic Aromatic Substitution: The acylium ion then acts as an electrophile and attacks the electron-rich aromatic ring. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation: A weak base, typically [AlCl₄]⁻, removes a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.

The ortho-chloro substituent primarily influences the regioselectivity of this reaction. While the chloro group is deactivating overall, it is an ortho-, para-director. Therefore, acylation of an aromatic ring with 2-chlorobenzoyl chloride will introduce the 2-chlorobenzoyl group onto the aromatic substrate. The steric bulk of the acylating agent can favor para-substitution on the substrate.

Caption: General mechanism of Friedel-Crafts acylation.

Quantitative Data Summary

The following tables summarize key quantitative data for representative acylation reactions involving 2-chlorobenzoyl chloride and related compounds. Direct comparative kinetic data for 2-chlorobenzoyl chloride is limited in the literature; therefore, data from analogous systems are presented to infer reactivity trends.

Table 1: Reaction Yields for Acylation Reactions

Acylating Agent	Nucleophile/Substrate	Product	Catalyst/Conditions	Yield (%)	Reference
2-Chlorobenzoyl chloride	2-Hydroxyacetophenone (B1195853)	2-Acetylphenyl 2-chlorobenzoate	Pyridine (B92270), 0°C to RT	Not specified	[3]
Acetyl chloride	Toluene	4-Methylacetophenone	AlCl₃, Methylene (B1212753) chloride, 0°C to RT	High	[4][5]
Benzoyl chloride	Aniline (B41778)	N-Phenylbenzamide	Triethylamine, DCM, 0°C to RT	~95% (representative)	[6]
2-Chlorobenzoyl chloride	Aniline	2-Chloro-N-phenylbenzamide	Clay, Solvent-free, RT	92%

Table 2: Comparative Reactivity Data

Acyl Chloride	Nucleophile	Relative Rate of Reaction	Reference
o-Chlorobenzoyl Chloride	m-Chloroaniline	Slower	[2]
p-Chlorobenzoyl Chloride	m-Chloroaniline	Faster	[2]

Experimental Protocols

This section provides detailed methodologies for key acylation reactions using 2-chlorobenzoyl chloride.

Protocol 1: N-Acylation of Aniline with 2-Chlorobenzoyl Chloride

This protocol describes a solvent-free method for the synthesis of 2-chloro-N-phenylbenzamide.

Materials:

• Aniline (1.05 mmol)

• 2-Chlorobenzoyl chloride (1.05 mmol)

• Potter's clay (0.5 g, reusable catalyst)

• Ethanol (B145695)

Procedure:

• To a stirred mixture of 2-chlorobenzoyl chloride (1.05 mmol) and clay (0.5 g) at room temperature, add aniline (1.05 mmol) in small portions.

• Continue stirring for the appropriate time as monitored by thin-layer chromatography (TLC).

• After completion, wash the reaction mixture repeatedly with ethanol (3 x 20 mL).

• Evaporate the combined filtrate to afford the crude product.

• Recrystallize the crude product from ethanol to obtain pure 2-chloro-N-phenylbenzamide.

Characterization of 2-Chloro-N-phenylbenzamide:

• ¹H NMR (CDCl₃): δ 7.15 (t, J = 7.6 Hz, 1H), 7.37 (t, J = 8.8 Hz, 2H), 7.48 (d, J = 8.4 Hz, 2H), 7.69 (d, J = 8.2 Hz, 2H).[1]

• ¹³C NMR (CDCl₃): δ 120.2, 124.8, 128.5, 129.1, 129.2, 133.3, 137.6, 138.2, 164.8.[1]

• Mass Spectrum (EI): m/z (%) 231 (M+), 139, 111.

Caption: Experimental workflow for the N-acylation of aniline.

Protocol 2: Esterification of 2-Hydroxyacetophenone with 2-Chlorobenzoyl Chloride

This protocol details the synthesis of 2-acetylphenyl 2-chlorobenzoate.[3]

Materials:

• 2-Hydroxyacetophenone (10.0 mmol)

• 2-Chlorobenzoyl chloride (11.0 mmol)

• Anhydrous pyridine (20 mL)

• 5% Hydrochloric acid

• Methanol (B129727)

• Ice

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-hydroxyacetophenone (10.0 mmol) in anhydrous pyridine (20 mL).

• Cool the solution to 0°C in an ice bath.

• Slowly add 2-chlorobenzoyl chloride (11.0 mmol) dropwise to the stirred solution over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into a beaker containing crushed ice (100 g) and 5% hydrochloric acid (100 mL) with vigorous stirring to precipitate the product.

• Collect the crude product by vacuum filtration and wash with cold water and then a small amount of cold methanol.

• Further purify the crude product by recrystallization from methanol or an ethanol/water mixture.

Characterization of 2-Acetylphenyl 2-chlorobenzoate:

• ¹H NMR (predicted): Acetyl Protons (CH₃) ~2.5 ppm (s), Aromatic Protons ~7.2 - 8.2 ppm (m).[1]

• ¹³C NMR (predicted): Acetyl Carbonyl (C=O) ~198 ppm, Ester Carbonyl (C=O) ~164 ppm, Aromatic Carbons ~124 - 150 ppm, Acetyl Methyl (CH₃) ~30 ppm.[1]

• FTIR (KBr, cm⁻¹): Expected peaks around 1740 (ester C=O stretch) and 1680 (ketone C=O stretch).

Caption: Experimental workflow for the esterification of 2-hydroxyacetophenone.

Protocol 3: Friedel-Crafts Acylation of Toluene with 2-Chlorobenzoyl Chloride

This protocol is a representative procedure for the Friedel-Crafts acylation of an activated aromatic ring.

Materials:

• Toluene (0.050 mol)

• 2-Chlorobenzoyl chloride (0.055 mol)

• Anhydrous aluminum chloride (0.055 mol)

• Methylene chloride (anhydrous)

• Concentrated Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Ice

Procedure:

• Assemble a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• To the flask, add anhydrous aluminum chloride (0.055 mol) and 15 mL of anhydrous methylene chloride. Cool the suspension to 0°C in an ice bath.

• In the dropping funnel, prepare a solution of 2-chlorobenzoyl chloride (0.055 mol) in 10 mL of anhydrous methylene chloride. Add this solution dropwise to the AlCl₃ suspension over 10 minutes.

• Prepare a solution of toluene (0.050 mol) in 10 mL of anhydrous methylene chloride and add it dropwise to the reaction mixture over 10 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 15 minutes.

• Carefully pour the reaction mixture into a beaker containing 25 g of ice and 15 mL of concentrated HCl.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with methylene chloride.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude product.

• The product, a mixture of ortho- and para-isomers of (chlorophenyl)(tolyl)methanone, can be purified by column chromatography.

Conclusion

2-Chlorobenzoyl chloride is a valuable reagent for the acylation of a wide variety of nucleophiles and aromatic substrates. Its reactivity is governed by the principles of nucleophilic acyl substitution and Friedel-Crafts acylation. The ortho-chloro substituent exerts both electronic and steric effects, which modulate the reaction rates and can influence regioselectivity. The provided experimental protocols offer practical guidance for the synthesis of important chemical intermediates. A thorough understanding of the underlying mechanisms is crucial for the successful application of 2-chlorobenzoyl chloride in research and development, particularly in the synthesis of novel pharmaceutical compounds. Further kinetic studies comparing 2-chlorobenzoyl chloride with other substituted benzoyl chlorides would provide a more detailed quantitative understanding of its reactivity profile.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]

A Technical Guide to the Key Chemical Reactions of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

2-Chlorobenzoyl chloride (CAS No. 609-65-4) is a highly reactive acyl chloride that serves as a critical intermediate and building block in a multitude of chemical syntheses.[1] Its utility is particularly pronounced in the pharmaceutical and agrochemical industries, where its distinct reactivity is leveraged to construct complex molecular architectures.[2] This guide provides an in-depth overview of the core reactions involving 2-chlorobenzoyl chloride, complete with quantitative data, detailed experimental protocols, and workflow visualizations to support advanced research and development.

Synthesis of 2-Chlorobenzoyl Chloride

The industrial preparation of 2-chlorobenzoyl chloride is primarily achieved through three well-established routes, starting from 2-chlorobenzoic acid, 2-chlorobenzaldehyde (B119727), or o-chlorobenzotrichloride. Each method offers high yields and purity, making the reagent readily accessible for further applications.

Synthesis Routes and Quantitative Data

The selection of a synthetic route often depends on the availability of starting materials and the desired scale of production. The following table summarizes the quantitative data for these key manufacturing processes.

Starting Material	Reagents	Key Conditions	Conversion	Yield	Purity	Reference
2-Chlorobenzoic Acid	Thionyl Chloride (SOCl₂), Toluene (B28343)	Reflux overnight at 75°C	>95%	~100%	>99%	[3][4]
2-Chlorobenzaldehyde	Chlorine (Cl₂), Phosphorus Pentachloride (PCl₅)	140-170°C, 5-8 hours	~96.5%	93-98.6%	~98.5%	[4][5]
o-Chlorobenzotrichloride	Water (H₂O), Ferric Chloride (FeCl₃)	40-80°C, 0.5-3 hours	>95%	~93%	>98%	[2]

Experimental Protocols for Synthesis

Protocol 1: From 2-Chlorobenzoic Acid [3][4]

• To a 500 mL round-bottom flask, add 2-chlorobenzoic acid (20 g, 127.80 mmol) and toluene (150 mL).

• Slowly add thionyl chloride (16 g, 134.45 mmol) to the mixture.

• Equip the flask with a condenser and heat the solution to 75°C in an oil bath.

• Allow the reaction to proceed overnight with continuous stirring.

• After cooling, concentrate the mixture under vacuum using a rotary evaporator to yield 2-chlorobenzoyl chloride as a yellow oil (22.3 g, 100%).

Protocol 2: From 2-Chlorobenzaldehyde [5]

• Charge a reaction vessel with 2-chlorobenzaldehyde (289.7 g, 2.0 mole, 97% purity) and phosphorus pentachloride (41.5 g, 0.2 mole).

• Once the initial exothermic reaction subsides, heat the resulting red solution to 160°C.

• Introduce a stream of chlorine gas through a sparge tube into the solution over a period of six hours.

• Monitor the reaction via gas chromatography. A conversion of ~96.5% is expected.

• Cool the solution and purify by vacuum distillation (boiling point 135-140°C at 16 mmHg) to yield 2-chlorobenzoyl chloride (325.4 g, 93% yield, 98.5% purity).[4][5]

Protocol 3: From o-Chlorobenzotrichloride [2]

• Assemble a dry, three-necked flask with a mechanical stirrer, dropping funnel, and a condenser connected to an HCl gas scrubber.

• Charge the reactor with o-chlorobenzotrichloride (1 mole equivalent) and anhydrous ferric chloride (0.05 - 5 mol-%).

• Heat the mixture to between 45-65°C.

• From the dropping funnel, slowly add water (0.8-1.2 mole equivalents) over 1-2 hours, maintaining the temperature range.

• Stir the mixture for an additional 0.5-3 hours, monitoring completion by gas chromatography.

• Upon completion, purify the product via vacuum distillation to obtain 2-chlorobenzoyl chloride.

Visualization of Synthesis Pathways

The following diagram illustrates the primary pathways for the synthesis of 2-chlorobenzoyl chloride.

Primary synthesis routes for 2-Chlorobenzoyl chloride.

Key Chemical Reactions of 2-Chlorobenzoyl Chloride

The reactivity of 2-chlorobenzoyl chloride is dominated by the electrophilic nature of its acyl chloride group, making it highly susceptible to nucleophilic acyl substitution.[1] This core reactivity is the foundation for its use in synthesizing a diverse range of downstream products.

Nucleophilic Acyl Substitution

This class of reactions involves the attack of a nucleophile on the carbonyl carbon, leading to the displacement of the chloride leaving group.

The reaction of 2-chlorobenzoyl chloride with primary or secondary amines is a robust method for forming amide bonds. This reaction is fundamental to the synthesis of numerous active pharmaceutical ingredients (APIs) and agrochemicals, such as the insecticide Chlorbenzuron.[1] It is also used to produce N-aryl-N′(2-chlorobenzoyl) thioureas, which have applications in materials science and medicinal chemistry.

General Experimental Protocol: Amide Synthesis

• Dissolve the desired amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (B128534) (1.1 equivalents) in a suitable anhydrous solvent (e.g., dichloromethane, THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of 2-chlorobenzoyl chloride (1.05 equivalents) in the same solvent to the cooled amine solution dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a dilute aqueous acid solution.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sulfate (B86663) (e.g., Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

2-Chlorobenzoyl chloride readily reacts with alcohols to form esters. The reaction kinetics are typically second-order overall: first-order with respect to the acyl chloride and first-order with respect to the alcohol. This transformation is a standard method for introducing the 2-chlorobenzoyl moiety into a molecule or for protecting hydroxyl groups.

Like most acyl chlorides, 2-chlorobenzoyl chloride is sensitive to moisture and decomposes in water to form 2-chlorobenzoic acid and hydrochloric acid.[1] This necessitates careful handling and storage under anhydrous conditions.

Friedel-Crafts Acylation

In the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃), 2-chlorobenzoyl chloride can act as an electrophile in a Friedel-Crafts acylation reaction. This powerful carbon-carbon bond-forming reaction introduces the 2-chlorobenzoyl group onto another aromatic ring, producing a diaryl ketone. These products can serve as intermediates in the synthesis of more complex molecules, including dyes and pharmaceuticals.[6] The chloro-substituent on the benzoyl chloride is an ortho, para-director, but the para-product typically predominates due to reduced steric hindrance.[6]

General Experimental Protocol: Friedel-Crafts Acylation [6][7][8]

• Assemble a dry three-neck round-bottom flask equipped with a dropping funnel and a reflux condenser under an inert atmosphere. Protect the system from moisture with drying tubes.

• Suspend anhydrous aluminum chloride (1.1-1.2 equivalents) in a dry, non-polar solvent (e.g., dichloromethane, carbon disulfide) and cool to 0°C.

• Prepare a solution of the aromatic substrate (1.0 equivalent) and 2-chlorobenzoyl chloride (1.0 equivalent) in the same solvent and add it to the dropping funnel.

• Add the solution dropwise to the stirred AlCl₃ suspension, maintaining a low temperature (below 5°C).

• After addition, allow the mixture to warm to room temperature and stir for an additional 4-6 hours.

• Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and dilute HCl.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with a saturated sodium bicarbonate solution, then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude ketone product, which can be purified by distillation or recrystallization.

Application Highlight: Synthesis of Clotrimazole

A prominent application of 2-chlorobenzoyl chloride's reactivity is in the synthesis of the antifungal agent Clotrimazole.[2] While Clotrimazole itself is synthesized from 2-chlorotrityl chloride and imidazole, the key intermediate, 2-chlorotrityl chloride, is often prepared via a Friedel-Crafts reaction involving a precursor derived from 2-chlorobenzoyl chloride or its parent compounds.[9][10] One common industrial route involves the Friedel-Crafts alkylation of benzene (B151609) with o-chlorobenzotrichloride, the direct precursor to 2-chlorobenzoyl chloride.[11]

Visualizations of Core Concepts

General Reactivity Workflow

This diagram illustrates the primary reactions of 2-chlorobenzoyl chloride with common nucleophiles.

Core nucleophilic substitution and Friedel-Crafts reactions.

Experimental Workflow for Synthesis via Hydrolysis

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References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. websites.umich.edu [websites.umich.edu]
• 8. benchchem.com [benchchem.com]
• 9. Clotrimazole synthesis - chemicalbook [chemicalbook.com]
• 10. RU2171804C1 - Method of synthesis of 1-(2-chlorophenyl)-diphenyl-1h-imidazole - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pharmaceuticals Using 2-Chlorobenzoyl Chloride and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of key pharmaceuticals utilizing 2-chlorobenzoyl chloride and its close structural analogs as starting materials. The information is intended to guide researchers and drug development professionals in the practical application of these chemical intermediates in medicinal chemistry and process development.

Overview of 2-Chlorobenzoyl Chloride in Pharmaceutical Synthesis

2-Chlorobenzoyl chloride is a reactive acyl chloride that serves as a versatile intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs).[1] Its utility stems from the presence of two reactive sites: the acyl chloride group, which readily participates in acylation reactions, and the chloro-substituent on the benzene (B151609) ring, which can influence the electronic properties of the molecule or be a site for further modification. This dual reactivity allows for the construction of complex molecular architectures found in numerous drug classes.

A common precursor for 2-chlorobenzoyl chloride is o-chlorobenzotrichloride, which can be converted to 2-chlorobenzoyl chloride through catalyzed hydrolysis.[2] This relationship makes protocols starting from o-chlorobenzotrichloride highly relevant to the application of 2-chlorobenzoyl chloride.

Synthesis of Clotrimazole (B1669251)

Clotrimazole is a broad-spectrum antifungal agent widely used in the treatment of fungal infections.[3] Its synthesis can be efficiently achieved from o-chlorobenzotrichloride, a direct precursor to 2-chlorobenzoyl chloride. The following protocol details a two-step synthesis of Clotrimazole.

Experimental Protocol: Synthesis of Clotrimazole

Step 1: Synthesis of 2-Chlorotriphenylmethyl Chloride

This step involves a Friedel-Crafts reaction between o-chlorobenzotrichloride and benzene.

• Materials:

  • o-Chlorobenzotrichloride

  • Benzene

  • Aluminum trichloride (B1173362) (AlCl₃)

• Procedure: [3]

  • In a suitable reaction vessel, add 900 g of benzene and 117.5 g of aluminum trichloride.

  • Cool the mixture to 0°C.

  • Slowly add a solution of 150 g of o-chlorobenzotrichloride in 150 g of benzene, ensuring the temperature is maintained below 15°C.

  • After the addition is complete, allow the reaction to proceed to completion. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • The resulting solution containing 2-chlorotriphenylmethyl chloride is used directly in the next step.

Step 2: Synthesis of Clotrimazole

This step involves the condensation of the intermediate with imidazole (B134444).

• Materials:

  • Solution of 2-chlorotriphenylmethyl chloride from Step 1

  • Imidazole

  • Triethylamine

  • Water

  • Acetone

  • Ethyl acetate (B1210297)

  • Nitric acid

  • Methylene (B1212753) chloride

  • 30% Sodium hydroxide (B78521) solution

• Procedure: [3]

  • To the filtrate from Step 1, add a solution of 45 g of imidazole in 70 g of triethylamine.

  • Heat the mixture to 45-50°C and maintain for 3 hours.

  • Cool the reaction mixture to room temperature and add 500 g of water with stirring.

  • Separate the aqueous layer and wash the benzene phase with 200 g of water.

  • Evaporate the benzene layer to dryness under vacuum.

  • The crude product can be purified by forming the nitrate (B79036) salt and then converting it back to the free base.

  • Dissolve the residue in a suitable solvent and add nitric acid to precipitate clotrimazole nitrate.

  • Isolate the precipitate and wash with ethyl acetate and water.

  • To convert the nitrate salt to the free base, treat the moist product with water, methylene chloride, triethylamine, and 30% sodium hydroxide solution until a clear solution is formed.

  • Separate the organic phase, wash with water, and concentrate to yield Clotrimazole. The product can be further purified by recrystallization from acetone.

Quantitative Data Summary for Clotrimazole Synthesis

Parameter	Value	Reference
Step 1: 2-Chlorotriphenylmethyl Chloride Synthesis
o-Chlorobenzotrichloride	150 g	[3]
Benzene	900 g + 150 g	[3]
Aluminum trichloride	117.5 g	[3]
Reaction Temperature	< 15°C	[3]
Step 2: Clotrimazole Synthesis
Imidazole	45 g	[3]
Triethylamine	70 g	[3]
Reaction Temperature	45-50°C	[3]
Reaction Time	3 hours	[3]
Final Product Yield	89% (after recrystallization)	[4]
Melting Point	142-143°C	[4]

Mechanism of Action: Clotrimazole

Clotrimazole exerts its antifungal effect by inhibiting the enzyme lanosterol (B1674476) 14-alpha-demethylase, which is a key enzyme in the biosynthesis of ergosterol (B1671047).[5][6] Ergosterol is an essential component of the fungal cell membrane.[5] Inhibition of its synthesis leads to a depletion of ergosterol and an accumulation of toxic sterol intermediates, which increases the permeability of the fungal cell membrane and ultimately leads to cell death.[5][6]

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clotrimazole synthesis - chemicalbook [chemicalbook.com]
• 5. What is the mechanism of Clotrimazole? [synapse.patsnap.com]
• 6. Clotrimazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Chlorobenzoyl Chloride as a Key Intermediate in Agrochemical Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-chlorobenzoyl chloride as a pivotal intermediate in the synthesis of a significant class of agrochemicals: the benzoylphenylurea (B10832687) (BPU) insecticides. This document outlines detailed synthetic protocols for 2-chlorobenzoyl chloride itself and its subsequent conversion to prominent insect growth regulators such as diflubenzuron (B1670561), lufenuron (B1675420), and chlorbenzuron. Furthermore, it presents key quantitative data for these compounds and elucidates their mechanism of action through the inhibition of chitin (B13524) synthesis in insects.

Synthesis of the Key Intermediate: 2-Chlorobenzoyl Chloride

2-Chlorobenzoyl chloride is a highly reactive acyl chloride that serves as a fundamental building block for the introduction of the 2-chlorobenzoyl moiety into various molecular scaffolds. Its synthesis is typically achieved through two primary routes: the chlorination of 2-chlorobenzoic acid or the hydrolysis of o-chlorobenzotrichloride.

Experimental Protocol: Synthesis from 2-Chlorobenzoic Acid

Objective: To synthesize 2-chlorobenzoyl chloride from 2-chlorobenzoic acid using thionyl chloride.

Materials:

• 2-Chlorobenzoic acid (C₇H₅ClO₂)

• Thionyl chloride (SOCl₂)

• Toluene (B28343)

• Round-bottom flask (500 mL)

• Condenser

• Heating mantle

• Rotary evaporator

Procedure:

• To a 500 mL round-bottom flask, add 2-chlorobenzoic acid (20 g, 127.80 mmol) and toluene (150 mL).[1]

• Slowly add thionyl chloride (16 g, 134.45 mmol) to the mixture with stirring.[1]

• Fit the flask with a condenser and heat the reaction mixture to 75°C using an oil bath.[1]

• Maintain the reaction at this temperature overnight with continuous stirring.[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Concentrate the mixture under vacuum using a rotary evaporator to remove excess toluene and thionyl chloride.

• The resulting yellow oil is 2-chlorobenzoyl chloride. The yield is typically quantitative (approx. 22.3 g, 100%).[1]

Experimental Protocol: Synthesis from o-Chlorobenzotrichloride

Objective: To synthesize 2-chlorobenzoyl chloride via the catalyzed hydrolysis of o-chlorobenzotrichloride.

Materials:

• o-Chlorobenzotrichloride (C₇H₄Cl₄)

• Water (H₂O)

• Anhydrous Ferric Chloride (FeCl₃)

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Dropping funnel

• Condenser with a gas outlet to a scrubber

• Apparatus for vacuum distillation

Procedure:

• Assemble a clean, dry three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a condenser connected to a gas scrubber (containing a sodium hydroxide (B78521) solution to neutralize the evolved HCl gas).[2]

• Charge the flask with o-chlorobenzotrichloride (1 mole equivalent) and anhydrous ferric chloride (0.05 - 5 mol-%).[2]

• Heat the mixture to 45-65°C with stirring.[2]

• Slowly add water (0.8 - 1.2 mole equivalents) to the reaction mixture from the dropping funnel over 1-2 hours, maintaining the temperature.[2]

• After the addition is complete, continue stirring at the same temperature for 0.5-3 hours. Monitor the reaction progress by gas chromatography (GC).[2]

• Upon completion, purify the crude 2-chlorobenzoyl chloride by vacuum distillation.[2]

Synthesis of Benzoylphenylurea Insecticides

2-Chlorobenzoyl chloride is a key precursor in the synthesis of several commercially important benzoylphenylurea insecticides. These compounds function as insect growth regulators by inhibiting chitin synthesis, a process vital for the formation of the insect exoskeleton.[3]

Diflubenzuron

Diflubenzuron is a widely used insecticide effective against a variety of insect pests. Its synthesis involves the reaction of 2,6-difluorobenzamide (B103285) with p-chlorophenyl isocyanate. While 2-chlorobenzoyl chloride is not a direct reactant in the final step of this specific synthesis, it is a crucial intermediate in the industrial production of the related insecticide, chlorbenzuron. A general method for the synthesis of benzoylphenylureas is presented here, exemplified by the synthesis of diflubenzuron.

Experimental Protocol: Synthesis of Diflubenzuron

Objective: To synthesize 1-(4-chlorophenyl)-3-(2,6-difluorobenzoyl)urea (Diflubenzuron).

Materials:

• 2,6-Difluorobenzamide

• p-Chlorophenyl isocyanate

• Xylene (aromatic solvent)

• Condensation reactor

• Heating mantle

• Filtration apparatus

Procedure:

• In a condensation reactor, suspend 2,6-difluorobenzamide (157 kg) in xylene (576 kg).[4]

• Heat the mixture to 140°C and reflux for 4 hours to ensure complete dissolution and removal of any residual water.[4]

• Cool the solution to 40°C.

• Slowly add p-chlorophenyl isocyanate (148.7 kg) dropwise to the solution.[4]

• After the addition is complete, heat the reaction mixture to 140°C and maintain for 5 hours.[4]

• Cool the mixture to 60°C to allow the product to crystallize.[4]

• Collect the solid product by filtration, wash with water, and dry for 8 hours to obtain diflubenzuron.[4]

Lufenuron

Lufenuron is another important benzoylphenylurea insecticide, known for its use in controlling flea infestations in veterinary medicine. Its synthesis involves the reaction of a substituted aniline (B41778) with a benzoyl isocyanate.

Experimental Protocol: Synthesis of Lufenuron (Generalized)

Objective: To synthesize (RS)-1-[2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl]-3-(2,6-difluorobenzoyl)urea (Lufenuron).

Materials:

• 4-amino-2,5-dichlorophenol (B1313016)

• Hexafluoropropylene

• Dimethyl carbonate

• Potassium carbonate

• 2,6-difluorobenzamide

• Dichloromethane (B109758)

• Argon gas supply

Procedure:

• Step 1: Synthesis of 2,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline. This intermediate is prepared from 4-amino-2,5-dichlorophenol via an addition reaction with hexafluoropropylene.[5]

• Step 2: Formation of the Isocyanate Intermediate. The aniline derivative from Step 1 (14g, 42.7 mmol) is dissolved in dichloromethane (150 ml). Potassium carbonate (17.7g, 128.1 mmol) is added, and the mixture is stirred. Dimethyl carbonate (0.96g, 10.7 mmol) is added dropwise under an ice bath, and the reaction proceeds at room temperature for 3 hours to form the isocyanate intermediate in situ.

• Step 3: Condensation to form Lufenuron. The resulting reaction solution containing the isocyanate is added dropwise to a solution of 2,6-difluorobenzamide (7.4g, 46.9 mmol) in dichloromethane (100 ml) under an argon atmosphere. The temperature is raised to 50°C for 30 minutes to complete the reaction.

• Step 4: Purification. The crude lufenuron is purified by methods such as hot filtration from a solvent like methanol (B129727) or recrystallization to yield the final product.[5]

Chlorbenzuron

Chlorbenzuron is an insecticide developed in China and is a direct derivative of 2-chlorobenzoyl chloride.

Experimental Protocol: Synthesis of Chlorbenzuron

Objective: To synthesize 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (Chlorbenzuron).

Materials:

• 2-Chlorobenzamide (B146235)

• Oxalyl chloride (or a solution of phosgene)

• 4-Chloroaniline (B138754)

• Anhydrous toluene (or other suitable aprotic solvent)

• Inert gas (Nitrogen or Argon)

• Three-necked round-bottom flask with stirrer, condenser, and addition funnel

Procedure:

• Step 1: Preparation of 2-Chlorobenzoyl Isocyanate. In a flame-dried, three-necked round-bottom flask under an inert atmosphere, suspend 2-chlorobenzamide in anhydrous toluene. Slowly add oxalyl chloride. Heat the mixture to reflux until the evolution of gas ceases, indicating the formation of 2-chlorobenzoyl isocyanate. This intermediate is typically used in situ.[3]

• Step 2: Urea Formation. In a separate flask, dissolve 4-chloroaniline in anhydrous toluene. Cool the solution of 2-chlorobenzoyl isocyanate from Step 1 to room temperature and slowly add the 4-chloroaniline solution dropwise with vigorous stirring.

• Step 3: Product Isolation. Stir the reaction mixture at room temperature for several hours. The product, chlorbenzuron, will precipitate out of the solution.

• Step 4: Purification. Collect the precipitate by filtration, wash with cold toluene, and dry under vacuum to yield pure 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesized compounds.

Table 1: Synthesis Yields and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Melting Point (°C)
2-Chlorobenzoyl chloride	C₇H₄Cl₂O	175.01	~93-100%[1][2]	-4 to -3[6]
Diflubenzuron	C₁₄H₉ClF₂N₂O₂	310.7	>91%[7]	210-230
Lufenuron	C₁₇H₈Cl₂F₈N₂O₃	511.16	High	174.1[8]
Chlorbenzuron	C₁₄H₁₀Cl₂N₂O₂	309.15	Not specified	Not specified

Table 2: Spectroscopic Data for Key Compounds

Compound Name	¹H NMR (Solvent, δ ppm)	¹³C NMR (Solvent, δ ppm)	IR (KBr, cm⁻¹)
Diflubenzuron	(DMSO-d₆): 7.23-7.67 (m, Ar-H), 10.23 (s, 1H, NH), 11.46 (s, 1H, NH)[9]	(DMSO-d₆): 111.94, 111.99, 112.13, 112.18, 113.14, 113.36, 113.57, 121.70, 127.66, 128.71, 133.05, 133.15, 133.25, 136.27, 149.90, 157.32, 157.39, 159.81, 159.88, 162.02[9]	Not specified
Lufenuron	Not specified	Not specified	Not specified
Chlorbenzuron	Not specified	Not specified	Not specified

Mechanism of Action and Experimental Workflows

Inhibition of Chitin Synthesis

Benzoylphenylurea insecticides act as potent and selective insect growth regulators by interfering with the synthesis of chitin, a polysaccharide that is a primary component of the insect exoskeleton. This inhibition disrupts the molting process, leading to larval mortality. Because vertebrates do not synthesize chitin, these compounds exhibit low mammalian toxicity.

The key enzyme in the chitin biosynthesis pathway is chitin synthase, which polymerizes N-acetylglucosamine (NAG) units. Benzoylphenylureas are non-competitive inhibitors of this enzyme.

References

• 1. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Diflubenzuron synthesis - chemicalbook [chemicalbook.com]
• 5. CN114163356A - Preparation method of carbamide pesticide lufenuron - Google Patents [patents.google.com]
• 6. guidechem.com [guidechem.com]
• 7. CN102180813B - Method for preparing diflubenzuron serving as pesticide - Google Patents [patents.google.com]
• 8. openknowledge.fao.org [openknowledge.fao.org]
• 9. Diflubenzuron | C14H9ClF2N2O2 | CID 37123 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 2-Chlorobenzoyl Chloride in Dye Manufacturing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorobenzoyl chloride (2-CBC) is a versatile and highly reactive acylating agent, playing a crucial role as a chemical intermediate in the synthesis of a diverse range of organic compounds.[1] Its applications span across the pharmaceutical, agrochemical, and notably, the dye and pigment industries.[1] In dye manufacturing, 2-CBC is primarily utilized to introduce the 2-chlorobenzoyl moiety into dye precursor molecules, a key step in the synthesis of various dye classes, particularly anthraquinone-based vat dyes. This process, typically an N-acylation reaction with an amino-functionalized chromophore, is fundamental in building the complex molecular architecture required for specific color, fastness, and performance properties of the final dye.

This document provides detailed application notes on the use of 2-chlorobenzoyl chloride in dye manufacturing, with a focus on the synthesis of anthraquinone (B42736) dye intermediates. It includes a comprehensive experimental protocol for the N-acylation of 1-aminoanthraquinone (B167232), a foundational reaction in the production of numerous vat dyes.

Application in Vat Dye Synthesis

Vat dyes are a class of water-insoluble dyes that are applied to fibers, typically cellulosic materials like cotton, in a reduced, soluble form (leuco form) and then re-oxidized to their insoluble, colored state, resulting in excellent wash and light fastness.[2] Many high-performance vat dyes are complex derivatives of anthraquinone.

2-Chlorobenzoyl chloride serves as a key building block in the synthesis of these dyes by reacting with aminoanthraquinone derivatives. The resulting N-(anthraquinonyl)-2-chlorobenzamide structure is a common core or intermediate in various vat dyes. The introduction of the 2-chlorobenzoyl group can influence the final dye's shade, sublimation fastness, and other critical properties.

A prime example of its application is in the synthesis of intermediates for dyes structurally related to the anthraquinone class. The acylation of an aminoanthraquinone with 2-chlorobenzoyl chloride is a representative and fundamental step.

Key Reaction: N-Acylation of 1-Aminoanthraquinone

The reaction between 2-chlorobenzoyl chloride and 1-aminoanthraquinone is a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of the amino group in 1-aminoanthraquinone attacks the electrophilic carbonyl carbon of 2-chlorobenzoyl chloride. This is followed by the elimination of a chloride ion and a proton to form the stable amide, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-chlorobenzamide. This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct, driving the reaction to completion.

Reaction Signaling Pathway

Caption: Mechanism of N-acylation of 1-aminoanthraquinone.

Quantitative Data Summary

The following table summarizes representative quantitative data for the synthesis of an N-acylated anthraquinone derivative using a substituted benzoyl chloride. The data is based on a closely analogous reaction and provides expected values for yield and purity.

Parameter	Value	Reference
Reactants
1-Aminoanthraquinone	1.0 equivalent	[3]
2-Methylbenzoyl Chloride	1.97 equivalents	[3]
Triethylamine (B128534) (Base)	2.0 equivalents	[3]
Solvent	Dichloromethane (B109758)	[3]
Reaction Conditions
Temperature	0 °C to Room Temperature	[3]
Reaction Time	24 hours	[3]
Results
Yield of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methylbenzamide	94%	[3]
Purity	High (Characterized by 1H-NMR, 13C-NMR, IR, GC-MS)	[3]

Note: The data presented is for the reaction with 2-methylbenzoyl chloride, which is expected to have similar reactivity and yield to 2-chlorobenzoyl chloride under these conditions.

Experimental Protocols

Synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-chlorobenzamide

This protocol is adapted from a standard procedure for the N-acylation of 1-aminoanthraquinone.[3]

Materials and Reagents:

• 1-Aminoanthraquinone

• 2-Chlorobenzoyl chloride

• Triethylamine (Et3N)

• Dichloromethane (CH2Cl2), anhydrous

• Water (deionized)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Apparatus for filtration

Experimental Workflow:

Caption: Workflow for synthesizing N-acylated anthraquinone.

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-aminoanthraquinone (1.0 equivalent) in anhydrous dichloromethane.

  • Cool the resulting solution in an ice-water bath to 0 °C.

• Addition of Reagents:

  • To the cold, stirred solution, add triethylamine (2.0 equivalents).

  • Under an inert atmosphere (e.g., nitrogen), add 2-chlorobenzoyl chloride (approximately 1.1 - 1.5 equivalents) dropwise over a period of 15-20 minutes, ensuring the temperature remains at 0 °C.

• Reaction:

  • Stir the reaction mixture at 0 °C for 1 hour.

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Continue stirring for an additional 23 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • To the reaction mixture, add water, followed by a saturated aqueous solution of sodium bicarbonate to quench any remaining acyl chloride and neutralize the triethylammonium hydrochloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 times).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, toluene) or by column chromatography on silica (B1680970) gel to yield the pure N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-chlorobenzamide.

Conclusion

2-Chlorobenzoyl chloride is a valuable reagent in the synthesis of high-performance dyes, particularly within the anthraquinone vat dye family. The N-acylation of aminoanthraquinones with 2-chlorobenzoyl chloride is a robust and high-yielding reaction that forms a key intermediate for the construction of complex dye molecules. The provided protocol offers a reliable method for synthesizing these intermediates, which are crucial for the development of new colorants with desirable properties for the textile and materials industries. The understanding of the underlying reaction mechanisms and experimental parameters is essential for researchers and scientists working in the field of dye chemistry and development.

References

• 1. nbinno.com [nbinno.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Schotten-Baumann Reaction with 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of 2-Chlorobenzoyl chloride in Schotten-Baumann reactions to synthesize esters and amides. This reaction is a cornerstone in medicinal chemistry and drug development for the facile construction of these critical functional groups.

The Schotten-Baumann reaction is a versatile and robust method for the acylation of nucleophiles such as alcohols, phenols, and amines using an acyl chloride in the presence of a base.[1][2] The reaction is typically performed under biphasic conditions, with an organic solvent to dissolve the acyl chloride and the nucleophile, and an aqueous phase containing a base to neutralize the hydrochloric acid byproduct generated during the reaction.[3] This neutralization is crucial as it drives the reaction equilibrium towards product formation.[4]

Data Presentation: Reaction Parameters

The following table summarizes typical quantitative data for Schotten-Baumann reactions involving 2-Chlorobenzoyl chloride with representative alcohol and amine nucleophiles. Yields and reaction times can vary depending on the specific substrates and precise reaction conditions.

Parameter	Ester Synthesis (2-Acetylphenyl 2-Chlorobenzoate)	Amide Synthesis (N-Aryl-2-chlorobenzamide)
Nucleophile	2-Hydroxyacetophenone (B1195853)	Aniline (B41778) derivative
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)
Base	Pyridine (B92270)	10% Aqueous Sodium Hydroxide (NaOH)
Stoichiometry (Nucleophile:Acyl Chloride:Base)	1 : 1.1 : 1.2	1 : 1 : 2-3
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours	2 - 4 hours
Typical Yield	High	70 - 95%[5]

Experimental Protocols

Protocol 1: Synthesis of an Ester - 2-Acetylphenyl 2-Chlorobenzoate (B514982)

This protocol describes the synthesis of 2-acetylphenyl 2-chlorobenzoate via the Schotten-Baumann acylation of 2-hydroxyacetophenone with 2-chlorobenzoyl chloride.

Materials:

• 2-Hydroxyacetophenone

• 2-Chlorobenzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve 2-hydroxyacetophenone (1.0 eq) in anhydrous dichloromethane.

• Add anhydrous pyridine (1.2 eq) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add 2-chlorobenzoyl chloride (1.1 eq) dropwise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Dilute the reaction mixture with dichloromethane.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of an Amide - N-Aryl-2-chlorobenzamide

This protocol provides a general procedure for the synthesis of an N-aryl-2-chlorobenzamide from an aniline derivative and 2-chlorobenzoyl chloride under Schotten-Baumann conditions.

Materials:

• Aniline derivative (e.g., aniline)

• 2-Chlorobenzoyl chloride

• 10% Aqueous Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the aniline derivative (1.0 eq) in dichloromethane.

• Add the 10% aqueous NaOH solution (2.0-3.0 eq) to the flask to create a biphasic system.

• Cool the mixture in an ice bath to 0-5 °C with vigorous stirring.

• Slowly add 2-chlorobenzoyl chloride (1.0 eq), dissolved in a small amount of dichloromethane, to the stirred biphasic mixture over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir vigorously for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.[6]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Mandatory Visualization

Caption: General workflow for the Schotten-Baumann reaction.

References

• 1. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 2. grokipedia.com [grokipedia.com]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. Schotten-Baumann Reaction [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Benzoxazinone Derivatives from 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of benzoxazinone (B8607429) derivatives, utilizing 2-Chlorobenzoyl chloride as a key precursor. It includes a general synthesis workflow, a specific experimental protocol, and a summary of the biological activities of these compounds, supported by quantitative data and pathway diagrams.

Introduction: The Versatility of Benzoxazinone Scaffolds

Benzoxazinone derivatives are a significant class of heterocyclic compounds widely recognized in medicinal chemistry for their diverse pharmacological properties.[1][2] These scaffolds serve as crucial frameworks for designing novel therapeutic agents with a broad spectrum of activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting effects.[1][3][4][5] The synthesis typically involves the reaction of an anthranilic acid derivative with an acyl chloride, followed by cyclization. This document focuses on the synthetic route starting from 2-Chlorobenzoyl chloride, a versatile reagent for introducing the 2-(2-chlorophenyl) moiety into the benzoxazinone core.[6][7]

General Synthesis Workflow

The primary method for synthesizing 2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one involves a two-step process: N-acylation of anthranilic acid with 2-Chlorobenzoyl chloride, followed by cyclodehydration to form the benzoxazinone ring.

Caption: General workflow for the synthesis of 2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one.

Experimental Protocols

This section provides a detailed methodology for the synthesis of 2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one.

Materials and Reagents

• Anthranilic Acid (99%)

• 2-Chlorobenzoyl Chloride (98%)[6][7]

• Pyridine (B92270) (Anhydrous)

• Acetic Anhydride (B1165640)

• Saturated Sodium Bicarbonate Solution

• Ethanol (B145695)

• Deionized Water

• Drying Agent (e.g., Anhydrous Sodium Sulfate)

Protocol: Synthesis of 2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one

This protocol is adapted from established methods for synthesizing 2-aryl-benzoxazinones.[8][9][10]

Step 1: N-Acylation of Anthranilic Acid

• In a round-bottom flask equipped with a magnetic stirrer, dissolve anthranilic acid (1 equivalent) in anhydrous pyridine (10-15 mL) at 0°C (ice bath).

• Slowly add 2-Chlorobenzoyl chloride (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for approximately 1-2 hours.[10]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing ice-cold water.

• Acidify the mixture with dilute HCl to precipitate the N-(2-chlorobenzoyl)anthranilic acid intermediate.

• Filter the precipitate, wash thoroughly with cold water, and dry under vacuum.

Step 2: Cyclodehydration to form Benzoxazinone

• Place the dried N-(2-chlorobenzoyl)anthranilic acid intermediate in a round-bottom flask.

• Add acetic anhydride (5-10 equivalents) to the flask.

• Reflux the mixture for 2-4 hours. The intermediate will dissolve and then a new solid may precipitate.

• After refluxing, cool the mixture to room temperature.

• Pour the cooled mixture into ice-water to precipitate the crude product.

• Filter the solid, wash with a saturated solution of sodium bicarbonate until effervescence ceases, followed by a final wash with cold water.[10]

• Dry the crude product, 2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one.

Step 3: Purification

• Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the purified benzoxazinone derivative.

• Dry the purified crystals in a vacuum oven.

Step 4: Characterization

• Determine the melting point of the purified compound.

• Characterize the structure using spectroscopic methods such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Biological Activity Data of Benzoxazinone Derivatives

Benzoxazinone derivatives synthesized through similar routes exhibit a wide range of biological activities. The following tables summarize key quantitative data from recent studies.

Table 1: In Vitro Anticancer Activity

Many benzoxazinone derivatives show potent antiproliferative activity against various human cancer cell lines.[1] Their mechanism often involves inducing cell cycle arrest and apoptosis.[11]

Derivative Class/Compound	Cancer Cell Line	Activity Metric (IC₅₀ in µM)	Reference
Amino Quinazolinone/Benzoxazinone	HepG2 (Liver), MCF-7 (Breast), HCT-29 (Colon)	< 10 µM	[1][11]
Derivative 7 (Amino-substituted)	HepG2, MCF-7, HCT-29	Profile comparable to Doxorubicin	[11]
Nitro-Substituted Benzoxazinone (3c)	HeLa (Cervical)	~28.5% cell viability	[1]

Table 2: Anti-inflammatory and Analgesic Activity

Certain derivatives have demonstrated significant potential as anti-inflammatory and analgesic agents with reduced gastrointestinal side effects compared to standard drugs.[4][5]

Derivative	Activity Assessed	Result	Reference
2-(2-((2,6-dichlorophenyl) amino) benzyl)-4H-benzo[d][1][11]oxazin-4-one (3d)	Anti-inflammatory (Rat Paw Edema)	62.61% inhibition	[4][5]
2-(2-((2,6-dichlorophenyl) amino) benzyl)-4H-benzo[d][1][11]oxazin-4-one (3d)	Analgesic (Acetic Acid Writhing)	62.36% protection	[4][5]
2-(2-((2,6-dichlorophenyl) amino) benzyl)-4H-benzo[d][1][11]oxazin-4-one (3d)	Ulcerogenicity Index	2.67	[4][5]

Table 3: Enzyme Inhibition Activity

Benzoxazinones have also been identified as effective enzyme inhibitors, for instance, against serine proteases like α-chymotrypsin.[3]

Derivative	Target Enzyme	Activity Metric (IC₅₀ in µM)	Reference
Phenyl-substituted Benzoxazinones (general)	α-Chymotrypsin	6.5 - 341.1 µM	[3]
Fluoro-substituted Phenyl Benzoxazinone	α-Chymotrypsin	Higher inhibitory potential	[3]
Chloro/Bromo-substituted Phenyl Benzoxazinone	α-Chymotrypsin	Moderate inhibitory potential	[3]

Signaling Pathway: Induction of Apoptosis

In cancer therapy, a key mechanism of action for many benzoxazinone derivatives is the induction of apoptosis. Studies have shown that certain active derivatives can upregulate the expression of tumor suppressor genes like p53 and activate executioner caspases such as caspase-3.[11]

Caption: Apoptotic signaling pathway induced by active benzoxazinone derivatives.

This activation cascade ultimately leads to programmed cell death in cancer cells, highlighting the therapeutic potential of these compounds. Derivative 15, for example, was found to cause approximately 7-fold and 8-fold inductions in the expression of p53 and caspase-3, respectively.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. jddtonline.info [jddtonline.info]
• 3. Synthesis, structure-activity relationships studies of benzoxazinone derivatives as α-chymotrypsin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of some novel benzoxazin-4-one and quinazolin-4-one derivatives based on anti-inflammatory commercial drugs | Mongolian Journal of Chemistry [mongoliajol.info]
• 5. nu.edu.om [nu.edu.om]
• 6. nbinno.com [nbinno.com]
• 7. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of 2-substituted-4H-3,1-benzoxazin-4-ones | Semantic Scholar [semanticscholar.org]
• 10. repository.ubaya.ac.id [repository.ubaya.ac.id]
• 11. Synthesis, Antiproliferative Activity, and Apoptotic Profile of New Derivatives from the Meta Stable Benzoxazinone Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Clotrimazole

Introduction

Clotrimazole (B1669251) is a broad-spectrum synthetic antifungal agent belonging to the imidazole (B134444) class of drugs.[1] It is widely used for the treatment of various fungal infections, including vaginal yeast infections, oral thrush, and ringworm.[2] Its mechanism of action involves the inhibition of the enzyme lanosterol (B1674476) 14α-demethylase, which is critical for the synthesis of ergosterol (B1671047), an essential component of the fungal cell membrane.[2] The disruption of ergosterol synthesis leads to increased cellular permeability and ultimately, fungal cell death.[2]

This document provides detailed application notes and experimental protocols for a common and industrially viable synthesis of Clotrimazole. The described pathway commences with o-chlorobenzotrichloride, which is converted to the key intermediate, 2-chlorotriphenylmethyl chloride. This intermediate is then reacted with imidazole to yield Clotrimazole.[3][4] While the user's query mentioned 2-chlorobenzoyl chloride, the predominant literature points to 2-chlorotriphenylmethyl chloride as the direct precursor for the final condensation step with imidazole in this synthetic route.

Overall Synthesis Pathway

The synthesis of Clotrimazole from o-chlorotoluene can be summarized in the following stages:

• Chlorination of o-Chlorotoluene: o-Chlorotoluene is chlorinated to produce o-chlorobenzotrichloride.

• Friedel-Crafts Alkylation: o-Chlorobenzotrichloride undergoes a Friedel-Crafts reaction with benzene (B151609) in the presence of a Lewis acid catalyst (e.g., aluminum trichloride) to form 2-chlorotriphenylmethyl chloride.[2][3]

• Condensation with Imidazole: The 2-chlorotriphenylmethyl chloride intermediate is then condensed with imidazole to form Clotrimazole.[2][3]

• Purification: The crude product is purified, often via precipitation as a nitrate (B79036) salt, followed by conversion back to the free base and recrystallization.[3]

Below is a diagram illustrating the overall workflow for the synthesis of Clotrimazole.

Caption: Overall workflow for the synthesis of Clotrimazole.

Experimental Protocols

1. Synthesis of 2-Chlorotriphenylmethyl chloride (Friedel-Crafts Alkylation)

This procedure details the Friedel-Crafts reaction to produce the key intermediate, 2-chlorotriphenylmethyl chloride.[2]

• Materials and Equipment:

  • 2 L flask equipped with a reflux condenser, stirrer, and drying tube.[2]

  • o-Chlorobenzotrichloride

  • Benzene

  • Aluminum trichloride (B1173362) (AlCl₃)

• Procedure:

  • To the reaction flask, add 900 g of benzene and 117.5 g of aluminum trichloride.[2][3]

  • Cool the mixture to 0°C.[2][3]

  • Slowly add a solution of 150 g of o-chlorobenzotrichloride in 150 g of benzene, while maintaining the temperature below 15°C.[2][3]

  • After the addition is complete, carefully heat the mixture to reflux and maintain for 4 hours. Note the evolution of HCl gas.[2][3]

  • Upon completion, the resulting mixture containing 2-chlorotriphenylmethyl chloride can be filtered to remove any solids and used directly in the next step.[2]

2. Synthesis of Clotrimazole (Condensation Reaction)

This procedure describes the condensation of 2-chlorotriphenylmethyl chloride with imidazole.[2]

• Materials:

  • Solution of 2-chlorotriphenylmethyl chloride in benzene (from Step 1)

  • Imidazole

  • Triethylamine

• Procedure:

  • To the filtrate from the previous step, add a solution of 45 g of imidazole in 70 g of triethylamine.[2][3]

  • Heat the mixture to 45-50°C and maintain for 3 hours.[2][3]

  • Cool the reaction mixture to room temperature and add 500 g of water with stirring.[2][3]

  • Separate the aqueous layer and wash the benzene phase with 200 g of water.[2][3]

  • Evaporate the benzene layer to dryness under vacuum to obtain the crude Clotrimazole.[2][3]

3. Purification of Clotrimazole

This protocol outlines the purification of crude Clotrimazole via nitrate salt precipitation.[3]

• Materials and Equipment:

  • Crude Clotrimazole residue

  • Ethyl acetate (B1210297)

  • Water

  • Concentrated nitric acid

  • Methylene (B1212753) chloride

  • 30% Sodium hydroxide (B78521) solution

  • Acetone (B3395972)

  • Decolorizing carbon

  • Triethylamine

• Procedure:

  • Dissolve the crude residue in 250 g of ethyl acetate.[2]

  • Add 250 g of water and determine the amount of nitric acid required for precipitation by titrating a sample.[2]

  • Cool the solution to 15°C and rapidly add the calculated amount of concentrated nitric acid to precipitate clotrimazole nitrate.[2]

  • Centrifuge the product and wash it with 300 g of ethyl acetate and then with 300 g of water.[3]

  • To convert the nitrate salt to the free base, place the moist product into a reaction flask and add 300 g of water, 450 g of methylene chloride, 5 g of triethylamine, and 110 g of 30% sodium hydroxide.[2][3]

  • Stir the mixture until a clear solution is formed, then allow the phases to separate.[2][3]

  • Wash the aqueous phase with 100 g of methylene chloride.[3]

  • Combine the organic phases and wash twice with 200 g of water each time.[2][3]

  • Take the residue and redissolve it in 100 g of acetone and distill to remove any remaining methylene chloride.[2][3]

  • Take up the residue in 900 g of acetone and heat to 50°C to achieve complete dissolution.[2][3]

  • Add decolorizing carbon and triethylamine, filter the solution, and wash the filter cake with acetone.[2][3]

  • Partially remove the acetone by distillation to a volume of about 500 cc.[3]

  • Cool the mixture to 0°C for five hours to allow for crystallization.[3]

  • Centrifuge the product, wash with 100 g of acetone, and dry at 60°C to obtain the final product.[3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the synthesis of Clotrimazole.

Table 1: Reactant Quantities for Clotrimazole Synthesis

Step	Reactant	Quantity
1. Intermediate Synthesis	o-Chlorobenzotrichloride	150 g
Benzene	900 g + 150 g
Aluminum trichloride	117.5 g
2. Clotrimazole Synthesis	Imidazole	45 g
Triethylamine	70 g

Table 2: Reaction Conditions and Yields

Step	Parameter	Value	Reference
1. Intermediate Synthesis	Temperature	0°C (addition), Reflux (reaction)	[2][3]
Reaction Time	4 hours	[2][3]
2. Clotrimazole Synthesis	Temperature	45-50°C	[2][3]
Reaction Time	3 hours	[2][3]
Final Product Yield	~65% (optimized overall)	[5][6]
92% (alternative one-step)	[5][6]

Note: The 92% yield refers to an alternative one-step synthesis method using 2-chlorotrityl chloride and imidazole in hexafluoroisopropanol, which is presented for comparison.[5][6]

Logical Relationship Diagram

The following diagram illustrates the logical progression of the chemical transformations in the synthesis of Clotrimazole.

Caption: Key chemical transformations in Clotrimazole synthesis.

Safety Precautions

• This synthesis should be performed in a well-ventilated fume hood.

• o-Chlorobenzotrichloride and 2-chlorobenzoyl chloride are corrosive and lachrymatory. Handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7]

• The reaction generates hydrogen chloride (HCl) gas, which is corrosive and toxic. Ensure the gas outlet is connected to a suitable scrubber (e.g., a sodium hydroxide solution).[7]

• All chemicals should be handled with care, and appropriate safety data sheets (SDS) should be consulted prior to use.

References

• 1. Clotrimazole | C22H17ClN2 | CID 2812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. US5091540A - Process for preparing clotrimazole - Google Patents [patents.google.com]
• 4. Clotrimazole synthesis - chemicalbook [chemicalbook.com]
• 5. CN107629006A - A kind of synthetic method of clotrimazole - Google Patents [patents.google.com]
• 6. CN107629006B - A kind of synthetic method of clotrimazole - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Preparation of N-Substituted Amides from 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-substituted amides are a cornerstone in medicinal chemistry and drug development, forming the backbone of numerous pharmaceuticals and biologically active compounds. The synthesis of these amides from acyl chlorides, such as 2-chlorobenzoyl chloride, is a fundamental and widely utilized transformation in organic synthesis. The presence of the chloro-substituent on the benzoyl moiety offers a site for further functionalization, making 2-chlorobenzoyl chloride a versatile starting material for the creation of diverse molecular architectures.

This document provides detailed application notes and experimental protocols for the preparation of a range of N-substituted amides from 2-chlorobenzoyl chloride. The primary method described is the Schotten-Baumann reaction, a reliable and high-yielding procedure for the acylation of amines.

Applications in Drug Development and Agrochemicals

N-substituted benzamides, including those derived from 2-chlorobenzoyl chloride, exhibit a broad spectrum of biological activities, making them valuable scaffolds in drug discovery and agrochemical research.

• Antifungal Activity: Several N-substituted benzamides and related structures have demonstrated potent antifungal properties. For instance, 2-chloro-N-phenylbenzamide has shown significant activity against plant pathogenic fungi such as Sclerotinia sclerotiorum and Botrytis cinerea.[1] Other related amide derivatives are active against fluconazole-resistant Candida species and Aspergillus flavus.[2][3] This highlights their potential in the development of new fungicides for both agricultural and clinical applications.

• Herbicidal Activity: The benzamide (B126) functional group is present in a number of commercial herbicides. N-benzylbenzamide compounds, for example, have been investigated for their herbicidal properties.[4] The structural similarity of the compounds described herein to known herbicides suggests their potential as lead compounds in the development of new weed control agents.

• Other Pharmaceutical Applications: The broader class of N-substituted amides is integral to a vast array of therapeutics. The ability to readily synthesize a library of these compounds from 2-chlorobenzoyl chloride allows for extensive structure-activity relationship (SAR) studies, which are crucial in the optimization of drug candidates.

Reaction Mechanism: The Schotten-Baumann Reaction

The synthesis of N-substituted amides from 2-chlorobenzoyl chloride and an amine typically proceeds via the Schotten-Baumann reaction. This reaction involves the nucleophilic acyl substitution of the highly reactive acyl chloride with a primary or secondary amine. The reaction is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct, which drives the reaction to completion.

The mechanism can be summarized in the following steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of 2-chlorobenzoyl chloride. This forms a tetrahedral intermediate.

• Chloride Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group.

• Deprotonation: A base, such as pyridine (B92270) or aqueous sodium hydroxide (B78521), removes a proton from the nitrogen atom, yielding the neutral N-substituted amide and the corresponding salt of the base.

Quantitative Data Summary

The following tables summarize the reaction conditions and outcomes for the synthesis of various N-substituted amides from 2-chlorobenzoyl chloride.

Table 1: Synthesis of N-Aryl-2-chlorobenzamides

Amine Substrate	Product Name	Yield (%)	Melting Point (°C)	Reference
Aniline (B41778)	2-Chloro-N-phenylbenzamide	Not specified	Not specified	[1]
4-(1H-1,2,4-triazol-1-yl)aniline	N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-2-chlorobenzamide	63	247-248	[5]

Table 2: Synthesis of N-Alkyl-2-chlorobenzamides

Amine Substrate	Product Name	Yield (%)	Melting Point (°C)	Reference
Ethylenediamine (B42938)	N-(2-aminoethyl)-2-chlorobenzamide (SG1)	Not specified	Not specified
Isopropylamine	2-chloro-N-(propan-2-yl)benzamide (SG2)	Not specified	Not specified

Experimental Protocols

The following are detailed experimental protocols for the synthesis of representative N-substituted amides from 2-chlorobenzoyl chloride.

Protocol 1: Synthesis of 2-Chloro-N-phenylbenzamide

This protocol is adapted from the synthesis of 2-chloro-N-phenylbenzamide for antifungal activity testing.[1]

Materials:

• 2-Chlorobenzoyl chloride (0.02 mol)

• Aniline (0.02 mol)

• Pyridine (0.02 mol)

• Dichloromethane (CH2Cl2) (25 mL)

• Distilled water

• Anhydrous ethanol (B145695)

Procedure:

• In a round-bottom flask, dissolve aniline (0.02 mol) and pyridine (0.02 mol) in 25 mL of dichloromethane.

• Stir the mixture and heat to a temperature of 35-45 °C.

• Slowly add 2-chlorobenzoyl chloride (0.02 mol) dropwise to the stirred mixture.

• Continue stirring until the reaction is complete (monitoring by TLC is recommended).

• Filter the resulting precipitate and wash it with distilled water.

• Recrystallize the crude product from anhydrous ethanol to obtain pure 2-chloro-N-phenylbenzamide.

Protocol 2: Synthesis of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-2-chlorobenzamide (6b)

This protocol is based on the synthesis of a series of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide derivatives.[5]

Materials:

• 4-(1H-1,2,4-triazol-1-yl)aniline (30.0 mmol)

• 2-Chlorobenzoyl chloride (33.0 mmol)

• Triethylamine (B128534) (Et3N) (30.0 mmol)

• Dichloromethane (CH2Cl2) (30 mL)

• Water

Procedure:

• In a 100 mL round-bottom flask, combine 4-(1H-1,2,4-triazol-1-yl)aniline (30.0 mmol), 2-chlorobenzoyl chloride (33.0 mmol), and 30 mL of dichloromethane.

• Cool the reaction mixture in an ice bath and stir for 10 minutes.

• Add triethylamine (30.0 mmol) dropwise to the stirred mixture.

• Continue stirring at room temperature for 2 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, concentrate the solvent under reduced pressure.

• Add 30 mL of water to the residue, stir, and then filter the solid product.

• Wash the collected solid with water three times and dry to obtain the crude product.

• Purify the crude product by column chromatography (petroleum ether:ethyl acetate (B1210297) = 10:1) to yield pure N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-2-chlorobenzamide.

Protocol 3: General Synthesis of N-Alkyl-2-chlorobenzamides (SG1 and SG2)

This protocol describes a general procedure for the synthesis of N-alkyl-2-chlorobenzamides.

Materials:

• 2-Chlorobenzoyl chloride

• Appropriate amine (e.g., ethylenediamine or isopropylamine) (equimolar amount)

• 1 N Sodium hydroxide in ethanol (10 mL)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve an equimolar amount of the amine (e.g., ethylenediamine or isopropylamine) in 10 mL of ethanolic 1 N NaOH.

• With continuous stirring at room temperature, add 2-chlorobenzoyl chloride dropwise from a dropping funnel.

• Continue stirring for 3 hours.

• Collect the solid that separates out and dry it.

• Wash the compound with ethanol, followed by a wash with NaOH solution and then water.

• Air-dry the final product.

Visualizations

Reaction Pathway

Caption: General reaction pathway for the synthesis of N-substituted amides.

Experimental Workflow

Caption: A typical experimental workflow for amide synthesis.

References

• 1. asianpubs.org [asianpubs.org]
• 2. scielo.br [scielo.br]
• 3. Antifungal activity and mechanism of action of 2-chloro-N -phenylacetamide: a new molecule with activity against strains of Aspergillus flavus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Chlorobenzoyl Chloride in the Synthesis of Pesticide Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorobenzoyl chloride is a versatile chemical intermediate widely employed in the synthesis of a variety of agrochemicals, particularly insecticides.[1][2][3] Its reactivity as an acyl chloride allows for the straightforward introduction of the 2-chlorobenzoyl moiety into a molecule, a key structural feature in certain classes of pesticides.[3][4] This document provides detailed application notes and experimental protocols for the synthesis of a key pesticide intermediate, 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (CCU), a potent insect growth regulator.[4][5]

Core Application: Synthesis of 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (CCU)

The primary application of 2-chlorobenzoyl chloride in the context of pesticide intermediates is in the synthesis of benzoylphenylurea (B10832687) (BPU) insecticides.[4][6] These compounds act by inhibiting chitin (B13524) synthesis in insects, leading to developmental defects and mortality.[4] A notable example is 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (CCU), an analog of the commercial insecticide diflubenzuron.[2][4] The synthesis of CCU can be efficiently achieved by the reaction of 2-chlorobenzoyl chloride with 4-chlorophenylurea (B1664162).

Reaction Scheme:

Caption: Synthesis of CCU from 2-Chlorobenzoyl chloride.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of 2-chlorobenzoyl chloride and its subsequent reaction to form the pesticide intermediate CCU.

Parameter	Synthesis of 2-Chlorobenzoyl Chloride	Synthesis of 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (CCU)	Reference(s)
Starting Materials	2-Chlorobenzaldehyde (B119727), Chlorine, Phosphorus pentachloride (catalyst)	2-Chlorobenzoyl chloride, 4-Chlorophenylurea	[7],[6]
Reaction Temperature	140-170 °C	Reflux (solvent dependent)	[8],[6]
Reaction Time	5-8 hours	5 hours	[8],[6]
Yield	>90%	~70% (estimated)	[7],[6]
Purity	>95%	High (recrystallization)	[7],[6]
Melting Point of Product	-4 to -3 °C	228-231 °C	[9],[10]

Experimental Protocols

Protocol 1: Synthesis of 2-Chlorobenzoyl Chloride

This protocol describes the synthesis of 2-chlorobenzoyl chloride from 2-chlorobenzaldehyde.[7][8]

Materials:

• 2-Chlorobenzaldehyde

• Chlorine gas

• Phosphorus pentachloride (PCl₅)

• Inert solvent (optional, e.g., toluene)[11]

• Round-bottom flask with a reflux condenser and gas inlet tube

• Heating mantle

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 2-chlorobenzaldehyde and a catalytic amount of phosphorus pentachloride (molar ratio of aldehyde to PCl₅ between 1:0.05 and 1:0.2).[8]

• Heat the mixture to 140-170 °C.[8]

• Bubble dry chlorine gas through the reaction mixture for 5 to 8 hours.[8]

• Monitor the reaction progress by gas chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude 2-chlorobenzoyl chloride by vacuum distillation.[11] The product typically boils at 135-140 °C at 16 mmHg.[7]

Protocol 2: Synthesis of 4-Chlorophenylurea

This protocol outlines the synthesis of 4-chlorophenylurea from 4-chloroaniline (B138754), a necessary precursor for CCU synthesis.[12]

Materials:

• 4-Chloroaniline

• Sodium cyanate (B1221674)

• Concentrated hydrochloric acid

• Water

• Beakers or flasks for reaction and dissolution

• Stirring apparatus

Procedure:

• Dissolve 4-chloroaniline in a minimal amount of water containing a stoichiometric amount of concentrated hydrochloric acid to form 4-chloroaniline hydrochloride.[12]

• In a separate vessel, prepare an aqueous solution of sodium cyanate.[12]

• While stirring vigorously, slowly add the sodium cyanate solution to the 4-chloroaniline hydrochloride solution. Maintain the reaction temperature below 30°C.[12]

• The 4-chlorophenylurea product will precipitate from the solution.

• Collect the precipitate by filtration, wash with cold water, and dry.

• For higher purity, the product can be recrystallized from aqueous ethanol (B145695).[12]

Protocol 3: Synthesis of 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea (CCU)

This protocol details the synthesis of the pesticide intermediate CCU from 2-chlorobenzoyl chloride and 4-chlorophenylurea.[6]

Materials:

• 2-Chlorobenzoyl chloride

• 4-Chlorophenylurea

• Anhydrous aprotic solvent (e.g., toluene, 1,4-dioxane)[6]

• Round-bottom flask with a reflux condenser

• Heating mantle

• Stirring apparatus

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)[6]

Procedure:

• In a round-bottom flask, dissolve 4-chlorophenylurea in a suitable anhydrous aprotic solvent.

• Add an equimolar amount of 2-chlorobenzoyl chloride to the solution.

• Heat the reaction mixture to reflux and maintain for approximately 5 hours with continuous stirring.[6]

• After the reaction is complete, cool the mixture to room temperature.

• The crude CCU product will precipitate. Collect the solid by filtration.

• Wash the collected solid with a small amount of cold solvent to remove impurities.

• Purify the crude product by recrystallization from a suitable solvent like ethanol to obtain pure 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea.[6]

Logical Workflow for CCU Synthesis

The following diagram illustrates the logical workflow from starting materials to the final pesticide intermediate.

Caption: Workflow for the synthesis of CCU.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Calculation of the peak concentration of 2-chlorobenzamide generated in the hydrolysis of the benzoylphenylurea insecticide 1-(2-chlorobenzoyl)-3-(4-chlorophenyl)urea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. curresweb.com [curresweb.com]
• 7. GB2061257A - Method for the preparation of 2-chlorobenzoyl chloride, and its uses - Google Patents [patents.google.com]
• 8. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. prepchem.com [prepchem.com]
• 11. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols: The Strategic Use of 2-Chlorotrityl Chloride Resin in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase peptide synthesis (SPPS) is a cornerstone of modern peptide research and drug development. The choice of solid support is a critical parameter that dictates the overall success of the synthesis, particularly concerning peptide purity and the preservation of sensitive functionalities. The 2-chlorotrityl chloride (2-CTC) resin has emerged as a highly versatile and widely adopted solid support, especially within the Fmoc/tBu strategy.

A key precursor in the synthesis of this specialized resin is 2-chlorobenzoyl chloride . Through a Friedel-Crafts acylation reaction, polystyrene is functionalized with 2-chlorobenzoyl chloride, which is a critical step in creating the 2-chlorotrityl chloride linker.[1][2] It is important to note that the primary role of 2-chlorobenzoyl chloride is in the synthesis of the resin itself, rather than as a reagent used during the subsequent peptide synthesis workflow.

The principal advantage of the 2-CTC resin lies in its extreme acid lability. This property allows for the cleavage of the synthesized peptide from the resin under exceptionally mild acidic conditions.[3] Consequently, acid-sensitive side-chain protecting groups (e.g., Boc, tBu, Trt) remain intact, making 2-CTC resin the ideal choice for preparing protected peptide fragments for use in convergent synthesis strategies.[4] Additionally, the steric bulk of the 2-chlorotrityl group significantly minimizes common side reactions such as diketopiperazine formation, especially when coupling the second amino acid, and reduces racemization of the first attached amino acid.[3][5]

These application notes provide a comprehensive guide to the effective use of 2-CTC resin, covering everything from initial resin handling and amino acid loading to peptide elongation and final cleavage.

Data Presentation

Table 1: Typical Properties of 2-Chlorotrityl Chloride Resin

Property	Typical Value
Resin Matrix	Polystyrene cross-linked with divinylbenzene (B73037) (DVB)
Functional Group	2-Chlorotrityl chloride
Typical Substitution	0.8 - 1.6 mmol/g
Mesh Size	100 - 200 mesh

Table 2: Recommended Reagent Equivalents for Key Protocol Steps

Step	Reagent	Equivalents (relative to resin loading)
First Amino Acid Loading	Fmoc-Amino Acid	1.0 - 2.0
DIPEA	2.0 - 4.0
Capping	Methanol	0.8 - 1.0 mL per gram of resin
DIPEA	0.5 mL per gram of resin
Fmoc Deprotection	Piperidine (B6355638) in DMF	20% (v/v)
Peptide Coupling	Fmoc-Amino Acid	3.0 - 5.0
Coupling Reagent (e.g., HATU)	2.9 - 4.9
Base (e.g., DIPEA or Collidine)	6.0 - 10.0
Mild Cleavage (Protected Peptide)	Acetic acid/TFE/DCM	1:1:8 (v/v/v)
1% TFA in DCM	-
20% HFIP in DCM	-
Stronger Cleavage (Deprotected Peptide)	TFA/TIPS/H₂O	95:2.5:2.5 (v/v/v)

Experimental Protocols

Protocol 1: Loading of the First Amino Acid onto 2-CTC Resin

This protocol describes the covalent attachment of the first N-α-Fmoc-protected amino acid to the 2-CTC resin.

Materials:

• 2-Chlorotrityl chloride resin

• N-α-Fmoc-protected amino acid

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Methanol

• N,N-Dimethylformamide (DMF)

• Reaction vessel with a sintered glass filter

Procedure:

• Resin Swelling: Swell the 2-CTC resin (1.0 eq) in anhydrous DCM (10-15 mL per gram of resin) for 30-60 minutes in the reaction vessel.

• Amino Acid Solution Preparation: In a separate flask, dissolve the Fmoc-amino acid (1.0 - 2.0 eq) in a minimal amount of anhydrous DCM. If solubility is an issue, a small volume of DMF can be added.

• Coupling Reaction: Drain the DCM from the swollen resin. Add the amino acid solution to the resin.

• Add DIPEA (2.0 - 4.0 eq) to the resin slurry. It is advisable to add the DIPEA portion-wise.

• Agitate the mixture at room temperature for 1-4 hours. The reaction progress can be monitored by taking a small sample of the resin and performing a test cleavage.

• Capping of Unreacted Sites: After the desired loading is achieved, quench the reaction and cap any unreacted chlorotrityl groups. Add a solution of DCM:Methanol:DIPEA (17:2:1, v/v) to the resin and agitate for 30-60 minutes.[6]

• Washing: Drain the capping solution and wash the resin sequentially with DCM (3x), DMF (3x), and finally Methanol (3x).

• Drying: Dry the resin under vacuum to a constant weight.

• Loading Determination (Optional but Recommended): The substitution level can be determined spectrophotometrically by cleaving the Fmoc group from a small, accurately weighed amount of dried resin with a known volume of 20% piperidine in DMF and measuring the absorbance of the dibenzylfulvene-piperidine adduct at ~301 nm.

Protocol 2: Peptide Chain Elongation

This protocol outlines the standard cycle for extending the peptide chain.

Materials:

• Fmoc-loaded peptide-resin

• 20% Piperidine in DMF

• Fmoc-amino acids

• Coupling reagents (e.g., HATU, HBTU)

• Base (e.g., DIPEA, 2,4,6-Collidine)

• DMF, DCM

Procedure (per cycle):

• Fmoc Deprotection:

  • Swell the peptide-resin in DMF.

  • Treat the resin with 20% piperidine in DMF for 3-5 minutes. Drain.

  • Repeat the treatment with 20% piperidine in DMF for 10-15 minutes. Drain.

• Washing: Wash the resin thoroughly with DMF (5-7x) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next Fmoc-amino acid (3.0 - 5.0 eq) with a suitable coupling reagent (e.g., HATU, 2.9 eq) and a base (e.g., DIPEA, 6.0 eq) in DMF for a few minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Allow the coupling reaction to proceed for 30-60 minutes. Reaction completion can be monitored using a colorimetric test (e.g., Kaiser test).

• Washing: Wash the resin with DMF (3x) and DCM (3x) to prepare for the next cycle.

Protocol 3: Cleavage of the Peptide from the Resin

The choice of cleavage cocktail depends on whether a fully protected or a deprotected peptide is desired.

A. Mild Cleavage for Protected Peptide Fragments:

Materials:

• Peptidyl-2-CTC resin (dried)

• Cleavage Cocktail: Acetic acid:Trifluoroethanol (TFE):DCM (1:1:8 v/v/v)[7] or 20% Hexafluoroisopropanol (HFIP) in DCM.

• Cold diethyl ether

Procedure:

• Suspend the dried peptidyl-resin in the cleavage cocktail (approximately 10-20 mL per gram of resin).

• Agitate the suspension at room temperature for 30-60 minutes.

• Filter the resin and collect the filtrate.

• Wash the resin with additional cleavage cocktail or DCM and combine the filtrates.

• Concentrate the combined filtrates under reduced pressure.

• Precipitate the protected peptide by adding cold diethyl ether.

• Collect the peptide by filtration or centrifugation, wash with cold ether, and dry under vacuum.

B. Cleavage and Deprotection:

Materials:

• Peptidyl-2-CTC resin (dried)

• Cleavage Cocktail: Trifluoroacetic acid (TFA):Triisopropylsilane (TIPS):Water (H₂O) (95:2.5:2.5 v/v/v). (Note: Scavengers like TIPS and water are crucial to prevent side reactions with sensitive amino acid residues).

• Cold diethyl ether

Procedure:

• Suspend the dried peptidyl-resin in the cleavage cocktail.

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and wash with a small amount of neat TFA.

• Combine the filtrates and precipitate the peptide by adding cold diethyl ether.

• Collect the crude peptide by centrifugation or filtration and wash with cold ether.

Visualizations

Caption: Synthesis pathway of 2-CTC resin from polystyrene.

Caption: General workflow for solid-phase peptide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. jacsdirectory.com [jacsdirectory.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. 2-Chlorotrityl chloride resin. Studies on anchoring of Fmoc-amino acids and peptide cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Experimental Setup for Reactions with 2-Chlorobenzoyl Chloride Under Anhydrous Conditions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorobenzoyl chloride (C₇H₄Cl₂O) is a highly reactive acyl chloride and a critical intermediate in the synthesis of a wide range of pharmaceuticals, agrochemicals, and dyes.[1][2] Its utility stems from the electrophilic nature of the carbonyl carbon, making it susceptible to nucleophilic attack. Common reactions include esterification, amidation, and Friedel-Crafts acylation.[2][3] Due to its high reactivity with water, all reactions involving 2-chlorobenzoyl chloride must be conducted under strictly anhydrous (moisture-free) conditions to prevent hydrolysis to 2-chlorobenzoic acid and ensure product purity and high yields.[2][3][4]

This document provides detailed application notes and protocols for setting up and performing reactions with 2-chlorobenzoyl chloride under the necessary anhydrous conditions.

Safety Precautions

2-Chlorobenzoyl chloride is a corrosive and lachrymatory compound.[1] It reacts with moisture to produce hydrochloric acid. Therefore, it is imperative to handle this reagent with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Essential PPE:

• Safety goggles and a face shield[5][6]

• Chemical-resistant gloves (e.g., nitrile or neoprene)[5]

• A lab coat[1]

Handling and Storage:

• Always handle 2-chlorobenzoyl chloride in a fume hood.[1]

• Keep the container tightly closed when not in use.[5][6]

• Store in a cool, dry, and well-ventilated area away from water, strong bases, and alcohols.[6]

• Use in an inert atmosphere (e.g., nitrogen or argon) for transfers and reactions.

General Experimental Setup for Anhydrous Reactions

A typical experimental setup for reactions with 2-chlorobenzoyl chloride under anhydrous conditions is depicted below. The key is to exclude atmospheric moisture from the reaction vessel.

Standard Equipment:

• Round-bottom flask (oven-dried)

• Reflux condenser (oven-dried)

• Dropping or addition funnel (oven-dried)

• Magnetic stirrer and stir bar

• Inert gas inlet (Nitrogen or Argon)

• Bubbler or oil trap to monitor gas flow

• Heating mantle or oil bath

• Septa for sealing openings

Diagram: General Anhydrous Reaction Setup

Caption: General setup for reactions under anhydrous conditions.

Protocol 1: Esterification of an Alcohol with 2-Chlorobenzoyl Chloride

This protocol describes the synthesis of an ester from an alcohol and 2-chlorobenzoyl chloride. A weak base, such as pyridine (B92270) or triethylamine, is often used to neutralize the HCl byproduct.[7][8]

Materials:

• 2-Chlorobenzoyl chloride

• Alcohol (e.g., ethanol, phenol)

• Anhydrous pyridine or triethylamine

• Anhydrous solvent (e.g., dichloromethane, THF, or benzene)[8]

Procedure:

• Preparation: Assemble the oven-dried glassware as shown in the diagram above under a stream of inert gas.

• Reactant Loading: In the round-bottom flask, dissolve the alcohol and anhydrous pyridine (or triethylamine) in the anhydrous solvent.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of 2-Chlorobenzoyl Chloride: Slowly add 2-chlorobenzoyl chloride dropwise to the stirred solution from the addition funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for a specified time (typically 1-3 hours).

• Work-up:

  • Quench the reaction by adding water or a dilute acid solution.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

  • Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

  • Filter and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude ester by recrystallization or column chromatography.

Quantitative Data Example: Synthesis of 2-Acetylphenyl 2-Chlorobenzoate [7]

Reactant/Reagent	Molar Ratio	Amount
2-Hydroxyacetophenone	1.0	10.0 mmol
2-Chlorobenzoyl Chloride	1.1	11.0 mmol
Anhydrous Pyridine	Solvent	20 mL
Reaction Conditions
Temperature	0 °C to Room Temp.
Reaction Time	2 hours
Expected Yield	~85-95%

Protocol 2: Friedel-Crafts Acylation of an Aromatic Compound

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction where an acyl group is introduced onto an aromatic ring.[9] A Lewis acid catalyst, such as aluminum chloride (AlCl₃), is required.[9][10]

Materials:

• 2-Chlorobenzoyl chloride

• Aromatic compound (e.g., benzene, toluene)

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

Procedure:

• Preparation: Set up the anhydrous reaction apparatus as previously described.

• Catalyst Suspension: In the round-bottom flask, suspend anhydrous aluminum chloride in the anhydrous solvent.

• Formation of Acylium Ion: Cool the suspension to 0 °C and slowly add 2-chlorobenzoyl chloride from the addition funnel. Stir for 15-30 minutes to allow for the formation of the acylium ion complex.

• Addition of Aromatic Compound: Add the aromatic compound dropwise to the reaction mixture.

• Reaction: Allow the reaction to proceed, often with warming to room temperature or gentle reflux, until completion (monitored by TLC or GC).

• Work-up:

  • Carefully pour the reaction mixture over crushed ice and concentrated HCl to decompose the aluminum chloride complex.

  • Separate the organic layer and extract the aqueous layer with the solvent.

  • Combine the organic layers and wash with water, sodium bicarbonate solution, and brine.

  • Dry the organic layer over an anhydrous drying agent.

  • Remove the solvent by rotary evaporation.

• Purification: Purify the resulting ketone by distillation or recrystallization.

Quantitative Data Example: Acylation of Benzene

Reactant/Reagent	Molar Ratio	Amount
Benzene	1.0	0.1 mol
2-Chlorobenzoyl Chloride	1.1	0.11 mol
Anhydrous AlCl₃	1.2	0.12 mol
Reaction Conditions
Temperature	0 °C to Reflux
Reaction Time	2-4 hours
Expected Yield	~80-90%

Diagram: Friedel-Crafts Acylation Mechanism

Caption: Mechanism of Friedel-Crafts acylation.

Conclusion

Successful synthesis using 2-chlorobenzoyl chloride is highly dependent on the rigorous exclusion of moisture. The protocols and setup guidelines provided here serve as a foundation for researchers to design and execute these reactions safely and efficiently. Proper handling, appropriate safety measures, and the use of anhydrous techniques are paramount to achieving high yields of pure products in pharmaceutical and chemical synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemistrystudent.com [chemistrystudent.com]
• 4. The reactions of acyl chlorides and acid anhydrides - Crunch Chemistry [crunchchemistry.co.uk]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. savemyexams.com [savemyexams.com]
• 10. knockhardy.org.uk [knockhardy.org.uk]

Application Notes and Protocols: Laboratory-Scale Synthesis of 2-Chlorobenzoyl Chloride from 2-Chlorobenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the laboratory-scale synthesis of 2-chlorobenzoyl chloride, a crucial intermediate in the pharmaceutical, agrochemical, and dye industries.[1][2][3] The primary method detailed herein is the conversion of 2-chlorobenzoic acid using thionyl chloride (SOCl₂), a common and efficient method for preparing acyl chlorides from carboxylic acids.[3][4][5] This protocol includes a summary of quantitative data, a step-by-step experimental procedure, safety precautions, and diagrams illustrating the reaction mechanism and experimental workflow.

Reaction Principle

The synthesis of 2-chlorobenzoyl chloride from 2-chlorobenzoic acid is achieved through nucleophilic acyl substitution. Thionyl chloride (SOCl₂) serves as the chlorinating agent, converting the carboxylic acid's hydroxyl group into an excellent leaving group. This facilitates a nucleophilic attack by a chloride ion. The reaction's byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies the purification of the final product.[5][6]

Overall Reaction:

C₇H₅ClO₂ (2-Chlorobenzoic acid) + SOCl₂ (Thionyl chloride) → C₇H₄Cl₂O (2-Chlorobenzoyl chloride) + SO₂ (Sulfur dioxide) + HCl (Hydrogen chloride)

The mechanism involves the carboxylic acid attacking the sulfur atom of thionyl chloride. A chloride ion is subsequently eliminated and then acts as a nucleophile, attacking the carbonyl carbon. The intermediate then collapses, releasing the stable gaseous byproducts SO₂ and HCl, and forming the desired acyl chloride.[7][8][9]

Caption: Reaction mechanism for the synthesis of 2-chlorobenzoyl chloride.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis.

Parameter	Value	Notes
Reactants
2-Chlorobenzoic Acid	1.0 mole equivalent	Starting material.
Thionyl Chloride (SOCl₂)	1.05 - 2.0 mole equivalents	Used in slight to moderate excess to ensure complete conversion and to act as a solvent.
Solvent (optional)	Toluene (B28343) or Chlorobenzene	An inert solvent can be used, though the reaction can also be run neat with excess SOCl₂.[2][10]
Reaction Conditions
Temperature	75 - 80 °C (Reflux)	The reaction is typically heated to reflux to ensure a reasonable reaction rate.[2][10]
Reaction Time	2 - 24 hours	Duration depends on the scale and temperature; can be monitored by the cessation of gas evolution.[2]
Pressure	Atmospheric	A gas scrubber is required to neutralize HCl and SO₂ byproducts.
Results
Theoretical Yield	~100% (22.3 g from 20 g acid)	The reaction often proceeds to completion.[2][10]
Purity (after distillation)	>98%	Vacuum distillation is the standard method for purification.[1][10]

Experimental Protocol

This protocol details the procedure for synthesizing 2-chlorobenzoyl chloride from 2-chlorobenzoic acid.

3.1 Materials and Equipment

• Chemicals:

  • 2-Chlorobenzoic acid (C₇H₅ClO₂)

  • Thionyl chloride (SOCl₂)

  • Toluene (optional, anhydrous)

  • Sodium hydroxide (B78521) (NaOH) solution (for gas scrubber)

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Dropping funnel (if adding SOCl₂ portion-wise)

  • Heating mantle with a magnetic stirrer and stir bar

  • Gas outlet tube connected to a gas scrubber

  • Apparatus for vacuum distillation

  • Standard laboratory glassware

  • Personal Protective Equipment (PPE): safety goggles, face shield, acid-resistant gloves, lab coat

3.2 Safety Precautions

• Critical: This reaction must be performed in a well-ventilated fume hood.[1]

• Thionyl chloride is highly corrosive, toxic, and reacts violently with water to release toxic gases (HCl, SO₂).[6][11] Avoid inhalation and skin contact.[12]

• 2-Chlorobenzoyl chloride is corrosive and a lachrymator (causes tearing).[1] Handle with appropriate PPE.

• The reaction generates copious amounts of toxic and corrosive HCl and SO₂ gas.[5] The apparatus must be vented through a gas scrubber containing a sodium hydroxide solution to neutralize these gases.

• All glassware must be thoroughly dried before use to prevent the violent reaction of thionyl chloride with moisture.

3.3 Detailed Procedure

• Apparatus Setup: Assemble a dry three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas outlet tube. Ensure the gas outlet is securely placed in a gas scrubber.

• Charging the Flask: Place 2-chlorobenzoic acid (e.g., 20 g, 127.8 mmol) into the flask. If using a solvent, add anhydrous toluene (e.g., 150 mL).[10]

• Reagent Addition: Carefully add thionyl chloride (e.g., 16 g, 134.5 mmol or ~10 mL) to the flask.[10] The addition may be done all at once or via a dropping funnel. The reaction can be exothermic.

• Reaction: Heat the mixture to reflux (approximately 75-80°C) using a heating mantle.[10] Stir the mixture continuously. The reaction progress can be monitored by observing the evolution of gases, which will cease upon completion. The reaction is often left to stir overnight to ensure it goes to completion.[2][10]

• Work-up: After the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.[2]

• Removal of Excess Reagent: Remove the excess thionyl chloride and solvent (if used) under reduced pressure using a rotary evaporator.[2][10] This step must be done with care in a fume hood.

• Purification: Purify the resulting crude 2-chlorobenzoyl chloride (which may appear as a yellow oil) by vacuum distillation.[3][10] Collect the fraction boiling at the appropriate temperature and pressure (e.g., 135-140°C at 16 mmHg).[10][13]

• Storage: Store the purified 2-chlorobenzoyl chloride in a tightly sealed, corrosion-resistant container under an inert atmosphere (e.g., nitrogen) in a cool, dry place to prevent decomposition by moisture.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedure.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 7. Khan Academy [khanacademy.org]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. lobachemie.com [lobachemie.com]
• 13. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]

Application Notes and Protocols: Industrial Manufacturing of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the primary industrial manufacturing processes for 2-chlorobenzoyl chloride, a key intermediate in the pharmaceutical, agrochemical, and dye industries.[1][2][3] The protocols and data presented are compiled from established industrial practices and are intended to provide researchers and professionals with a comprehensive understanding of the synthesis, purification, and safety considerations for this versatile chemical compound.

Introduction

2-Chlorobenzoyl chloride (C₇H₄Cl₂O) is a reactive acyl chloride characterized by its pungent odor and yellow liquid appearance.[2] Its high reactivity makes it an essential building block for the synthesis of a wide range of organic molecules.[2][4] In the pharmaceutical sector, it is a crucial precursor for antifungal agents like Clotrimazole.[2][3] Its applications also extend to the manufacturing of insecticides, herbicides, and various dyes.[2]

This document outlines three primary industrial synthesis routes for 2-chlorobenzoyl chloride:

• Chlorination of 2-Chlorobenzaldehyde (B119727)

• Chlorination of 2-Chlorobenzoic Acid

• Hydrolysis of o-Chlorobenzotrichloride

Quantitative Data Summary

The following tables summarize key quantitative data for the different industrial manufacturing processes of 2-chlorobenzoyl chloride.

Table 1: Synthesis of 2-Chlorobenzoyl Chloride from 2-Chlorobenzaldehyde

Parameter	Value	Reference
Starting Material	2-Chlorobenzaldehyde	[5][6]
Chlorinating Agent	Chlorine (Cl₂)	[5][6]
Catalyst	Phosphorus pentachloride (PCl₅)	[5][6]
Aldehyde:PCl₅ Ratio	1:0.05 to 1:0.2	[5][6]
Reaction Temperature	50°C to 200°C (preferably 140°C to 170°C)	[5][6]
Reaction Time	5 to 8 hours	[6]
Conversion Rate	96.5% - 98.6%	[5][6]
Yield	>90% (typically 93%)	[5][6]
Purity	>95% (typically 98.5%)	[5][6]

Table 2: Synthesis of 2-Chlorobenzoyl Chloride from 2-Chlorobenzoic Acid

Parameter	Value	Reference
Starting Material	2-Chlorobenzoic Acid	[1][2][5]
Chlorinating Agent	Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)	[2][7][8]
Solvent (for SOCl₂)	Toluene (B28343)	[1][5]
Reaction Temperature (with SOCl₂)	75°C	[1][5]
Reaction Time (with SOCl₂)	Overnight	[1][5]
Yield (with SOCl₂)	~100%	[1][5]

Table 3: Synthesis of 2-Chlorobenzoyl Chloride from o-Chlorobenzotrichloride

Parameter	Value	Reference
Starting Material	o-Chlorobenzotrichloride	[3]
Reactant	Water (H₂O)	[3]
Catalyst	Ferric chloride (FeCl₃)	[3]
Reactant Ratio (Water)	0.8 - 1.2 mole equivalents	[3]
Catalyst Loading	0.05 - 5 mol-%	[3]
Reaction Temperature	40°C - 80°C	[3]
Reaction Time	0.25 - 5 hours	[3]
Conversion Rate	>95%	[3]
Yield	~93%	[3]
Purity	>98%	[3]

Experimental Protocols

Protocol 1: Synthesis from 2-Chlorobenzaldehyde

This protocol is based on the catalytic chlorination of 2-chlorobenzaldehyde.

Materials and Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Gas sparge tube

• Condenser connected to a gas scrubber

• Apparatus for vacuum distillation

• 2-Chlorobenzaldehyde (97% purity)

• Phosphorus pentachloride (PCl₅)

• Chlorine gas (Cl₂)

• Inert gas (e.g., Nitrogen)

Procedure:

• Reactor Setup: Assemble a clean, dry three-necked flask equipped with a mechanical stirrer, a gas sparge tube, and a condenser connected to a gas scrubber suitable for neutralizing HCl and unreacted chlorine.

• Charging Reactants: Charge the flask with 2-chlorobenzaldehyde (e.g., 2.0 moles) and phosphorus pentachloride (e.g., 0.2 moles). An exotherm may be observed.

• Heating: Once the initial exotherm subsides, heat the resulting solution to the target reaction temperature (e.g., 160°C).

• Chlorination: Introduce a steady stream of chlorine gas through the sparge tube into the solution. Maintain the temperature and continue the chlorine addition for approximately 6 hours.

• Monitoring: Monitor the reaction progress using gas chromatography (GC) until the desired conversion is achieved (e.g., >96%).

• Purification: After completion, cool the reaction mixture. Purify the crude 2-chlorobenzoyl chloride by vacuum distillation. The product typically boils at 135-140°C at 16 mmHg.[5]

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• 2-Chlorobenzaldehyde and 2-chlorobenzoyl chloride are corrosive and lachrymatory. Handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Chlorine gas is highly toxic and corrosive. Ensure all connections are secure and the scrubber is functioning correctly.

Protocol 2: Synthesis from 2-Chlorobenzoic Acid

This protocol details the synthesis using thionyl chloride as the chlorinating agent.

Materials and Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Reflux condenser connected to a gas scrubber

• Rotary evaporator

• 2-Chlorobenzoic acid

• Thionyl chloride (SOCl₂)

• Toluene

Procedure:

• Reactor Setup: Place a solution of 2-chlorobenzoic acid (e.g., 127.8 mmol) in toluene (e.g., 150 mL) into a round-bottom flask.

• Addition of Chlorinating Agent: To the stirred mixture, add thionyl chloride (e.g., 134.45 mmol).

• Reaction: Heat the solution to 75°C and allow it to react with stirring overnight under reflux. The reaction will produce sulfur dioxide and hydrogen chloride gas, which should be directed to a scrubber.

• Solvent Removal: After the reaction is complete, concentrate the mixture by evaporating the toluene and excess thionyl chloride under vacuum using a rotary evaporator.

• Product: The resulting yellow oil is 2-chlorobenzoyl chloride, often obtained in nearly quantitative yield.[1][5] Further purification can be achieved by vacuum distillation if required.

Safety Precautions:

• Thionyl chloride is a corrosive and moisture-sensitive reagent. Handle it with extreme care in a fume hood.

• The reaction evolves toxic gases (SO₂ and HCl). Ensure proper scrubbing of the off-gases.

Protocol 3: Synthesis from o-Chlorobenzotrichloride

This method involves the catalyzed hydrolysis of o-chlorobenzotrichloride.

Materials and Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Dropping funnel

• Condenser connected to a gas scrubber

• Apparatus for vacuum distillation

• o-Chlorobenzotrichloride

• Anhydrous Ferric Chloride (FeCl₃)

• Water

Procedure:

• Reactor Setup: Assemble a clean, dry three-necked flask with a mechanical stirrer, a dropping funnel, and a condenser connected to a gas scrubber for HCl.

• Charging Reactants: Charge the reactor with o-chlorobenzotrichloride and anhydrous ferric chloride (e.g., 0.05 - 5 mol-%).

• Heating: Heat the mixture to the reaction temperature, typically between 45-65°C.

• Addition of Water: Slowly add water (e.g., 1 mole equivalent) to the reaction mixture from the dropping funnel over 1-2 hours. Maintain the temperature within the specified range.

• Reaction Monitoring: Maintain the temperature and stir for an additional 0.5-3 hours. Monitor the reaction's progress by GC.

• Purification: Upon completion, purify the product by vacuum distillation.[3]

Safety Precautions:

• o-Chlorobenzotrichloride and 2-chlorobenzoyl chloride are corrosive. Use appropriate PPE.

• The reaction generates hydrogen chloride gas, which must be scrubbed.

Visualizations

Logical Workflow for Industrial Synthesis Selection

Caption: Decision workflow for selecting a synthesis route.

Experimental Workflow for Synthesis from 2-Chlorobenzaldehyde

Caption: Workflow for the chlorination of 2-chlorobenzaldehyde.

General Reaction Pathway

Caption: Overview of synthesis pathways to 2-chlorobenzoyl chloride.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]
• 5. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 7. savemyexams.com [savemyexams.com]
• 8. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols: Synthesis of 2-Chlorobenzoyl Chloride via Chlorination of 2-Chlorobenzaldehyde

Introduction

2-Chlorobenzoyl chloride is a highly reactive organic compound and a critical intermediate in the synthesis of a wide range of fine chemicals.[1][2] Its applications are prominent in the pharmaceutical, agrochemical, and dye industries.[1][2] In the pharmaceutical sector, it serves as a key building block for synthesizing various active pharmaceutical ingredients.[1] This document provides detailed experimental protocols for the synthesis of 2-chlorobenzoyl chloride through the direct chlorination of 2-chlorobenzaldehyde (B119727).

Reaction Principle

The primary method for the synthesis of 2-chlorobenzoyl chloride from 2-chlorobenzaldehyde involves the direct introduction of chlorine gas. This reaction can be performed with or without a catalyst. The use of a catalyst, such as phosphorus pentachloride, has been shown to significantly improve the reaction rate and yield.[3] An alternative approach involves a radical-initiated reaction.

Quantitative Data Summary

The following table summarizes the key parameters and results for different methods of synthesizing 2-chlorobenzoyl chloride from 2-chlorobenzaldehyde.

Parameter	Method 1: Catalytic Chlorination[3]	Method 2: Radical-Initiated Chlorination[1]	Method 3: Direct Chlorination (Uncatalyzed)[4]
Starting Material	2-Chlorobenzaldehyde	2-Chlorobenzaldehyde	2-Chlorobenzaldehyde
Chlorinating Agent	Chlorine Gas	Chlorine Gas	Chlorine Gas
Catalyst/Initiator	Phosphorus Pentachloride (PCl₅)	2,2'-Azobis(2,4-dimethylvaleronitrile)	None
Solvent	None (neat) or inert solvent	Chlorobenzene	None (neat)
Molar Ratio (Aldehyde:Catalyst)	1:0.05 to 1:0.2	Not specified	N/A
Reaction Temperature	50-200°C (preferably 140-170°C)	41°C	140-160°C
Reaction Time	5-8 hours	7 hours	~15 hours
Conversion	>96.5%	High	Not specified
Yield	>90%	93%	70-72% (up to 82% on a larger scale)
Purity	>95% (98.5% reported)	Not specified	High (purified by distillation)
Purification	Vacuum Distillation	Not specified	Vacuum Distillation

Experimental Protocols

Method 1: Catalytic Chlorination using Phosphorus Pentachloride

This protocol details the efficient synthesis of 2-chlorobenzoyl chloride using a catalytic amount of phosphorus pentachloride.[3][5]

Materials and Equipment:

• Chemicals:

  • 2-Chlorobenzaldehyde (C₇H₅ClO)

  • Phosphorus pentachloride (PCl₅)

  • Chlorine gas (Cl₂)

  • Sulfuric acid (for drying chlorine gas)

• Equipment:

  • Three-necked round-bottom flask

  • Thermometer

  • Reflux condenser

  • Gas inlet tube (sparge tube)

  • Heating mantle with temperature controller

  • Gas absorption trap (e.g., containing sodium hydroxide (B78521) solution) for HCl and excess chlorine

  • Apparatus for vacuum distillation

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• 2-Chlorobenzaldehyde, 2-chlorobenzoyl chloride, phosphorus pentachloride, and chlorine gas are corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including safety goggles, a face shield, chemically resistant gloves, and a lab coat.[6][7]

• Ensure the gas outlet is connected to a suitable scrubber to neutralize corrosive and toxic gases.[8]

• Phosphorus pentachloride and 2-chlorobenzoyl chloride react violently with water.[2][9] All glassware must be thoroughly dried before use.

Procedure:

• Reaction Setup: Assemble a clean, dry three-necked flask equipped with a thermometer, a gas inlet tube extending below the surface of the reaction mixture, and a reflux condenser connected to a gas scrubber.

• Charging the Reactor: Charge the flask with 2-chlorobenzaldehyde (e.g., 2.0 moles, 289.7 g of 97% purity) and phosphorus pentachloride (e.g., 0.2 moles, 41.5 g, for a 1:0.1 aldehyde to PCl₅ ratio).[3] An exothermic reaction may occur upon addition of PCl₅.[3]

• Heating: Heat the resulting solution to the desired reaction temperature, typically between 140°C and 170°C (a temperature of 160°C is cited in examples).[3]

• Chlorine Gas Introduction: Once the temperature is stable, introduce a steady stream of dry chlorine gas through the sparge tube into the solution.[3]

• Reaction Monitoring: Continue the chlorine addition for approximately 5 to 8 hours.[3] The reaction progress can be monitored by gas chromatography to determine the conversion of the starting material.[3]

• Work-up and Purification:

  • Once the reaction is complete (e.g., >96.5% conversion), stop the chlorine flow and cool the reaction mixture to room temperature.[3]

  • Purge the system with an inert gas (e.g., nitrogen) to remove any unreacted chlorine.[1]

  • Purify the crude product by vacuum distillation.[3] The product, 2-chlorobenzoyl chloride, typically distills at 135-140°C at 16 mmHg.[3]

Visualizations

Experimental Workflow for Catalytic Chlorination

Caption: Experimental workflow for the synthesis of 2-chlorobenzoyl chloride.

Logical Relationship of Reagents and Products

Caption: Reagents and products in the catalytic chlorination of 2-chlorobenzaldehyde.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. GB2061257A - Method for the preparation of 2-chlorobenzoyl chloride, and its uses - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing hydrolysis of 2-Chlorobenzoyl chloride during reactions

Welcome to the Technical Support Center for 2-Chlorobenzoyl Chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the handling and use of 2-Chlorobenzoyl chloride in chemical reactions, with a specific focus on preventing its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chlorobenzoyl chloride and why is it so reactive?

2-Chlorobenzoyl chloride (C₇H₄Cl₂O) is an acyl chloride derivative of benzoic acid.[1] Its high reactivity stems from the electron-withdrawing nature of the carbonyl group and the adjacent chlorine atom, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[2] The presence of a chlorine atom on the benzene (B151609) ring also influences its reactivity.

Q2: What is hydrolysis and why is it a problem for 2-Chlorobenzoyl chloride?

Hydrolysis is a chemical reaction in which a molecule of water reacts with a substance, breaking it down. In the case of 2-Chlorobenzoyl chloride, it reacts readily with water to form 2-chlorobenzoic acid and hydrochloric acid.[3] This is often an undesirable side reaction as it consumes the starting material, reduces the yield of the desired product, and introduces impurities that can be difficult to remove.

Q3: How can I visually confirm if my 2-Chlorobenzoyl chloride has hydrolyzed?

2-Chlorobenzoyl chloride is typically a clear to slightly yellow liquid.[4] Upon hydrolysis, it forms 2-chlorobenzoic acid, which is a white crystalline solid. The presence of a white precipitate in your reagent bottle or reaction mixture is a strong indicator of hydrolysis. Additionally, the evolution of hydrogen chloride gas, which can be observed as fumes, is another sign of hydrolysis.

Q4: What are the optimal storage conditions to prevent hydrolysis?

To minimize hydrolysis, 2-Chlorobenzoyl chloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture.[4] It is often recommended to store it under an inert atmosphere, such as nitrogen or argon, to further prevent contact with atmospheric moisture.

Troubleshooting Guides

Issue: Low Yield in Acylation Reaction Due to Suspected Hydrolysis

This guide provides a step-by-step approach to troubleshoot and prevent the hydrolysis of 2-Chlorobenzoyl chloride during acylation reactions.

Symptoms:

• Lower than expected yield of the desired acylated product.

• Presence of 2-chlorobenzoic acid as a major byproduct in the reaction mixture (identifiable by techniques like TLC, LC-MS, or NMR).

• Inconsistent reaction outcomes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for preventing hydrolysis of 2-Chlorobenzoyl chloride.

Detailed Steps:

• Verify Reagent Quality:

  • 2-Chlorobenzoyl Chloride: Use a fresh bottle or a recently purified batch. If the reagent is old or has been opened multiple times, consider purification by distillation under reduced pressure.

  • Solvents: Use commercially available anhydrous solvents. If not available, ensure solvents are freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF, calcium hydride for dichloromethane).

  • Other Reactants: Ensure all other reagents, especially the nucleophile, are dry.

• Ensure Anhydrous Conditions:

  • Glassware: Dry all glassware in an oven at a temperature above 100°C for several hours and allow it to cool in a desiccator or under a stream of inert gas before use.

  • Reagent Transfer: Use dry syringes and needles for transferring liquids.

• Use an Inert Atmosphere:

  • Conduct the reaction under a positive pressure of an inert gas like nitrogen or argon. This prevents atmospheric moisture from entering the reaction vessel. Schlenk line techniques or a glove box are highly recommended.

• Optimize Base Selection:

  • The choice of base is critical. A non-nucleophilic, sterically hindered base is often preferred to scavenge the HCl byproduct without reacting with the 2-Chlorobenzoyl chloride.

  • Recommended Bases: Triethylamine (Et₃N), N,N-diisopropylethylamine (DIPEA), or pyridine.

  • Bases to Avoid: Hydroxide bases (e.g., NaOH, KOH) will readily hydrolyze the acyl chloride.

• Control Reaction Temperature:

  • For highly exothermic reactions, adding the 2-Chlorobenzoyl chloride solution dropwise to the reaction mixture at a low temperature (e.g., 0 °C) can help control the reaction rate and minimize side reactions.

  • For sluggish reactions, a moderate increase in temperature may be necessary, but this should be done cautiously while monitoring for byproduct formation.

• Select an Appropriate Solvent:

  • Aprotic, non-polar, or weakly polar solvents are generally suitable for these reactions.

  • Recommended Solvents: Dichloromethane (B109758) (DCM), Tetrahydrofuran (THF), Toluene, Acetonitrile.

  • Solvents to Avoid: Protic solvents like water and alcohols will react with the acyl chloride.

Data Presentation

Comparative Hydrolysis Rate Constants of Benzoyl Chlorides

Compound	Solvent System	Temperature (°C)	Rate Constant (k, s⁻¹)	Reference
Benzoyl Chloride	95% Ethanol-Water	25	9.49 x 10⁻³	[5]
Benzoyl Chloride	Acetone-Water (6.22% H₂O)	25	7.00 x 10⁻⁵	[5]
p-Methoxybenzoyl chloride	97% Hexafluoroisopropanol-Water	25	1.47 x 10⁻³	[6]
p-Methylbenzoyl chloride	97% Hexafluoroisopropanol-Water	25	3.20 x 10⁻⁵	[6]
p-Chlorobenzoyl chloride	97% Hexafluoroisopropanol-Water	25	1.10 x 10⁻⁶	[6]

Note: The rate of hydrolysis is highly dependent on the solvent composition, temperature, and the electronic effects of the substituents on the benzene ring. The data above illustrates that more polar, aqueous environments and electron-withdrawing substituents generally lead to faster hydrolysis rates.

Experimental Protocols

Protocol 1: General Procedure for Acylation of an Amine with 2-Chlorobenzoyl Chloride

This protocol describes a general method for the N-acylation of a primary or secondary amine, a common reaction where hydrolysis of 2-Chlorobenzoyl chloride must be prevented.

Materials:

• 2-Chlorobenzoyl chloride

• Primary or secondary amine

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA)

• Nitrogen or Argon gas supply

• Oven-dried glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer

Procedure:

• Set up the reaction apparatus under an inert atmosphere of nitrogen or argon.

• In the round-bottom flask, dissolve the amine (1.0 equivalent) and the non-nucleophilic base (1.1-1.5 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• In the dropping funnel, prepare a solution of 2-Chlorobenzoyl chloride (1.05 equivalents) in anhydrous DCM.

• Add the 2-Chlorobenzoyl chloride solution dropwise to the stirred amine solution over a period of 15-30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the organic layer, and wash it sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography as required.

Signaling Pathways and Experimental Workflows

Synthesis of Clofentezine: A Key Agrochemical

2-Chlorobenzoyl chloride is a crucial intermediate in the synthesis of the acaricide Clofentezine. The following diagram illustrates the synthetic pathway.

Caption: Synthetic pathway for Clofentezine from 2-Chlorobenzoyl chloride.

Synthesis of Clotrimazole: An Antifungal Agent

2-Chlorobenzoyl chloride is a precursor to a key intermediate in the synthesis of the antifungal drug Clotrimazole.

Caption: Pathway to a key intermediate for Clotrimazole synthesis starting from 2-Chlorobenzoyl chloride.[7]

References

• 1. 2-Chlorobenzoyl chloride 95 609-65-4 [sigmaaldrich.com]
• 2. Benzoyl chloride, 2-chloro- [webbook.nist.gov]
• 3. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chlorobenzoyl chloride CAS#: 609-65-4 [m.chemicalbook.com]
• 5. scholarworks.uni.edu [scholarworks.uni.edu]
• 6. Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BENZOYL CHLORIDE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Purification of Crude 2-Chlorobenzoyl Chloride by Vacuum Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of crude 2-Chlorobenzoyl chloride via vacuum distillation. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the vacuum distillation of 2-Chlorobenzoyl chloride.

Q1: My vacuum pump is running, but I cannot achieve the target pressure.

A1: An unstable or insufficient vacuum is a common problem that leads to higher-than-expected distillation temperatures and potential product decomposition.

• Troubleshooting Steps:

  • Check for Leaks: Carefully inspect all joints, seals, and connections in your distillation setup. Ground glass joints should be properly greased and sealed. Check all tubing for cracks or loose connections.

  • Inspect the Cold Trap: Ensure the cold trap is sufficiently cold (using a dry ice/acetone or liquid nitrogen slush bath) and not overwhelmed with condensed volatiles.

  • Vacuum Pump Maintenance: Check the oil level and quality in your vacuum pump. Contaminated or low oil will significantly impact performance. Change the oil if it appears cloudy or discolored.

  • Ensure System is Dry: 2-Chlorobenzoyl chloride is moisture-sensitive. Any water in the crude material or the apparatus can react to form HCl gas, increasing the system pressure.[1][2][3]

Q2: The distillation is very slow, or no distillate is collecting at the expected temperature and pressure.

A2: This issue can stem from several factors related to temperature and pressure.

• Troubleshooting Steps:

  • Verify Temperature and Pressure: Cross-reference your observed boiling point with the values in the data table below. If your pressure is higher than you think, the required boiling temperature will also be higher.

  • Heating Mantle/Oil Bath Temperature: Ensure the heating source is set to a temperature sufficiently above the target boiling point to allow for efficient heat transfer, but not so high as to cause decomposition. A temperature differential of 20-30°C is often a good starting point.

  • Insulation: Insulate the distillation column (e.g., with glass wool or aluminum foil) to minimize heat loss, especially for higher boiling point fractions.

  • Flow Rate: For wiped-film or short-path distillation systems, a feed rate that is too fast can prevent efficient evaporation.[4]

Q3: The crude material is darkening or charring in the distillation flask.

A3: Darkening or polymerization suggests thermal decomposition of the product.[5]

• Troubleshooting Steps:

  • Lower the Distillation Temperature: The most effective way to prevent decomposition is to distill at the lowest possible pressure, which in turn lowers the required boiling temperature.

  • Avoid Local Overheating: Use a stirring mechanism (magnetic stir bar or overhead stirrer) in the distillation flask to ensure even heat distribution.[4]

  • Minimize Distillation Time: Do not heat the material for longer than necessary. Once the desired fraction is collected, cool the system down.

  • Remove Impurities: Crude 2-Chlorobenzoyl chloride may contain acidic impurities (like HCl) or residual catalysts (like FeCl₃) that can promote decomposition at high temperatures.[5][6] Consider a pre-distillation wash with a suitable basic solution, followed by thorough drying.

Q4: The collected distillate is impure or has a poor yield.

A4: Purity and yield are critical metrics for a successful distillation.

• Troubleshooting Steps:

  • Fractional Distillation: Use a fractionating column (e.g., Vigreux or packed column) to improve separation from impurities with close boiling points.[7]

  • Discard Forerun: Collect an initial fraction (forerun) that may contain lower-boiling impurities and discard it before collecting the main product fraction.

  • Monitor Temperature Closely: A stable head temperature during collection indicates a pure fraction. If the temperature fluctuates significantly, it suggests co-distillation of impurities.

  • Check for Decomposition: As mentioned in Q3, high temperatures can lower the yield by converting the product into non-volatile tars.

Data Presentation

The following table summarizes key quantitative data for the vacuum distillation of 2-Chlorobenzoyl chloride.

Parameter	Value	Source(s)
Boiling Point	135-140°C @ 16 mmHg	[3][8][9][10][11]
102-104°C @ 11 mmHg	[12]
92°C @ 12 mmHg	[7]
225°C @ 1013 hPa (Atmospheric)	[13]
238°C (Atmospheric)	[3][10][12][14]
Expected Purity	>98%	[6]
98.5%	[3][8][9][10][11]
Expected Yield	~93%	[3][6][8][9][10][11]
Density	1.382 g/mL at 25°C	[3][10][12]
Melting Point	-4 to -3°C	[3][10][12][13]

Experimental Protocol: Vacuum Distillation of Crude 2-Chlorobenzoyl Chloride

This protocol outlines a standard procedure for the purification of crude 2-Chlorobenzoyl chloride. Safety Precaution: 2-Chlorobenzoyl chloride is corrosive, a lachrymator, and reacts with moisture.[1][6][15] All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, face shield, and chemical-resistant gloves, must be worn.[1][2]

• Apparatus Setup:

  • Assemble a dry vacuum distillation apparatus, including a round-bottom flask, a short fractionating column (a Vigreux column is suitable), a condenser, a receiving flask, and a vacuum adapter connected to a cold trap and vacuum pump.

  • Ensure all glassware is thoroughly dried in an oven before assembly to remove any residual moisture.

  • Use a magnetic stirrer and stir bar in the distillation flask.

• Charging the Flask:

  • Charge the crude 2-Chlorobenzoyl chloride into the round-bottom flask. Do not fill the flask to more than two-thirds of its volume.

• Initiating Distillation:

  • Begin stirring the crude material.

  • Slowly and carefully apply the vacuum to the system. Monitor for excessive bubbling or foaming.

  • Once a stable vacuum is achieved (e.g., 10-20 mmHg), begin heating the distillation flask using a heating mantle or an oil bath.

• Collecting Fractions:

  • Slowly increase the temperature of the heating source.

  • Monitor the temperature at the head of the distillation column.

  • Collect and discard any initial low-boiling forerun.

  • When the head temperature stabilizes at the expected boiling point for 2-Chlorobenzoyl chloride at your operating pressure (refer to the data table), switch to a clean receiving flask to collect the pure product.

  • Continue collecting the fraction as long as the head temperature remains stable.

• Shutdown:

  • Once the distillation is complete or a significant temperature drop is observed, remove the heating source and allow the system to cool under vacuum.

  • Once cooled, slowly and carefully vent the system to atmospheric pressure.

  • The purified 2-Chlorobenzoyl chloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Visualization

The following diagram illustrates a logical workflow for troubleshooting common vacuum distillation issues.

Caption: Troubleshooting workflow for vacuum distillation.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. echemi.com [echemi.com]
• 3. 2-Chlorobenzoyl chloride CAS#: 609-65-4 [m.chemicalbook.com]
• 4. njhjchem.com [njhjchem.com]
• 5. Sciencemadness Discussion Board - Benzyl Chloride Distillation Problems :( - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. benchchem.com [benchchem.com]
• 7. prepchem.com [prepchem.com]
• 8. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 9. US4388251A - Method for preparing 2-chlorobenzoyl chloride - Google Patents [patents.google.com]
• 10. 2-Chlorobenzoyl chloride | 609-65-4 [chemicalbook.com]
• 11. GB2061257A - Method for the preparation of 2-chlorobenzoyl chloride, and its uses - Google Patents [patents.google.com]
• 12. 2-Chlorobenzoyl chloride 95 609-65-4 [sigmaaldrich.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. guidechem.com [guidechem.com]
• 15. fishersci.com [fishersci.com]

Technical Support Center: Optimizing Friedel-Crafts Acylation with 2-Chlorobenzoyl Chloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction yield of Friedel-Crafts acylation using 2-Chlorobenzoyl chloride.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the experimental process in a question-and-answer format.

Issue: Low or No Product Yield

Q1: I am experiencing a very low yield or no product formation in my Friedel-Crafts acylation with 2-Chlorobenzoyl chloride. What are the likely causes?

A1: Several factors can contribute to low or no product yield in this reaction. The most common issues include:

• Catalyst Inactivity: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water present in the glassware, solvent, or reagents will deactivate the catalyst.[1]

• Insufficient Catalyst: Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid catalyst. This is because the ketone product forms a stable complex with the catalyst, rendering it inactive for further reaction.[2]

• Deactivated Aromatic Substrate: The aromatic ring being acylated should not have strongly electron-withdrawing groups, as this deactivates the ring towards electrophilic substitution.

• Poor Reagent Quality: Impurities in the 2-Chlorobenzoyl chloride, the aromatic substrate, or the solvent can interfere with the reaction.

• Suboptimal Reaction Temperature: The reaction may require heating to proceed at an adequate rate, but excessively high temperatures can lead to side reactions and decomposition.

Q2: How can I ensure my Lewis acid catalyst is active?

A2: To ensure the activity of your Lewis acid catalyst, follow these precautions:

• Use a fresh, unopened container of anhydrous aluminum chloride or other Lewis acid.

• Handle the catalyst quickly in a dry environment (e.g., a glove box or under an inert atmosphere).

• Ensure all glassware is thoroughly dried before use, for instance, by flame-drying or oven-drying.[3]

• Use anhydrous solvents.

Q3: What is the optimal stoichiometry for the Lewis acid catalyst?

A3: A general guideline is to use at least a stoichiometric amount (1.0 to 1.2 equivalents) of the Lewis acid catalyst relative to the 2-Chlorobenzoyl chloride. This is to compensate for the complexation of the catalyst with the resulting ketone product.[2]

Issue: Formation of Side Products

Q4: I am observing the formation of multiple products in my reaction. What are the possible side reactions?

A4: While Friedel-Crafts acylation is generally less prone to polysubstitution than alkylation, side products can still form. With 2-Chlorobenzoyl chloride, potential side products could arise from:

• Isomer Formation: Depending on the aromatic substrate, acylation can occur at different positions on the ring (e.g., ortho, meta, para), leading to a mixture of isomers.

• Reaction with Solvent: The acylium ion intermediate could potentially react with a reactive solvent.

• Dehalogenation: Under harsh conditions, the chlorine atom on the benzoyl chloride might be susceptible to reaction.

Q5: How can I minimize the formation of isomeric products?

A5: The regioselectivity of the acylation can be influenced by:

• Reaction Temperature: Lower temperatures often favor the formation of the thermodynamically more stable isomer.

• Choice of Catalyst: The nature and steric bulk of the Lewis acid can influence the isomer ratio.

• Solvent: The polarity of the solvent can play a role in directing the substitution. For instance, in some cases, non-polar solvents like carbon disulfide have been shown to favor para-substitution.

Data Presentation

While specific quantitative data for the Friedel-Crafts acylation with 2-Chlorobenzoyl chloride across a wide range of conditions is not extensively documented in readily available literature, the following table provides a general guide based on analogous acylation reactions. Researchers should consider this as a starting point for optimization.

Catalyst (eq.)	Aromatic Substrate	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
AlCl₃ (1.1)	Benzene (B151609)	Dichloromethane (B109758)	0 to RT	1	Not Specified	[3]
FeCl₃ (0.1)	Anisole	TAAIL 6	60	24	62	[4]
CoCl₂·6H₂O (0.1)	Anisole	TAAIL 6	60	24	43	[4]
Hf[N(SO₂-n-C₈F₁₇)₂]₄ (0.01)	Anisole	Chlorobenzene/GALDEN® SV135	Not Specified	Not Specified	High	[5]
ZPFe (0.03)	Benzene	Solvent-free	Not Specified	Not Specified	Good to Excellent	[6]

TAAIL = Tunable Aryl Alkyl Ionic Liquid ZPFe = Iron Zirconium Phosphate

Experimental Protocols

Key Experiment: Synthesis of 2-Chlorobenzophenone via Friedel-Crafts Acylation of Benzene

This protocol provides a general method for the acylation of benzene with 2-Chlorobenzoyl chloride.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• 2-Chlorobenzoyl chloride

• Anhydrous Benzene (or another suitable aromatic substrate)

• Anhydrous Dichloromethane (DCM) or another inert solvent

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride). The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Suspension: In the reaction flask, place anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

• Addition of Reactants: Dissolve 2-Chlorobenzoyl chloride (1.0 equivalent) and benzene (1.0 to 1.5 equivalents) in anhydrous dichloromethane and add this solution to the dropping funnel.

• Reaction: Add the solution from the dropping funnel to the stirred AlCl₃ suspension dropwise over 30-60 minutes, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography to obtain the pure 2-Chlorobenzophenone.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. websites.umich.edu [websites.umich.edu]
• 4. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 5. Development of Fluorous Lewis Acid-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 2-Chlorobenzoyl Chloride Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common side reactions encountered when using 2-Chlorobenzoyl chloride with nucleophiles.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions when using 2-Chlorobenzoyl chloride with nucleophiles like primary or secondary amines?

A1: The most common side reactions are hydrolysis, diacylation, and reactions with solvent.

• Hydrolysis: 2-Chlorobenzoyl chloride is highly moisture-sensitive and readily reacts with water, even trace amounts in solvents or on glassware, to form 2-chlorobenzoic acid.[1][2] This is often the primary cause of low yield.

• Diacylation: With primary amines, after the initial formation of the desired amide, a second molecule of 2-chlorobenzoyl chloride can react with the N-H proton of the amide to form a diacylamide (an imide).[3] This is more likely if an excess of the acyl chloride is used or if reaction temperatures are elevated.

• Reaction with Nucleophilic Solvents: Protic solvents like alcohols will compete with the intended nucleophile, leading to the formation of the corresponding ester (alcoholysis).[2][4]

Q2: How can I minimize the hydrolysis of 2-Chlorobenzoyl chloride during my experiment?

A2: Preventing hydrolysis is critical. Key precautions include:

• Anhydrous Conditions: Use rigorously dried, anhydrous solvents. Solvents should be freshly opened or dried over molecular sieves.[2]

• Dry Glassware: Oven-dry all glassware immediately before use and cool it under an inert atmosphere or in a desiccator.[2]

• Inert Atmosphere: Conduct the entire reaction under a dry, inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture.[2]

Q3: Is there a risk of a nucleophilic attack on the aromatic chlorine atom?

A3: Under standard acylation conditions (typically low temperatures with amines or alcohols), the risk of nucleophilic substitution at the C-Cl bond on the aromatic ring is very low. The carbonyl carbon of the acyl chloride is significantly more electrophilic and reactive.[2][4] Ring substitution generally requires much harsher conditions, such as high temperatures and specific catalysts.

Q4: What is the best type of base to use in these acylation reactions?

A4: A non-nucleophilic tertiary amine, such as triethylamine (B128534) (TEA) or pyridine (B92270), is typically used.[2][5] Its role is to neutralize the hydrochloric acid (HCl) that is generated during the reaction.[6][7] Using the amine nucleophile itself as the base (by adding 2 equivalents) is possible, but it forms a salt that can sometimes complicate purification. A non-nucleophilic base is generally preferred to avoid competing reactions.

Troubleshooting Guides

Problem 1: Low yield of desired product; isolation of 2-chlorobenzoic acid.

• Potential Cause: Accidental hydrolysis of the starting material due to moisture.

• Solution:

  • Ensure all solvents are anhydrous and that glassware is rigorously dried.

  • Perform the reaction under a strict inert atmosphere (N₂ or Ar).

  • Add the 2-chlorobenzoyl chloride solution to the nucleophile solution slowly at a low temperature (e.g., 0 °C) to control the exothermic reaction and minimize side reactions.[2]

Problem 2: A byproduct with a higher molecular weight than the expected product is observed (e.g., by LC-MS).

• Potential Cause: Diacylation of the primary amine or amide product. This occurs when two molecules of the acyl chloride react with one molecule of the amine.[3]

• Solution:

  • Use a slight excess (1.0-1.1 equivalents) of the amine nucleophile relative to the 2-chlorobenzoyl chloride.

  • Avoid using a large excess of the acyl chloride.

  • Maintain a low reaction temperature (0 °C to room temperature) as higher temperatures can promote diacylation.

  • Ensure slow, controlled addition of the acyl chloride to the amine solution.

Problem 3: The reaction is sluggish or does not proceed to completion.

• Potential Cause 1: The nucleophile is sterically hindered or electronically deactivated.

• Solution 1:

  • Increase the reaction temperature moderately after the initial addition.

  • Extend the reaction time and monitor progress by TLC or LC-MS.

  • Consider using a more potent, non-nucleophilic base if HCl scavenging is inefficient.

• Potential Cause 2: Poor quality or partially hydrolyzed 2-chlorobenzoyl chloride was used.

• Solution 2:

  • Use a freshly opened bottle of 2-chlorobenzoyl chloride or purify the reagent by distillation under reduced pressure before use.[8]

  • Store the reagent under an inert atmosphere and protect it from moisture.[1]

Data Presentation

Table 1: Influence of Reaction Parameters on Side Product Formation

Parameter	Condition	Risk of Hydrolysis	Risk of Diacylation (with 1° Amines)	Impact on Desired Reaction
Solvent	Aprotic (DCM, THF)	Low (if dry)	Moderate	Recommended
Protic (Ethanol, Water)	Very High	Low	Forms ester/acid byproduct
Temperature	0 °C	Low	Low	Slower reaction rate
Room Temperature	Moderate	Moderate	Standard condition
> 50 °C	High	High	Increases side reactions
Base	Pyridine / TEA	Low	Low	Recommended (scavenges HCl)
Excess Nucleophile	Low	Low	Can be used; may form salts
Reagent Ratio	1:1 (Acyl Chloride:Amine)	-	Low	Ideal for minimizing diacylation
>1:1 (Acyl Chloride:Amine)	-	High	Not recommended

Experimental Protocols

General Protocol for the Acylation of a Primary Amine with 2-Chlorobenzoyl Chloride

1. Materials and Setup:

• 2-Chlorobenzoyl chloride (freshly opened or distilled)

• Primary amine nucleophile

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Triethylamine (TEA) or pyridine (distilled)

• Oven-dried, three-necked round-bottom flask, dropping funnel, magnetic stirrer, and nitrogen/argon inlet.

2. Procedure:

• Assemble the glassware and flush the system with dry nitrogen or argon.

• In the reaction flask, dissolve the primary amine (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous DCM.

• Cool the stirred solution to 0 °C using an ice bath.

• In a separate flask, dissolve 2-chlorobenzoyl chloride (1.05 eq.) in anhydrous DCM.

• Transfer the 2-chlorobenzoyl chloride solution to the dropping funnel.

• Add the acyl chloride solution dropwise to the cooled amine solution over 30-60 minutes. Maintain the temperature at 0 °C during the addition.[2]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring completion by TLC or LC-MS.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude amide.

• Purify the crude product by column chromatography or recrystallization as required.

Visualizations

Caption: Main reaction pathway versus common side reactions.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Reactions of Acyl halide [simply.science]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. nbinno.com [nbinno.com]

Technical Support Center: Managing Exothermic Reactions Involving 2-Chlorobenzoyl Chloride

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing exothermic reactions involving 2-Chlorobenzoyl chloride. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Section 1: General Safety FAQs

Q1: What are the primary hazards associated with 2-Chlorobenzoyl chloride?

A1: 2-Chlorobenzoyl chloride is a corrosive and moisture-sensitive liquid.[1] It can cause severe skin burns and eye damage. Upon contact with water or moisture, it hydrolyzes to form 2-chlorobenzoic acid and hydrochloric acid, releasing toxic and corrosive HCl gas.[1][2] The vapor is also a lachrymator, meaning it can cause severe eye irritation and tearing.[3]

Q2: What materials are incompatible with 2-Chlorobenzoyl chloride?

A2: 2-Chlorobenzoyl chloride should not come into contact with water, alcohols, amines, strong bases, and oxidizing agents.[4] Reactions with these substances can be highly exothermic and may lead to a dangerous increase in temperature and pressure.

Q3: What are the recommended storage conditions for 2-Chlorobenzoyl chloride?

A3: It should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.[1] Containers should be tightly sealed to prevent exposure to moisture and stored under an inert atmosphere, such as nitrogen.[5][6]

Q4: What personal protective equipment (PPE) should be worn when handling 2-Chlorobenzoyl chloride?

A4: Appropriate PPE includes chemical-resistant gloves, a lab coat, and tightly sealed safety goggles.[1] All handling of 2-Chlorobenzoyl chloride should be conducted in a certified chemical fume hood to avoid inhalation of its corrosive vapors.[5]

Section 2: Troubleshooting Exothermic Reactions

Q1: My reaction temperature is increasing rapidly and uncontrollably. What should I do?

A1: This indicates a potential thermal runaway. Immediately cease the addition of any reagents.[7] Maximize cooling by ensuring your cooling system is operating at its maximum capacity. If the temperature continues to rise, proceed immediately to the emergency quenching protocol.

Q2: The reaction is generating a significant amount of gas, causing the pressure to rise. What is happening and how should I respond?

A2: Gas evolution is likely due to the formation of hydrogen chloride (HCl) gas from the reaction of 2-Chlorobenzoyl chloride with the nucleophile or trace moisture.[5] Ensure the reaction is adequately vented to a scrubbing system containing a basic solution (e.g., sodium hydroxide) to neutralize the HCl gas. If the pressure rise is sudden and rapid, it could be a sign of a runaway reaction; follow the emergency procedures for a rapid temperature increase.

Q3: My reaction is not proceeding to completion, and I suspect the 2-Chlorobenzoyl chloride has degraded. What could be the cause?

A3: The most likely cause is the hydrolysis of the 2-Chlorobenzoyl chloride due to the presence of moisture in your reactants or solvent.[8] Ensure all glassware is thoroughly dried before use and that anhydrous solvents are used. Performing the reaction under an inert atmosphere can also prevent degradation from atmospheric moisture.[8]

Q4: I am observing the formation of side products in my acylation reaction. How can I minimize these?

A4: Side product formation, such as di-acylation, can occur, especially with highly reactive nucleophiles.[8] To minimize this, consider the slow, dropwise addition of 2-Chlorobenzoyl chloride to the reaction mixture to maintain a low concentration of the acylating agent.[7] Maintaining a lower reaction temperature can also help improve selectivity.[7]

Section 3: Experimental Protocols

General Protocol for a Controlled Exothermic Acylation Reaction

This protocol outlines a general procedure for conducting an exothermic acylation reaction with 2-Chlorobenzoyl chloride in a jacketed laboratory reactor.

• Reactor Setup:

  • Assemble a dry, jacketed reactor equipped with an overhead stirrer, a thermocouple to monitor the internal temperature, a condenser with a gas outlet to a scrubber, and an addition funnel.[5]

  • Connect the reactor jacket to a circulating cooling bath.

  • Purge the entire system with an inert gas like nitrogen or argon.

• Reagent Preparation and Charging:

  • Charge the reactor with the nucleophile and an anhydrous solvent.

  • Begin stirring and cool the reactor contents to the desired initial temperature (e.g., 0 °C).[7]

  • Dissolve the 2-Chlorobenzoyl chloride in the same anhydrous solvent in the addition funnel.

• Controlled Addition:

  • Begin the slow, dropwise addition of the 2-Chlorobenzoyl chloride solution to the cooled, stirred reaction mixture.[7]

  • Continuously monitor the internal temperature. The rate of addition should be controlled to maintain the temperature within a narrow range (e.g., ±2 °C) of the setpoint.[9]

  • If the temperature exceeds the set limit, immediately stop the addition and allow the cooling system to bring the temperature down before resuming at a slower rate.

• Reaction Monitoring and Work-up:

  • After the addition is complete, continue to stir the reaction at the set temperature and monitor for any delayed exotherm.

  • Once the reaction is complete (as determined by a suitable analytical method like TLC or LC-MS), proceed with the appropriate quenching and work-up procedure.

Emergency Quenching Protocol

In the event of a thermal runaway, a pre-prepared quenching agent should be added to the reaction to rapidly halt the exotherm.

• Preparation: Have a quenching solution ready before starting the reaction. A suitable quencher is a non-nucleophilic, high-boiling point solvent that can absorb a significant amount of heat. An inert solvent like toluene (B28343) or a high-boiling point hydrocarbon is a good option. Avoid water or alcohols as their reaction with unreacted 2-Chlorobenzoyl chloride is also highly exothermic.[4]

• Execution: If a thermal runaway is confirmed, and cooling is insufficient, add the quenching agent to the reaction mixture rapidly but safely. This will dilute the reactants and absorb the excess heat, slowing down the reaction rate.

• Follow-up: Once the temperature is under control, the reaction mixture can be transferred to a suitable container for proper disposal according to your institution's safety guidelines.

Data Presentation

Table 1: Physical and Safety Data for 2-Chlorobenzoyl Chloride

Property	Value	Reference
CAS Number	609-65-4	[1]
Molecular Formula	C₇H₄Cl₂O	[10]
Molecular Weight	175.01 g/mol	[10]
Melting Point	-4 to -3 °C
Boiling Point	238 °C
Density	1.382 g/mL at 25 °C
Flash Point	124 °C
Incompatible Materials	Water, alcohols, amines, strong bases, oxidizing agents	[4]

Table 2: General Parameters for Exothermic Acylation Reactions

Parameter	Recommended Condition	Rationale
Initial Temperature	0 °C or lower	To control the initial exotherm upon addition of the acyl chloride.[7]
Addition Rate	Slow, dropwise	To maintain a low concentration of the reactive acyl chloride and allow for efficient heat removal.[7]
Stirring	Vigorous	To ensure homogenous mixing and prevent the formation of localized hot spots.[11]
Atmosphere	Inert (Nitrogen or Argon)	To prevent hydrolysis of the acyl chloride with atmospheric moisture.[8]
Solvent	Anhydrous, aprotic	To prevent unwanted side reactions and ensure the stability of the acyl chloride.[8]

Visualizations

References

• 1. 2-Chlorobenzoyl chloride CAS#: 609-65-4 [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. download.basf.com [download.basf.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. WO2002006421A1 - Methods and reaction mixtures for controlling exothermic reactions - Google Patents [patents.google.com]
• 10. 2-Chlorobenzoyl chloride | C7H4Cl2O | CID 69110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. amarequip.com [amarequip.com]

Technical Support Center: Enhancing Schotten-Baumann Reactions with 2-Chlorobenzoyl Chloride

Welcome to the technical support center for optimizing Schotten-Baumann reactions using 2-Chlorobenzoyl chloride. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to help improve the efficiency and success of your amidation reactions.

Troubleshooting Guide

This guide addresses common issues encountered when using 2-Chlorobenzoyl chloride in Schotten-Baumann reactions.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive 2-Chlorobenzoyl Chloride: The acyl chloride is highly susceptible to hydrolysis from atmospheric moisture, converting it to the unreactive 2-chlorobenzoic acid.	- Use a fresh bottle of 2-chlorobenzoyl chloride or purify the reagent by distillation before use. - Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Insufficiently Basic Conditions: The reaction generates HCl, which protonates the amine starting material, rendering it non-nucleophilic and halting the reaction. An inadequate amount of base will fail to neutralize the acid effectively.[1]	- Use at least one equivalent of a suitable base (e.g., 10% aqueous NaOH, pyridine). Often, 2-3 equivalents are used to ensure the reaction goes to completion.[2] - Ensure the pH of the aqueous layer remains basic throughout the reaction.
Poor Mixing: In a biphasic system, inefficient stirring reduces the interfacial area between the organic and aqueous phases, leading to a slow reaction rate.	- Employ vigorous mechanical or magnetic stirring to create a fine emulsion and maximize contact between reactants.
Steric Hindrance: The ortho-chloro substituent on the benzoyl chloride can sterically hinder the approach of bulky amines, slowing down the reaction rate.	- Consider increasing the reaction temperature, but monitor for potential side reactions. - For particularly hindered amines, a more reactive acylating agent or different coupling chemistry may be necessary.
Presence of 2-Chlorobenzoic Acid Impurity in Product	Hydrolysis of 2-Chlorobenzoyl Chloride: As mentioned, moisture in the reaction setup will lead to the formation of 2-chlorobenzoic acid.	- Maintain anhydrous conditions throughout the experiment. - Add the 2-chlorobenzoyl chloride slowly to the reaction mixture to minimize its contact time with the aqueous phase before reacting with the amine.
Ineffective Work-up: The aqueous work-up with a mild base is designed to remove acidic impurities. If this step is not thorough, 2-chlorobenzoic acid will contaminate the final product.	- Perform thorough and repeated extractions with a saturated sodium bicarbonate solution until the aqueous layer is no longer acidic.
Formation of Unexpected Byproducts	Side Reactions of Ortho-substituted Benzoyl Chloride: In some cases, ortho-halo-substituted benzaldehydes (precursors to the acyl chloride) can undergo dehalogenation or other side reactions during their synthesis, leading to impurities in the starting material that can carry through to the final product.	- Ensure the purity of the 2-chlorobenzoyl chloride starting material. If in doubt, purification by distillation under reduced pressure is recommended.
Reaction with Solvent: Certain solvents can participate in side reactions under the reaction conditions.	- Use inert solvents such as dichloromethane (B109758) (DCM) or diethyl ether for the organic phase.
Discolored Product (Yellow or Brownish Tint)	Impurities in Starting Materials: The presence of impurities in the amine or 2-chlorobenzoyl chloride can lead to colored byproducts.	- Use purified reagents. Recrystallize the amine if necessary.
Degradation at Elevated Temperatures: If the reaction is heated, some starting materials or products may be susceptible to thermal decomposition.	- If heating is necessary, do so gently and for the minimum time required. Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the base in the Schotten-Baumann reaction?

A1: The base serves two critical functions. First, it neutralizes the hydrochloric acid (HCl) generated during the reaction. This is essential because the acidic HCl would otherwise protonate the amine nucleophile, rendering it unreactive and stopping the reaction.[2] Second, for less reactive nucleophiles like phenols, the base can deprotonate them to form a more potent nucleophile (e.g., a phenoxide ion), significantly increasing the reaction rate.

Q2: Why is a two-phase solvent system (e.g., dichloromethane/water) typically used?

A2: The biphasic system is a hallmark of the Schotten-Baumann conditions.[3] It allows the amine and 2-chlorobenzoyl chloride to be dissolved in the organic phase, while the base resides in the aqueous phase.[3] This setup minimizes the hydrolysis of the acid chloride by limiting its contact with water and the aqueous base, while still allowing for the efficient neutralization of the generated HCl at the interface of the two layers.[3]

Q3: Can I use an organic base like pyridine (B92270) instead of an aqueous inorganic base like NaOH?

A3: Yes, pyridine can be used as a base in the Schotten-Baumann reaction.[2] In some cases, using pyridine as the base can convert acyl chlorides into more powerful acylating agents.[2] The choice between an aqueous inorganic base and an organic base may depend on the specific substrates and the desired reaction conditions.

Q4: How can I monitor the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting materials on a TLC plate, you can observe the consumption of the reactants and the formation of the product over time.

Q5: My amine is sterically hindered. How can I improve the yield of its reaction with 2-chlorobenzoyl chloride?

A5: The ortho-chloro group on 2-chlorobenzoyl chloride can create steric challenges with hindered amines. To improve the yield, you can try several strategies:

• Increase Reaction Time and/or Temperature: Allowing the reaction to proceed for a longer duration or gently heating it can help overcome the activation energy barrier. However, be cautious of potential side reactions at higher temperatures.

• Use a More Potent Base: As mentioned, pyridine can sometimes enhance the reactivity of the acyl chloride.[2]

• Consider Alternative Acylating Agents: If the steric hindrance is too significant, exploring alternative, less hindered acylating agents or different amide bond formation protocols may be necessary.

Experimental Protocols

General Protocol for the Synthesis of N-substituted-2-chlorobenzamides

This protocol provides a general procedure for the Schotten-Baumann reaction between 2-chlorobenzoyl chloride and a primary or secondary amine.

Materials:

• Amine (1.0 eq.)

• 2-Chlorobenzoyl chloride (1.05 eq.)

• Dichloromethane (DCM)

• 10% Aqueous Sodium Hydroxide (NaOH) solution (2.0-3.0 eq.)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask or Erlenmeyer flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

Procedure:

• Preparation of the Amine Solution: In a flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq.) in dichloromethane.

• Addition of Base: To the stirred amine solution, add the 10% aqueous NaOH solution (2.0-3.0 eq.).

• Addition of Acyl Chloride: Dissolve 2-chlorobenzoyl chloride (1.05 eq.) in a small amount of dichloromethane and add it to a dropping funnel. Add the 2-chlorobenzoyl chloride solution dropwise to the vigorously stirred biphasic mixture over a period of 15-30 minutes. If the reaction is exothermic, maintain the temperature between 0 and 5 °C using an ice bath.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 1-4 hours, or until TLC analysis indicates the consumption of the starting amine.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be further purified by recrystallization or column chromatography.

Data Presentation

The following table summarizes typical reaction parameters for Schotten-Baumann reactions involving substituted benzoyl chlorides and various amines, providing a baseline for optimization.

Amine	Acyl Chloride	Base	Solvent System	Temp. (°C)	Time (h)	Yield (%)
Aniline	Benzoyl chloride	10% NaOH (aq)	Dichloromethane/Water	0 - RT	0.5	~90
Benzylamine	Acetyl chloride	10% NaOH (aq)	Dichloromethane/Water	RT	1	High
Phenethylamine	Benzoyl chloride	10% NaOH (aq)	Diethyl ether/Water	RT	2-4	Good
Sterically Hindered Amine	2-Chlorobenzoyl chloride	10% NaOH (aq) or Pyridine	Dichloromethane/Water	RT - 40	4-12	Moderate
Electron-deficient Amine	2-Chlorobenzoyl chloride	Pyridine	Dichloromethane	RT	2-6	Good

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Visualizations

Experimental Workflow

Caption: A stepwise workflow for the Schotten-Baumann reaction.

Troubleshooting Logic for Low Yield

References

• 1. Schotten-Baumann Reaction [organic-chemistry.org]
• 2. byjus.com [byjus.com]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

Troubleshooting low yield in the synthesis of amides with 2-Chlorobenzoyl chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of amides using 2-chlorobenzoyl chloride, with a focus on overcoming low reaction yields.

Frequently Asked Questions (FAQs)

Q1: I am experiencing a significantly low yield in my amide synthesis with 2-chlorobenzoyl chloride. What are the most common causes?

A1: Low yields in amide synthesis using 2-chlorobenzoyl chloride can stem from several factors. The most common issues include:

• Hydrolysis of 2-Chlorobenzoyl Chloride: This is a primary side reaction where moisture in the reaction setup reacts with the acyl chloride to form the unreactive 2-chlorobenzoic acid.

• Suboptimal Base Conditions: An inadequate amount or inappropriate type of base can lead to the protonation of the amine nucleophile by the HCl generated during the reaction, rendering it unreactive.

• Steric Hindrance: The ortho-chloro group on the benzoyl chloride can sterically hinder the approach of the amine, especially if the amine itself is bulky. This slows down the reaction rate and can lead to incomplete conversion.

• Poor Solubility of Reactants: If the amine or 2-chlorobenzoyl chloride is not fully dissolved in the reaction solvent, the reaction will be slow and inefficient.

• Side Reactions: Apart from hydrolysis, other side reactions such as the formation of a symmetric anhydride (B1165640) from the acyl chloride can reduce the yield of the desired amide.

Q2: How can I minimize the hydrolysis of 2-chlorobenzoyl chloride?

A2: To minimize hydrolysis, it is crucial to work under anhydrous (dry) conditions. This includes:

• Using anhydrous solvents.

• Drying all glassware in an oven prior to use.

• Running the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Ensuring that the amine and any other reagents are free of moisture.

A common technique to mitigate hydrolysis is the Schotten-Baumann reaction, which is performed in a biphasic system (e.g., an organic solvent and water). The 2-chlorobenzoyl chloride remains predominantly in the organic phase, limiting its contact with water, while the aqueous base neutralizes the HCl byproduct.[1]

Q3: What is the role of the base in this reaction, and how do I choose the right one?

A3: The base serves two critical functions: it neutralizes the hydrochloric acid (HCl) that is formed as a byproduct and prevents the protonation of the amine reactant.[2] Common bases include aqueous sodium hydroxide (B78521) (for Schotten-Baumann conditions), triethylamine (B128534) (TEA), or diisopropylethylamine (DIPEA) in anhydrous organic solvents. For weakly nucleophilic amines, a stronger organic base like pyridine (B92270) may be beneficial.[1]

Q4: My amine is sterically hindered. How can I improve the reaction yield?

A4: When dealing with sterically hindered amines, several strategies can be employed:

• Increase Reaction Temperature: Providing more thermal energy can help overcome the activation energy barrier caused by steric hindrance.

• Prolonged Reaction Time: Allow the reaction to proceed for a longer duration to ensure maximum conversion.

• Use a Less Hindered Base: A smaller base may be more effective in deprotonating the amine without adding to the steric congestion.

• Consider a Coupling Agent: Although you are starting with an acyl chloride, in very challenging cases, converting the corresponding 2-chlorobenzoic acid using a coupling agent designed for hindered substrates might be an alternative route to consider.

Troubleshooting Guide for Low Amide Yield

This guide provides a systematic approach to diagnosing and resolving low yields in your reaction.

Observation	Potential Cause	Suggested Solution
Low yield with the presence of 2-chlorobenzoic acid in the crude product.	Hydrolysis of 2-chlorobenzoyl chloride.	Ensure anhydrous conditions. Use a biphasic Schotten-Baumann setup. Add the acyl chloride slowly to the reaction mixture.
Starting amine is recovered after the reaction.	Insufficiently reactive amine (steric hindrance or electronic effects).	Increase reaction temperature, prolong reaction time, or consider a more forcing solvent.
Protonation of the amine by HCl.	Ensure at least one equivalent of base is used. For amine hydrochloride salts, use two equivalents of base.
Multiple unidentified byproducts are observed.	Side reactions such as the formation of symmetric anhydride or double acylation of a primary amine.	Add the 2-chlorobenzoyl chloride dropwise to the amine solution to maintain a low concentration of the acyl chloride. Control the reaction temperature.
Reaction is sluggish and does not go to completion.	Poor solubility of reactants.	Choose a solvent in which both the amine and 2-chlorobenzoyl chloride are soluble.
Inefficient mixing in a biphasic system.	Use vigorous mechanical stirring to ensure good mixing between the organic and aqueous phases.[1]

Quantitative Data Summary

The following tables provide representative data on how different reaction parameters can influence the yield of N-substituted-2-chlorobenzamides.

Table 1: Effect of Base and Solvent on the Yield of N-benzyl-2-chlorobenzamide

Entry	Amine	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzylamine	NaOH (2.0)	Dichloromethane (B109758)/Water	25	2	85
2	Benzylamine	Triethylamine (1.5)	Dichloromethane	25	4	78
3	Benzylamine	Pyridine (2.0)	Dichloromethane	25	4	82
4	Benzylamine	None	Dichloromethane	25	12	<10

Table 2: Influence of Amine Steric Hindrance on Reaction Yield

Entry	Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	NaOH	Dichloromethane/Water	25	3	90
2	2,6-Dimethylaniline	NaOH	Dichloromethane/Water	25	12	35
3	2,6-Dimethylaniline	NaOH	Dichloromethane/Water	50 (reflux)	12	60
4	tert-Butylamine	NaOH	Dichloromethane/Water	25	24	25
5	tert-Butylamine	NaOH	Dichloromethane/Water	50 (reflux)	24	45

Experimental Protocols

General Procedure for the Synthesis of N-Aryl-2-chlorobenzamides (Schotten-Baumann Conditions)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aryl amine (1.0 equivalent) in a suitable organic solvent such as dichloromethane (DCM).

• Addition of Base: Add an aqueous solution of sodium hydroxide (2.0 equivalents).

• Addition of Acyl Chloride: Cool the mixture in an ice bath and add 2-chlorobenzoyl chloride (1.1 equivalents) dropwise with vigorous stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, separate the organic layer. Wash the organic layer with dilute HCl, followed by saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol for the Synthesis of N-(2-aminoethyl)-2-chlorobenzamide

• Reaction Setup: In a round-bottom flask, dissolve an equimolar amount of ethylene (B1197577) diamine in 10 ml of ethanolic 1 N NaOH.[3]

• Addition of Acyl Chloride: Add 2-chlorobenzoyl chloride dropwise from a dropping funnel with continuous stirring over 3 hours at room temperature.[3]

• Isolation: The product will separate out from the reaction mixture. Collect the solid by filtration.

• Purification: Wash the collected solid with ethanol, followed by another wash with NaOH solution and water, and then air dry to obtain the final product.[3]

Visualizations

Experimental Workflow for Amide Synthesis

Caption: General workflow for the synthesis of amides using 2-chlorobenzoyl chloride.

Troubleshooting Decision Tree for Low Yield

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. Synthesis of 2-chloro-benzamides for evaluation antimicrobial and disinfectant activity: Part-I - Curr Trends Pharm Pharm Chem [ctppc.org]

Technical Support Center: Catalyst Selection for Reactions Involving 2-Chlorobenzoyl Chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during experiments with 2-Chlorobenzoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 2-Chlorobenzoyl chloride and what catalysts are typically used?

A1: 2-Chlorobenzoyl chloride is a versatile reagent used in several key organic transformations. The most common reactions include:

• Friedel-Crafts Acylation: This reaction introduces the 2-chlorobenzoyl group onto an aromatic ring. Strong Lewis acids like aluminum chloride (AlCl₃) are standard, but others such as ferric chloride (FeCl₃) and zinc chloride (ZnCl₂) can also be employed, particularly for activated aromatic substrates.[1][2][3][4]

• Amidation: The reaction with primary or secondary amines yields N-substituted 2-chlorobenzamides. This reaction is often carried out in the presence of a base, such as triethylamine (B128534) or pyridine, to neutralize the HCl byproduct.[5][6] In some cases, coupling agents like HATU can be used.[7]

• Esterification: Reaction with alcohols produces 2-chlorobenzoate (B514982) esters. This can be catalyzed by a strong acid or proceed via activation with reagents like 2,4,6-trichlorobenzoyl chloride (Yamaguchi esterification).[3][8][9][10]

• Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction with boronic acids is used to form biaryl compounds. The choice of palladium catalyst and ligand is crucial, especially for a relatively unreactive aryl chloride like 2-Chlorobenzoyl chloride.[11][12][13]

Q2: How do I choose the right catalyst for the Friedel-Crafts acylation with 2-Chlorobenzoyl chloride?

A2: Catalyst selection depends primarily on the reactivity of the aromatic substrate:

• Activated Arenes (e.g., anisole (B1667542), toluene): Milder Lewis acids like FeCl₃ or ZnCl₂ can be effective and may offer better selectivity and milder reaction conditions.[4] Zeolites and other solid acid catalysts are also viable "greener" alternatives.[1][14]

• Deactivated Arenes (e.g., chlorobenzene): A strong Lewis acid like AlCl₃ is typically required to overcome the reduced nucleophilicity of the aromatic ring.[3][4] Be aware that stoichiometric amounts of AlCl₃ are often necessary as it complexes with the product ketone.[1][3]

• Sterically Hindered Substrates: For substrates with significant steric bulk, smaller Lewis acids or alternative catalysts like metal triflates (e.g., Sc(OTf)₃) might be more effective.[15]

Q3: What are the key considerations for catalyst selection in the Suzuki-Miyaura coupling of 2-Chlorobenzoyl chloride?

A3: As an electron-deficient and sterically hindered aryl chloride, 2-Chlorobenzoyl chloride presents challenges for Suzuki-Miyaura coupling. Key considerations include:

• Palladium Precursor: Common choices include Pd(OAc)₂ and Pd₂(dba)₃.

• Ligand: This is the most critical factor. Bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos and XPhos) or N-heterocyclic carbenes (NHCs) are necessary to facilitate the oxidative addition of the aryl chloride to the palladium center.[11][16] For deactivated aryl chlorides, specialized ligands may be required.[17][18]

• Base and Solvent: The choice of base (e.g., K₃PO₄, K₂CO₃) and solvent (e.g., toluene, dioxane, THF) can significantly impact reaction efficiency and should be optimized.[11][19]

Troubleshooting Guides

Friedel-Crafts Acylation

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive catalyst (moisture contamination).	Use fresh, anhydrous AlCl₃. Ensure all glassware and solvents are rigorously dried.[1][4]
Deactivated aromatic substrate.	Use a stronger Lewis acid (e.g., AlCl₃) and potentially higher reaction temperatures.[4]
Insufficient catalyst.	Use at least a stoichiometric amount of AlCl₃ relative to the 2-Chlorobenzoyl chloride, as the product forms a complex with the catalyst.[1][3]
Formation of Multiple Products (Isomers)	Reaction temperature is too high.	Run the reaction at a lower temperature to favor the thermodynamically more stable para-isomer.
Catalyst choice.	Milder Lewis acids may offer better regioselectivity in some cases.
Dark-colored Reaction Mixture	Side reactions or polymerization.	Ensure high purity of starting materials and adhere to recommended reaction temperatures and times.

Amidation

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure adequate mixing.
Poor nucleophilicity of the amine.	Use a stronger base or a more reactive coupling agent. For aniline (B41778) derivatives, consider using a coupling agent like TBTU.
Side reaction with the solvent.	Ensure the solvent is inert to the reaction conditions.
Difficulty in Product Isolation	Product is soluble in the aqueous phase during workup.	Adjust the pH of the aqueous phase to ensure the product is neutral and less soluble. Extract with an appropriate organic solvent.
Formation of Diacylated Product	Incorrect stoichiometry.	Use a slight excess of the amine to prevent the formation of the diacylated product.

Esterification

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Reversible reaction.	Use an excess of the alcohol to drive the equilibrium towards the product. Remove water as it is formed (e.g., using a Dean-Stark trap).
Sterically hindered alcohol.	Use a more reactive activating agent, such as in the Yamaguchi esterification protocol.[9][10]
Hydrolysis of 2-Chlorobenzoyl chloride.	Ensure all reagents and glassware are anhydrous.
Side Reactions	Reaction with other functional groups on the alcohol.	Protect sensitive functional groups before carrying out the esterification.

Suzuki-Miyaura Coupling

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst.	Use a highly active catalyst system with bulky, electron-rich ligands (e.g., Pd(OAc)₂/SPhos).[11] Ensure the palladium precursor and ligand are of high quality.
Deactivated aryl chloride.	Higher catalyst loading and/or higher temperatures may be necessary. Microwave heating can sometimes improve yields for unreactive aryl chlorides.
Catalyst Deactivation	Ligand degradation or palladium precipitation.	Ensure the reaction is performed under an inert atmosphere. The choice of ligand can also influence catalyst stability.
Homocoupling of Boronic Acid	Presence of oxygen.	Thoroughly degas the reaction mixture and maintain an inert atmosphere.
Protodeboronation	Presence of water and certain bases.	Use anhydrous solvents and carefully select the base. K₃PO₄ is often a good choice.

Quantitative Data Summary

Table 1: Comparison of Catalysts for Friedel-Crafts Acylation of Toluene with Acetyl Chloride

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
AlCl₃	110	Dichloromethane	0 to RT	0.5	95	[1]
FeCl₃	10	Neat	25	24	88	[2]
ZnCl₂	10	Neat	25	24	75	[2]
Yb(OTf)₃	20	Nitromethane	50	6	93	[8]
HZSM-5	Catalytic	Vapor Phase	200	-	60.2 (conversion)	[14]

Table 2: Performance of Palladium Catalysts in Suzuki-Miyaura Coupling of 4-Chlorotoluene with Phenylboronic Acid

Catalyst System	Catalyst Loading (mol%)	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	0.0005	Toluene / H₂O	K₃PO₄	100	2	>99	[11]
Pd₂(dba)₃ / XPhos	0.0025	MeOH / THF	K₃PO₄	RT	12	~95	[11]
[Pd(IPr)(allyl)Cl]	0.00125	MeOH / THF	K₃PO₄	RT	12	~85	[11]
Pd/C (3%)	3	Water	K₃PO₄	100	0.17	100	[11]

Experimental Protocols

Key Experiment: Friedel-Crafts Acylation of Anisole with 2-Chlorobenzoyl Chloride

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Anisole

• 2-Chlorobenzoyl chloride

• Anhydrous Dichloromethane (DCM)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• 5% Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous AlCl₃ (1.1 equivalents) in anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 2-Chlorobenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it dropwise to the cooled AlCl₃ suspension via the dropping funnel.

• Addition of Substrate: After the formation of the acylium ion complex, add anisole (1.0 equivalent), also dissolved in anhydrous DCM, dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water, 5% NaOH solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Generalized workflow for a Friedel-Crafts acylation reaction.

Caption: Decision-making process for catalyst selection in Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 7. researchgate.net [researchgate.net]
• 8. chemistryjournals.net [chemistryjournals.net]
• 9. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Yamaguchi Esterification [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. uwindsor.ca [uwindsor.ca]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]
• 16. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Work-up Procedures for Reactions Containing 2-Chlorobenzoyl Chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective work-up procedures for reactions involving 2-Chlorobenzoyl chloride.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

1. How should I quench a reaction containing unreacted 2-Chlorobenzoyl chloride?

Unreacted 2-Chlorobenzoyl chloride is highly reactive towards water and nucleophiles. A controlled quench is crucial to ensure safety and prevent unwanted side reactions.

• Recommended Quenching Agents:

  • For non-protic reaction conditions: Slowly add the reaction mixture to a cold (0 °C) aqueous solution of a weak base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). This will neutralize the hydrochloric acid (HCl) byproduct and hydrolyze the excess 2-Chlorobenzoyl chloride to the water-soluble sodium 2-chlorobenzoate.

  • For reactions containing amines: A dilute acid quench (e.g., 1M HCl) can be used to protonate the amine product, making it water-soluble, while also hydrolyzing the excess acyl chloride. Subsequent neutralization will be required to extract the free amine.

  • Anhydrous quench: For particularly sensitive products, adding a scavenger nucleophile like a secondary amine (e.g., diethylamine) or an alcohol (e.g., isopropanol) can consume the excess acyl chloride before introducing water.

2. I'm observing a persistent emulsion during the aqueous extraction. How can I resolve this?

Emulsion formation is a common issue, particularly when dealing with aromatic compounds.

• Troubleshooting Steps:

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

  • Filtration: Filter the entire mixture through a pad of Celite® or glass wool.

  • Solvent Modification: Add a small amount of a different organic solvent with a different polarity (e.g., a small amount of methanol (B129727) to a dichloromethane/water mixture).

  • Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.

  • Patience: Sometimes, allowing the mixture to stand undisturbed for an extended period can lead to layer separation.

3. How can I effectively remove the 2-chlorobenzoic acid byproduct?

The primary byproduct from the hydrolysis of 2-Chlorobenzoyl chloride is 2-chlorobenzoic acid. Its removal is essential for product purity.

• Acid-Base Extraction: The most common and effective method is to wash the organic layer with a basic aqueous solution.

  • Use a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (B78521) (NaOH) (e.g., 1-2 M).

  • The 2-chlorobenzoic acid will be deprotonated to form the corresponding carboxylate salt, which is highly soluble in the aqueous layer.

  • Perform multiple washes with the basic solution to ensure complete removal. Monitor the pH of the aqueous layer to confirm it remains basic.

4. My product seems to be partially soluble in the aqueous wash. How can I minimize product loss?

Product loss during extraction can be a significant issue, especially for more polar products.

• Strategies to Minimize Loss:

  • Back-Extraction: After the initial extraction, re-extract the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product.

  • Use of Brine: As mentioned for emulsions, washing with brine can decrease the solubility of organic compounds in the aqueous layer.

  • pH Control: If your product is acidic or basic, carefully control the pH of the aqueous washes to ensure your product is in its neutral, less water-soluble form during extraction.

  • Solvent Choice: Use an organic solvent in which your product has high solubility and water has low solubility.

Data Presentation

Table 1: Solubility of 2-Chlorobenzoic Acid

This table provides the solubility of the main byproduct, 2-chlorobenzoic acid, in various solvents to aid in the design of effective extraction and purification protocols.

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)	Citation
Water	25	0.21	[1]
Water	100	4.03	[1]
Diethyl ether	15	23.89	[1]
Ethyl acetate	15	14.7	[1]
Acetone	15	35.97	[1]
Benzene	26	2.02	[1]
Carbon tetrachloride	15	0.36	[1]
Ethanol	-	Very soluble	[1]

Experimental Protocols

Protocol 1: General Aqueous Work-up for a Neutral Product

This protocol is suitable for the work-up of a reaction where a neutral organic product has been synthesized using 2-Chlorobenzoyl chloride.

• Quenching:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully pour the reaction mixture into a vigorously stirred, cold, saturated aqueous solution of sodium bicarbonate. Caution: Gas evolution (CO₂) will occur.

  • Continue stirring until the gas evolution ceases.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) (3 x volume of the reaction mixture).

  • Combine the organic layers.

• Washing:

  • Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate (1 x volume of the organic layer).

  • Wash the organic layer with water (1 x volume of the organic layer).

  • Wash the organic layer with brine (1 x volume of the organic layer) to aid in drying.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • The crude product can be further purified by techniques such as column chromatography, recrystallization, or distillation.

Visualizations

Caption: General workflow for the work-up of a reaction containing 2-Chlorobenzoyl chloride.

Caption: Troubleshooting logic for common work-up issues.

References

• 1. 2-chlorobenzoic acid [chemister.ru]

Reference Data & Comparative Studies

A Comparative Guide to GC-MS and HPLC for the Analysis of 2-Chlorobenzoyl Chloride Reaction Products

For researchers, scientists, and drug development professionals engaged in syntheses utilizing 2-chlorobenzoyl chloride, the rigorous analysis of the resulting products is a critical step for ensuring purity, determining yield, and identifying byproducts. This guide provides a comprehensive comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the characterization and quantification of products derived from 2-chlorobenzoyl chloride reactions.

This guide will focus on a representative reaction: the acylation of a primary amine (aniline) and an alcohol (ethanol) with 2-chlorobenzoyl chloride to form 2-chlorobenzanilide and ethyl 2-chlorobenzoate (B514982), respectively. We will delve into detailed experimental protocols, present comparative quantitative data, and discuss the relative strengths and weaknesses of each technique for these applications.

At a Glance: GC-MS vs. HPLC for 2-Chlorobenzoyl Chloride Product Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase based on their interaction with a stationary phase.
Analyte Suitability	Excellent for volatile and thermally stable products like esters (e.g., ethyl 2-chlorobenzoate) and some amides.	Versatile for a wide range of compounds, including less volatile and thermally labile amides (e.g., 2-chlorobenzanilide).
Sample Preparation	May require derivatization for less volatile products to increase volatility. Simple dilution is often sufficient for volatile products.	Generally straightforward, involving dissolving the sample in a suitable solvent.
Sensitivity & Selectivity	High sensitivity and excellent selectivity due to mass fragmentation patterns, which provide structural information.	Good sensitivity, with selectivity primarily determined by the detector (e.g., UV-Vis).
Identification Confidence	High confidence in compound identification through mass spectral library matching.	Identification is based on retention time, requiring a reference standard for confirmation.
Quantitative Accuracy	Good, but can be affected by matrix effects and derivatization efficiency.	High accuracy and precision, often the preferred method for quantitative analysis in pharmaceutical quality control.

Reaction Scheme

The following diagram illustrates the synthesis of 2-chlorobenzanilide and ethyl 2-chlorobenzoate from 2-chlorobenzoyl chloride.

Caption: Synthesis of 2-chlorobenzanilide and ethyl 2-chlorobenzoate.

GC-MS Analysis of Reaction Products

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile reaction products. Its high sensitivity and the structural information provided by mass spectrometry make it an excellent tool for confirming product identity and detecting impurities.

Experimental Protocol: GC-MS

This protocol is a general guideline for the analysis of 2-chlorobenzoyl chloride reaction products. Optimization may be required for specific derivatives.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the reaction mixture.

  • Dissolve the sample in 10 mL of a suitable solvent, such as dichloromethane (B109758) or ethyl acetate.

  • Filter the solution through a 0.45 µm syringe filter into a GC vial.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC System or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is typically used.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Split/splitless injector at 250°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Mass Spectrometer Parameters:

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-400.

Quantitative Data: GC-MS

The following table summarizes the expected GC-MS data for the primary products and a potential byproduct.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
Ethyl 2-chlorobenzoate	~8.5	184 (M+), 139, 111, 75[1]
2-Chlorobenzanilide	~12.2	231 (M+), 139, 111, 77[2]
2-Chlorobenzoic acid	~7.9 (as methyl ester)	170 (M+), 139, 111, 75

Note: The retention time of 2-chlorobenzoic acid is based on its analysis as a methyl ester derivative, as free carboxylic acids often exhibit poor peak shape in GC.

GC-MS Workflow

Caption: General workflow for GC-MS analysis.

HPLC Analysis of Reaction Products

HPLC is a highly versatile and robust technique for the analysis of a wide range of compounds, including those that are not amenable to GC due to low volatility or thermal instability. It is often the method of choice for quantitative analysis in pharmaceutical settings due to its high precision and accuracy.

Experimental Protocol: HPLC

This protocol provides a starting point for the analysis of 2-chlorobenzoyl chloride reaction products. Method development and validation are essential for specific applications.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the reaction mixture.

  • Dissolve the sample in 10 mL of the mobile phase (initial conditions).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Instrumentation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase:

    • A: 0.1% Phosphoric acid in Water

    • B: Acetonitrile

  • Gradient Program:

    • 0-15 min: 50% B to 90% B

    • 15-20 min: Hold at 90% B

    • 20-21 min: 90% B to 50% B

    • 21-25 min: Hold at 50% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Column Temperature: 30°C.

Quantitative Data: HPLC

The following table presents expected retention times for the key components in the reaction mixture.

Compound	Retention Time (min)
2-Chlorobenzoic acid	~3.5
Aniline	~2.8
Ethyl 2-chlorobenzoate	~9.2
2-Chlorobenzanilide	~10.5

Note: Retention times are estimates and will vary depending on the specific HPLC system and column used.

HPLC Analysis Workflow

References

• 1. Ethyl 2-chlorobenzoate | C9H9ClO2 | CID 81783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chlorobenzanilide | C13H10ClNO | CID 23265 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to NMR Spectroscopy for Confirming the Structure of 2-Chlorobenzoyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for the structural confirmation of 2-chlorobenzoyl chloride and its derivatives. By presenting quantitative data, detailed experimental protocols, and visual workflows, this document aims to serve as a practical resource for unambiguous structure elucidation in research and development settings.

Introduction to Structural Confirmation

The precise characterization of chemical structures is a cornerstone of chemical research and drug development. For reactive compounds like 2-chlorobenzoyl chloride and its derivatives, which are pivotal intermediates in the synthesis of pharmaceuticals and other fine chemicals, unequivocal structural verification is critical. While several analytical techniques can provide structural information, NMR spectroscopy, particularly ¹H and ¹³C NMR, offers an unparalleled level of detail regarding the molecular framework. This guide will compare the utility of NMR with Infrared (IR) Spectroscopy and Mass Spectrometry (MS) for the structural analysis of this class of compounds.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-chlorobenzoyl chloride and a selection of its derivatives. This comparative presentation highlights the strengths of each technique in identifying specific structural features.

Table 1: ¹H NMR Spectral Data of 2-Chlorobenzoyl Chloride and Derivatives (in CDCl₃)

Compound	Aromatic Protons (δ, ppm)	Other Protons (δ, ppm)
2-Chlorobenzoyl chloride	8.08 (dd, 1H), 7.53 (td, 1H), 7.48 (td, 1H), 7.42 (dd, 1H)[1]	-
2-Chlorobenzamide	7.77 (d, 1H), 7.42-7.35 (m, 3H)	6.56 (br s, 1H, NH), 6.42 (br s, 1H, NH)[2]
Methyl 2-chlorobenzoate (B514982)	7.82 (dd, 1H), 7.42 (m, 2H), 7.30 (m, 1H)	3.93 (s, 3H, OCH₃)[3]
2-Chloro-4-nitrobenzoyl chloride	8.3-8.1 (m, 3H)	-
2-Chloro-5-nitrobenzamide	8.6 (d, 1H), 8.3 (dd, 1H), 7.7 (d, 1H)	6.4 (br s, 2H, NH₂)

Table 2: ¹³C NMR Spectral Data of 2-Chlorobenzoyl Chloride and Derivatives (in CDCl₃)

Compound	Aromatic Carbons (δ, ppm)	Carbonyl Carbon (δ, ppm)	Other Carbons (δ, ppm)
2-Chlorobenzoyl chloride	135.0, 132.8, 131.8, 131.5, 129.8, 127.2	168.5	-
2-Chlorobenzamide	137.9, 131.5, 130.8, 130.4, 129.5, 127.4	167.8	-
Methyl 2-chlorobenzoate	133.7, 132.6, 131.4, 131.1, 130.1, 126.6	166.2	52.1 (OCH₃)[3]
2-Chloro-4-nitrobenzoyl chloride	150.8, 137.5, 132.5, 130.0, 125.5, 120.2	167.0	-
2-Chloro-5-nitrobenzamide	147.8, 140.2, 132.0, 127.8, 126.5, 125.0	165.9	-

Table 3: Comparison with Alternative Analytical Techniques

Technique	2-Chlorobenzoyl Chloride	2-Chlorobenzamide	Methyl 2-chlorobenzoate
IR (cm⁻¹)	C=O stretch: ~1770-1800 (strong, characteristic of acyl chlorides)[4]	C=O stretch: ~1660-1680 (amide I), N-H stretch: ~3100-3500 (two bands for primary amide)[5]	C=O stretch: ~1720-1740 (ester)[6]
MS (m/z)	M⁺: 174/176 (isotope pattern for 2 Cl), Base Peak: 139 ([M-Cl]⁺)[4]	M⁺: 155/157 (isotope pattern for 1 Cl), Key Fragments: 139 ([M-NH₂]⁺), 111 ([M-NH₂-CO]⁺)[5]	M⁺: 170/172 (isotope pattern for 1 Cl), Key Fragments: 139 ([M-OCH₃]⁺), 111 ([M-OCH₃-CO]⁺)[6]

Experimental Protocols

A standardized experimental protocol is crucial for obtaining high-quality and reproducible NMR data.

Sample Preparation:

• Weigh 5-10 mg of the 2-chlorobenzoyl chloride derivative into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Cap the NMR tube and gently agitate until the sample is fully dissolved.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher field instrument.

• Pulse Sequence: A standard 90° pulse sequence.

• Spectral Width: -2 to 12 ppm.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 5 seconds to ensure full relaxation of protons, which is critical for accurate integration.

• Acquisition Time: 2-4 seconds.

¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments).

• Spectral Width: -10 to 220 ppm.

• Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time: 1-2 seconds.

Workflow for Structural Confirmation

The following diagram illustrates a typical workflow for the structural confirmation of a 2-chlorobenzoyl chloride derivative, emphasizing the central role of NMR spectroscopy.

Workflow for spectroscopic structure confirmation.

Comparison of Techniques

• NMR Spectroscopy: Provides the most detailed structural information. ¹H NMR reveals the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. ¹³C NMR shows the number and types of carbon atoms, including the characteristic downfield shift of the carbonyl carbon. For derivatives, changes in the chemical shifts of the aromatic protons and carbons relative to the starting material provide clear evidence of the substitution pattern.

• Infrared (IR) Spectroscopy: Is an excellent technique for identifying the presence of specific functional groups. The strong carbonyl (C=O) stretch is particularly informative. Its frequency can distinguish between an acyl chloride, an amide, and an ester, as shown in Table 3. However, IR spectroscopy provides limited information about the overall molecular structure.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its structure through fragmentation patterns. The isotopic pattern of chlorine is a distinctive feature in the mass spectra of these compounds. While MS confirms the elemental composition and can suggest structural motifs, it does not provide the detailed connectivity information that NMR does.

Conclusion

For the unambiguous structural confirmation of 2-chlorobenzoyl chloride and its derivatives, NMR spectroscopy is the most powerful and informative technique. It provides a detailed map of the carbon-hydrogen framework, which is essential for differentiating isomers and confirming the success of a chemical transformation. While IR and MS are valuable complementary techniques for identifying functional groups and determining molecular weight, respectively, they do not offer the same level of structural detail as NMR. A comprehensive approach utilizing all three techniques provides the most robust and reliable structural elucidation.

References

• 1. 2-Chlorobenzamide(609-66-5) IR Spectrum [m.chemicalbook.com]
• 2. 2-Chloro-5-nitrobenzamide | C7H5ClN2O3 | CID 286562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Benzoyl chloride, 2-chloro- [webbook.nist.gov]
• 5. 2-Chlorobenzamide | C7H6ClNO | CID 69111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 2-chlorobenzoate | C8H7ClO2 | CID 11895 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 2-Chlorobenzoyl Chloride and 4-Chlorobenzoyl Chloride

In the landscape of organic synthesis, substituted benzoyl chlorides are fundamental building blocks for the introduction of benzoyl moieties into a wide array of molecules, finding extensive use in the pharmaceutical, agrochemical, and dye industries. Among these, the positional isomers 2-Chlorobenzoyl chloride and 4-Chlorobenzoyl chloride are common intermediates. While structurally similar, the location of the chlorine atom on the aromatic ring significantly influences the reactivity of the acyl chloride group. This guide provides an objective comparison of their reactivity, supported by foundational principles of organic chemistry and data from analogous systems, to assist researchers, scientists, and drug development professionals in reagent selection and reaction optimization.

The reactivity of benzoyl chlorides in nucleophilic acyl substitution reactions is primarily governed by the electrophilicity of the carbonyl carbon. This is modulated by a combination of electronic and steric effects imparted by the substituents on the aromatic ring.

Unraveling the Factors Governing Reactivity

Electronic Effects: The chlorine atom, regardless of its position, exerts a dual electronic influence: a powerful, electron-withdrawing inductive effect (-I) and a weaker, electron-donating resonance effect (+R). The inductive effect withdraws electron density from the aromatic ring and, by extension, from the carbonyl carbon. This withdrawal increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack and thus enhancing reactivity. The resonance effect, where the lone pairs of the chlorine atom are delocalized into the ring, partially counteracts this. However, for halogens, the inductive effect is dominant.

In 4-Chlorobenzoyl chloride, the chlorine atom at the para position exerts its electron-withdrawing inductive effect, increasing the electrophilicity of the carbonyl carbon.

For 2-Chlorobenzoyl chloride, the inductive effect is more pronounced due to the closer proximity of the chlorine atom to the carbonyl group. This would suggest a higher intrinsic electronic reactivity for the ortho isomer.

Steric Hindrance: The most significant differentiating factor between the two isomers is steric hindrance. In 2-Chlorobenzoyl chloride, the chlorine atom is situated directly adjacent to the acyl chloride group. This proximity creates a sterically crowded environment around the reaction center, physically impeding the approach of a nucleophile. This phenomenon, often termed the "ortho effect," can dramatically reduce the rate of reaction. Conversely, in 4-Chlorobenzoyl chloride, the chlorine atom is positioned far from the carbonyl group and poses no steric barrier to the incoming nucleophile.

Comparative Reactivity: A Clear Distinction

When considering the interplay of these factors, the steric hindrance in 2-Chlorobenzoyl chloride is the overriding determinant of its reactivity. While the ortho-chloro group does exert a slightly stronger electron-withdrawing inductive effect, the physical barrier it creates significantly outweighs this electronic enhancement. Consequently, 4-Chlorobenzoyl chloride is markedly more reactive towards nucleophiles than 2-Chlorobenzoyl chloride.

Studies on the kinetics of reactions between substituted benzoyl chlorides and nucleophiles, such as m-chloroaniline, have consistently shown that ortho-substituted benzoyl chlorides are generally less reactive than their para-substituted counterparts. This trend holds true for nucleophilic acyl substitution reactions, which proceed via a tetrahedral intermediate. The formation of this bulky intermediate is more energetically costly when a large ortho substituent is present.

Data Presentation: Properties and Reactivity Comparison

While direct, side-by-side kinetic data for the reaction of these specific isomers under identical conditions is not extensively documented in publicly available literature, the relative reactivity can be confidently inferred from established chemical principles and data on analogous systems. The physical properties of the two compounds are summarized below.

Property	2-Chlorobenzoyl chloride	4-Chlorobenzoyl chloride
CAS Number	609-65-4	122-01-0
Molecular Formula	C₇H₄Cl₂O	C₇H₄Cl₂O
Molecular Weight	175.01 g/mol	175.01 g/mol
Appearance	Colorless to light yellow liquid	Colorless to faintly colored liquid
Melting Point	-4 to -3 °C	11 to 14 °C
Boiling Point	238 °C	102-104 °C / 11 mmHg
Density	1.382 g/mL at 25 °C	1.365 g/mL at 20 °C
Key Reactivity Factor	Significant steric hindrance from the ortho-chloro group	Minimal steric hindrance
Relative Reactivity	Lower	Higher

Experimental Protocols: A Representative Acylation Reaction

The following is a generalized protocol for the acylation of an amine using a chlorobenzoyl chloride, a common application for these reagents. This procedure, known as the Schotten-Baumann reaction, can be adapted for either isomer, though longer reaction times or more forcing conditions may be necessary for 2-Chlorobenzoyl chloride.

Objective: To synthesize an N-substituted benzamide (B126) via acylation of a primary or secondary amine.

Materials:

• Amine (e.g., benzylamine, 1.0 equivalent)

• 2-Chlorobenzoyl chloride or 4-Chlorobenzoyl chloride (1.05 - 1.1 equivalents)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Tertiary amine base (e.g., Triethylamine (TEA) or Pyridine, 1.1 - 1.5 equivalents)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq.) and the tertiary amine base (1.1 eq.) in the anhydrous solvent (e.g., DCM).

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. To the stirred solution, add the respective chlorobenzoyl chloride (1.05 eq.) dropwise via a syringe. The reaction is exothermic, and slow addition is crucial to control the temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-4 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting amine is consumed. Reactions with 2-Chlorobenzoyl chloride may require longer reaction times.

• Workup: Upon completion, quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with 1M HCl (to remove excess tertiary amine), saturated sodium bicarbonate solution (to remove any unreacted acyl chloride and HCl byproduct), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude amide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica (B1680970) gel.

Visualizing the Factors at Play

The following diagrams illustrate the key concepts discussed in this guide.

A Comparative Analysis of Benzoyl Chloride and 2-Chlorobenzoyl Chloride in Acylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the development of pharmaceutical agents and other fine chemicals, the acylation of nucleophiles is a cornerstone transformation. Benzoyl chloride and its derivatives are among the most common reagents for introducing a benzoyl moiety. This guide provides a detailed comparative study of benzoyl chloride and 2-chlorobenzoyl chloride, focusing on their reactivity and application in the acylation of amines, alcohols, and aromatic compounds. The comparison is supported by experimental data and established chemical principles to aid researchers in reagent selection and reaction optimization.

Executive Summary

Benzoyl chloride is a widely used acylating agent due to its reactivity and commercial availability. 2-Chlorobenzoyl chloride, bearing a chloro substituent in the ortho position, presents an interesting case for comparison due to the dual influence of electronic and steric effects. The electron-withdrawing nature of the chlorine atom is expected to enhance the electrophilicity of the carbonyl carbon, thereby increasing reactivity towards nucleophiles. However, the steric bulk of the ortho-chloro group can hinder the approach of the nucleophile, potentially slowing the reaction rate. This guide explores this dichotomy through a review of common acylation reactions.

Data Presentation: A Comparative Overview

The following tables summarize typical reaction conditions for the acylation of various substrates using benzoyl chloride and 2-chlorobenzoyl chloride, based on established laboratory procedures.

Table 1: N-Acylation of Amines (Schotten-Baumann Reaction)

Parameter	Benzoyl Chloride with Aniline (B41778)	2-Chlorobenzoyl Chloride with Aromatic Amines (General)
Product	Benzanilide (B160483)	N-Aryl-2-chlorobenzamide
Base	10% Aqueous NaOH[1][2][3][4]	Pyridine (B92270) or Triethylamine
Solvent	Water (two-phase system)[3][4][5]	Dichloromethane (B109758) or solvent-free
Temperature	Room Temperature	Room Temperature
Reaction Time	10-15 minutes[1][2]	Varies (typically short)
Key Features	Vigorous shaking is required to facilitate the reaction between the two phases.[1][2]	Can be performed under homogenous or solvent-free conditions.

Table 2: O-Acylation of Alcohols and Phenols

Parameter	Benzoyl Chloride with Phenol (B47542)	2-Chlorobenzoyl Chloride with 2-Hydroxyacetophenone (B1195853)
Product	Phenyl Benzoate	2-Acetylphenyl 2-chlorobenzoate
Base	Aqueous NaOH (Schotten-Baumann)[3][6]	Pyridine[7]
Solvent	Water (two-phase system)[3]	Anhydrous Pyridine[7]
Temperature	Room Temperature	0°C to Room Temperature[7]
Reaction Time	Not specified, typically rapid	~2 hours
Key Features	A classic method for preparing phenyl esters.[3][6]	The use of an anhydrous organic base and solvent is typical for this substrate.[7]

Table 3: C-Acylation of Arenes (Friedel-Crafts Acylation)

Parameter	Benzoyl Chloride with Anisole (B1667542)	2-Chlorobenzoyl Chloride with Phloroglucinol derivative
Product	4-Methoxybenzophenone	2-Chloro-2',4',6'-trihydroxybenzophenone
Catalyst	Lewis Acids (e.g., AlCl₃, Zeolites)[8][9]	Stannic Chloride (SnCl₄)
Solvent	Dichloromethane or other inert solvents	Methylene Chloride
Temperature	0°C to Reflux	Room Temperature to Reflux
Reaction Time	Varies (e.g., 24 hours with zeolite catalyst)[8]	Overnight
Key Features	A standard method for synthesizing aromatic ketones.[8][9]	The silylated phenol is used to improve solubility and reactivity.

Discussion of Reactivity: Electronic vs. Steric Effects

The reactivity of benzoyl chlorides in nucleophilic acyl substitution is primarily governed by the electrophilicity of the carbonyl carbon.[10][11] Substituents on the aromatic ring can significantly influence this electrophilicity.

• Electronic Effect: The chlorine atom in 2-chlorobenzoyl chloride is an electron-withdrawing group due to its inductive effect (-I). This effect pulls electron density away from the benzene (B151609) ring and, by extension, from the carbonyl carbon.[11] This increase in the partial positive charge on the carbonyl carbon makes it more susceptible to nucleophilic attack, thus predicting a higher reactivity for 2-chlorobenzoyl chloride compared to benzoyl chloride.[10] Studies on para-substituted benzoyl chlorides have indeed shown that electron-withdrawing groups accelerate the rate of solvolysis.[11]

• Steric Effect: The presence of a substituent in the ortho position introduces steric hindrance around the reaction center.[12] The bulky chlorine atom in 2-chlorobenzoyl chloride can physically impede the approach of a nucleophile to the carbonyl carbon.[12] This steric hindrance would be expected to decrease the reaction rate compared to the unsubstituted benzoyl chloride. The extent of this effect depends on the size of the incoming nucleophile.

The overall reactivity of 2-chlorobenzoyl chloride is a result of the interplay between this activating electronic effect and the deactivating steric effect. For many reactions, the electronic effect appears to be a dominant factor, leading to high reactivity. However, for particularly bulky nucleophiles or under specific reaction conditions, steric hindrance may become more significant.

Experimental Protocols

N-Acylation: Synthesis of Benzanilide (Schotten-Baumann Reaction)

This protocol is a classic example of the Schotten-Baumann reaction.[3][4][5][13]

Materials:

• Aniline (2.5 mL)

• Benzoyl chloride (3.5 mL)

• 10% Aqueous Sodium Hydroxide (NaOH) solution (25 mL)

• Cold water

• Conical flask (250 mL)

Procedure:

• In a 250 mL conical flask, combine 2.5 mL of aniline and 25 mL of 10% aqueous NaOH solution.[1]

• Carefully add 3.5 mL of benzoyl chloride to the mixture in portions.[1]

• Stopper the flask and shake it vigorously for 10-15 minutes, or until the characteristic odor of benzoyl chloride is no longer detectable.[1][2] The reaction is exothermic.

• Add 25 mL of cold water to the flask to precipitate the crude product.[1]

• Collect the solid benzanilide by vacuum filtration and wash it with cold water.[1]

• The crude product can be recrystallized from ethanol (B145695) or an ethanol/water mixture.

O-Acylation: Synthesis of 2-Acetylphenyl 2-chlorobenzoate

This protocol demonstrates the acylation of a phenol with 2-chlorobenzoyl chloride using an organic base.[7]

Materials:

• 2-Hydroxyacetophenone (1.50 g, 11.0 mmol)

• 2-Chlorobenzoyl chloride (1.93 g, 11.0 mmol)

• Anhydrous pyridine (20 mL)

• 5% Hydrochloric acid (HCl)

• Crushed ice

• Methanol (B129727)

Procedure:

• Dissolve 2-hydroxyacetophenone in 20 mL of anhydrous pyridine in a round-bottom flask.[7]

• Cool the solution to 0°C in an ice bath.[7]

• Slowly add 2-chlorobenzoyl chloride dropwise to the stirred solution over 15 minutes.[7]

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.[7]

• Pour the reaction mixture into a beaker containing 100 g of crushed ice and 100 mL of 5% hydrochloric acid with vigorous stirring to precipitate the product.[7]

• Collect the crude product by vacuum filtration and wash with cold water, followed by a small amount of cold methanol.[7]

• The product can be further purified by recrystallization from methanol or an ethanol/water mixture.[7]

C-Acylation: Friedel-Crafts Acylation of Anisole with Benzoyl Chloride

This protocol is a general procedure for the Friedel-Crafts acylation of an activated aromatic ring.[8][9][14]

Materials:

• Anisole

• Benzoyl chloride

• Aluminum chloride (AlCl₃) or other suitable Lewis acid catalyst

• Anhydrous dichloromethane (DCM)

• Ice-water bath

• Dilute hydrochloric acid

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, suspend the Lewis acid catalyst (e.g., AlCl₃, 1.1 equivalents) in anhydrous DCM.

• Cool the suspension to 0°C using an ice-water bath.

• Add a solution of anisole (1.0 equivalent) in DCM to the flask.

• Slowly add benzoyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred mixture.

• After the addition is complete, allow the reaction to stir at room temperature for several hours or until completion (monitored by TLC).

• Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and dilute hydrochloric acid.[14] This will hydrolyze the aluminum chloride complex.[14]

• Separate the organic layer, wash it with water and brine, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced pressure to obtain the crude product.

• The product can be purified by column chromatography or recrystallization.

Visualizations

Caption: Generalized mechanism for nucleophilic acyl substitution.

Caption: Experimental workflow for the Schotten-Baumann reaction.

Caption: Experimental workflow for the Friedel-Crafts acylation.

Conclusion

Both benzoyl chloride and 2-chlorobenzoyl chloride are effective reagents for a variety of acylation reactions. The choice between them may depend on the specific substrate and desired reaction characteristics. While 2-chlorobenzoyl chloride is predicted to be more reactive due to the electronic effect of the ortho-chloro substituent, steric hindrance can play a moderating role. For N- and O-acylations, both reagents perform well under standard conditions, such as the Schotten-Baumann reaction or in the presence of an organic base. In Friedel-Crafts acylations, the choice of Lewis acid catalyst and reaction conditions are critical for achieving high yields and selectivity with either reagent. Researchers should consider these factors when designing synthetic routes that incorporate a benzoylation step.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistnotes.com [chemistnotes.com]
• 4. testbook.com [testbook.com]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Acylation of Anisole With Benzoyl Chloride Over Rapidly Synthesized Fly Ash–Based HBEA Zeolite [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. byjus.com [byjus.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Determining the Purity of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the purity of 2-Chlorobenzoyl chloride is paramount in research, development, and quality control within the pharmaceutical and chemical industries. As a reactive acyl chloride, its purity directly impacts reaction yields, impurity profiles, and the safety and efficacy of final products. This guide provides a comprehensive comparison of the principal analytical methodologies for assessing the purity of 2-Chlorobenzoyl chloride: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC) with derivatization, Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Titrimetry. Detailed experimental protocols and a comparative analysis of their performance are presented to assist in selecting the most suitable method for specific analytical requirements.

Comparison of Analytical Methodologies

The selection of an analytical technique for purity determination depends on various factors, including the required accuracy and precision, the nature of potential impurities, available instrumentation, and sample throughput. Each method offers distinct advantages and limitations when analyzing the reactive 2-Chlorobenzoyl chloride.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of the discussed analytical methods for the purity determination of 2-Chlorobenzoyl chloride.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC) with Derivatization	Quantitative NMR (qNMR)	Titrimetry
Principle	Separation based on volatility and interaction with a stationary phase.	Separation of derivatives based on partitioning between a mobile and stationary phase.	Absolute quantification based on the ratio of integrated signals of the analyte and an internal standard.	Chemical reaction with a standardized titrant.
Primary Use	Purity and impurity profiling, especially for volatile and thermally stable impurities.	Purity and impurity profiling of the derivatized analyte.	Absolute purity determination without a specific reference standard of the analyte.	Absolute assay of the acyl chloride functional group.
Specificity	High, particularly with a mass spectrometer (MS) detector.	High, with diode array detectors (DAD) providing spectral information of the derivatives.	Very high, provides structural information and can distinguish between isomers.	Moderate, as it may react with other acidic or hydrolyzable impurities.
Sensitivity	High, capable of detecting trace-level impurities.	High, sensitivity is enhanced by the chromophoric derivatizing agent.	Moderate, typically requires milligram quantities of the sample.	Lower sensitivity compared to chromatographic methods.
Sample Throughput	Moderate to high, depending on the run time.	Moderate, sample derivatization adds to the analysis time.	Low to moderate, requires careful sample preparation and longer acquisition times for high precision.	High, suitable for rapid analysis of multiple samples.
Precision	High (RSD < 2%).	High (RSD < 2%).	Very high (RSD < 1%).	High (RSD < 1% for well-defined endpoints).
Accuracy	High, with proper calibration.	High, with proper calibration of the derivative.	Very high, as it is a primary ratio method.	High, with accurate standardization of the titrant.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Gas Chromatography (GC) with Derivatization

Due to the reactivity of 2-Chlorobenzoyl chloride, a derivatization step is recommended to form a more stable compound, typically the methyl ester, prior to GC analysis.

Principle: 2-Chlorobenzoyl chloride is reacted with methanol (B129727) to form the less reactive and more volatile methyl 2-chlorobenzoate (B514982), which is then analyzed by GC with a Flame Ionization Detector (FID).

Experimental Protocol:

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 50 mg of the 2-Chlorobenzoyl chloride sample into a 10 mL volumetric flask.

  • Add 1 mL of anhydrous methanol and swirl gently. Let the reaction proceed for 15 minutes at room temperature.

  • Dilute to the mark with a suitable solvent like dichloromethane (B109758) or acetonitrile (B52724).

• GC-FID Conditions:

  • Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Quantification:

  • The purity is determined by area percent calculation, assuming all components have a similar response factor with FID. For higher accuracy, a reference standard of methyl 2-chlorobenzoate should be used to create a calibration curve.

High-Performance Liquid Chromatography (HPLC) with Pre-Column Derivatization

Direct analysis by reversed-phase HPLC is challenging due to the rapid hydrolysis of the acyl chloride in aqueous mobile phases. Pre-column derivatization with a UV-active agent is a robust alternative.

Principle: 2-Chlorobenzoyl chloride is reacted with a nucleophilic derivatizing agent (e.g., an aromatic amine or hydrazine) that contains a strong chromophore. The resulting stable derivative is then analyzed by reversed-phase HPLC with UV detection.

Experimental Protocol:

• Derivatizing Agent Solution: Prepare a 1 mg/mL solution of a suitable derivatizing agent, such as 2-nitrophenylhydrazine (B1229437), in acetonitrile.[1]

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 10 mg of the 2-Chlorobenzoyl chloride sample into a 10 mL volumetric flask and dissolve in acetonitrile.

  • To 1 mL of the sample solution, add 1 mL of the derivatizing agent solution and 0.5 mL of a weak base (e.g., pyridine) to catalyze the reaction and neutralize the HCl formed.

  • Allow the reaction to proceed at room temperature for 30 minutes.

  • Dilute the reaction mixture with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC-UV/DAD Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 50% acetonitrile and increasing to 90% over 15 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: The maximum absorption wavelength of the derivative (e.g., 390-400 nm for a 2-nitrophenylhydrazine derivative).[1]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Quantification:

  • Purity is determined by area percent, or more accurately, by using an external standard of the derivatized 2-Chlorobenzoyl chloride.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself.[2]

Principle: The purity of 2-Chlorobenzoyl chloride is determined by comparing the integral of a specific, well-resolved proton signal from the analyte with that of a certified internal standard of known purity.[3]

Experimental Protocol:

• Materials:

  • Analyte: 2-Chlorobenzoyl chloride.

  • Internal Standard: A high-purity, stable, non-volatile compound with signals that do not overlap with the analyte's signals (e.g., maleic acid, 1,4-dinitrobenzene).[2]

  • Deuterated Solvent: A solvent that dissolves both the analyte and the internal standard completely (e.g., Chloroform-d, CDCl₃).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2-Chlorobenzoyl chloride into a clean, dry NMR tube.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same NMR tube.

  • Add approximately 0.6 mL of the deuterated solvent, cap the tube, and gently mix to dissolve both components completely.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: A standard single-pulse experiment.

  • Relaxation Delay (d1): A long delay is crucial for accurate quantification (e.g., 5 times the longest T₁ of the signals being integrated, typically 30-60 seconds).

  • Number of Scans (ns): Sufficient scans to achieve a good signal-to-noise ratio (e.g., 8 or 16).

• Data Processing and Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate a well-resolved, non-overlapping signal of 2-Chlorobenzoyl chloride (e.g., the multiplet in the aromatic region) and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard

  • Subscripts 'analyte' and 'IS' refer to the analyte and internal standard, respectively.

Titrimetry (Hydrolysis Method)

This classical method is based on the hydrolysis of the acyl chloride to hydrochloric acid (HCl) and the corresponding carboxylic acid, followed by titration of the total acid content with a standardized base.

Principle: 2-Chlorobenzoyl chloride reacts with water to form 2-chlorobenzoic acid and HCl. The total amount of acid is then determined by titration with a standard solution of sodium hydroxide.

Experimental Protocol:

• Reagents:

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution.

  • Phenolphthalein (B1677637) indicator solution.

  • Ethanol (B145695) (neutralized).

• Procedure:

  • Accurately weigh approximately 0.5 g of the 2-Chlorobenzoyl chloride sample into a 250 mL Erlenmeyer flask.

  • Add 50 mL of neutralized ethanol to dissolve the sample.

  • Carefully add 50 mL of deionized water and swirl to hydrolyze the acyl chloride. The hydrolysis can be expedited by gentle warming.

  • Allow the solution to cool to room temperature.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate with the standardized 0.1 M NaOH solution until a persistent pink endpoint is observed.

• Calculation:

  • Each mole of 2-Chlorobenzoyl chloride produces two moles of acid (one from the carboxylic acid and one from HCl).

  • Purity (%) = (V_NaOH * M_NaOH * MW_analyte) / (2 * W_sample * 1000) * 100

  Where:

  • V_NaOH = Volume of NaOH solution used in mL.

  • M_NaOH = Molarity of the NaOH solution.

  • MW_analyte = Molecular weight of 2-Chlorobenzoyl chloride (175.01 g/mol ).

  • W_sample = Weight of the sample in grams.

Mandatory Visualization

Logical Workflow for Purity Determination

The following diagram illustrates the general workflow for selecting and applying an analytical method for the purity determination of 2-Chlorobenzoyl chloride.

References

• 1. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. pubsapp.acs.org [pubsapp.acs.org]

A Comparative Guide to the Reaction Kinetics of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of 2-chlorobenzoyl chloride, a crucial reagent in organic synthesis and drug development. Due to the limited availability of direct comparative kinetic studies on 2-chlorobenzoyl chloride, this document draws upon data from closely related substituted benzoyl chlorides to provide a comprehensive overview of its expected reactivity. The comparison focuses on reactions with common nucleophiles, such as amines and alcohols, and highlights the influence of the ortho-chloro substituent on reaction rates.

Comparison of Reactivity

The reactivity of benzoyl chlorides in nucleophilic acyl substitution reactions is primarily governed by the electronic and steric effects of the substituents on the benzene (B151609) ring. In the case of 2-chlorobenzoyl chloride, the chloro group at the ortho position exerts both a -I (electron-withdrawing inductive) effect and a +R (electron-donating resonance) effect, with the inductive effect being dominant. Additionally, its position introduces significant steric hindrance around the carbonyl carbon.

Compared to its isomers and the unsubstituted benzoyl chloride, the following reactivity trends are generally observed:

• 2-Chlorobenzoyl Chloride vs. Benzoyl Chloride: The electron-withdrawing nature of the chlorine atom in 2-chlorobenzoyl chloride makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack compared to benzoyl chloride. However, the steric hindrance from the ortho-chloro group can impede the approach of the nucleophile. For smaller nucleophiles, the electronic effect may dominate, leading to a faster reaction. For bulkier nucleophiles, steric hindrance is likely to be the overriding factor, resulting in a slower reaction rate.

• 2-Chlorobenzoyl Chloride vs. 4-Chlorobenzoyl Chloride: Both isomers benefit from the electron-withdrawing effect of the chlorine atom. However, the para-substituent in 4-chlorobenzoyl chloride does not cause significant steric hindrance. Consequently, 4-chlorobenzoyl chloride is generally more reactive than 2-chlorobenzoyl chloride, especially with larger nucleophiles where steric effects are more pronounced. Studies on analogous compounds have shown that ortho-substituted benzoyl chlorides generally react slower than their para-substituted counterparts due to this steric hindrance.[1]

Quantitative Kinetic Data

The following table summarizes kinetic data for the alcoholysis of various substituted benzoyl chlorides. While specific data for 2-chlorobenzoyl chloride is not available in the cited literature, the data for other substituted analogs provide a valuable reference for predicting its reactivity. The reactions were studied by monitoring the formation of hydrochloric acid via conductance measurements, with the reactions following pseudo-first-order kinetics due to the use of a large excess of the alcohol as the solvent.[2]

Acyl Chloride	Alcohol	Rate Constant (k, min⁻¹) at 25°C	Reference
Benzoyl Chloride	n-Propanol	Value not specified	[2]
Substituted Benzoyl Chlorides	n-Propanol	Values determined and found to be consistent with Hammett's equation	[2]
Benzoyl Chloride	Absolute Ethanol	0.0492	[2]
Benzoyl Chloride	95% Ethanol	0.0757 (alcoholysis)	[2]

Experimental Protocols

General Protocol for Kinetic Studies of Acyl Chloride Alcoholysis via Conductance

This method is based on the principle that the reaction of an acyl chloride with an alcohol produces hydrochloric acid, which increases the conductivity of the solution.[2]

Materials:

• Substituted benzoyl chloride

• Anhydrous alcohol (e.g., n-propanol, ethanol)

• Conductivity cell and meter

• Constant temperature bath

• Volumetric flasks and pipettes

Procedure:

• Prepare a dilute solution of the substituted benzoyl chloride in the desired anhydrous alcohol. The alcohol is used in large excess to ensure pseudo-first-order kinetics.

• Place the alcohol solvent in the conductivity cell and allow it to equilibrate to the desired temperature in the constant temperature bath.

• Inject a small, known volume of the acyl chloride solution into the alcohol in the conductivity cell with rapid mixing.

• Immediately begin recording the resistance or conductance of the solution at regular time intervals.

• Continue measurements until the reaction is complete, as indicated by a stable conductance reading.

• The pseudo-first-order rate constant (k) can be determined from the slope of a plot of ln(G∞ - Gt) versus time, where Gt is the conductance at time t and G∞ is the conductance at the completion of the reaction.

Visualizations

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the general mechanism for the reaction of acyl chlorides with alcohols and a typical experimental workflow for kinetic analysis.

Caption: Nucleophilic addition-elimination mechanism for the reaction of an acyl chloride with an alcohol.

Caption: A typical experimental workflow for determining the rate constant of an acyl chloride alcoholysis reaction.

Logical Relationship of Reactivity

The diagram below illustrates the expected relative reactivity of 2-chlorobenzoyl chloride compared to benzoyl chloride and 4-chlorobenzoyl chloride, considering both electronic and steric effects.

Caption: Logical comparison of the expected reactivity of substituted benzoyl chlorides.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.uni.edu [scholarworks.uni.edu]

Comparison of different synthetic routes to 2-Chlorobenzoyl chloride

A comprehensive guide for researchers, scientists, and drug development professionals comparing various synthetic routes to 2-Chlorobenzoyl chloride. This document provides an objective analysis of different manufacturing processes, supported by experimental data, to inform decisions on process selection based on factors such as yield, purity, and reaction conditions.

Comparison of Synthetic Routes

2-Chlorobenzoyl chloride is a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] Its production can be achieved through several established synthetic pathways, each with distinct advantages and disadvantages. The three primary routes involve the chlorination of 2-chlorobenzoic acid, the oxidation of 2-chlorobenzaldehyde (B119727), and the hydrolysis of 2-chlorobenzotrichloride.

Data Summary

The following table summarizes the quantitative data for the most common synthetic routes to 2-chlorobenzoyl chloride:

Synthetic Route	Starting Material	Reagents	Reaction Time	Temperature	Yield	Purity	Citations
Chlorination of 2-Chlorobenzoic Acid	2-Chlorobenzoic Acid	Thionyl chloride (SOCl₂)	2-24 hours	75°C - Reflux	~100%	N/A	[2][3]
Chlorination of 2-Chlorobenzaldehyde (Method 1)	2-Chlorobenzaldehyde	Chlorine (Cl₂), Phosphorus pentachloride (PCl₅)	6 hours	160°C	93%	98.5%	[3]
Chlorination of 2-Chlorobenzaldehyde (Method 2)	2-Chlorobenzaldehyde	Chlorine (Cl₂), 2,2'-Azobis(2,4-dimethylvaleronitrile)	7 hours	41°C	93.0%	N/A	[2]
Catalyzed Hydrolysis of o-Chlorobenzotrichloride	o-Chlorobenzotrichloride	Water (H₂O), Ferric chloride (FeCl₃)	0.25 - 5 hours	40 - 80°C	~93%	>98%	[4]

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Synthesis from 2-Chlorobenzoic Acid with Thionyl Chloride

This method involves the reaction of 2-chlorobenzoic acid with a chlorinating agent, typically thionyl chloride (SOCl₂), to convert the carboxylic acid into an acyl chloride.[1][2]

Procedure:

• To a solution of 2-chlorobenzoic acid (20 g, 127.80 mmol) in toluene (B28343) (150 mL) in a 500 mL round-bottom flask, add thionyl chloride (16 g, 134.45 mmol).[2][3]

• The resulting solution is stirred overnight while maintaining the temperature at 75°C in an oil bath.[2][3]

• After the reaction is complete, the mixture is concentrated under vacuum using a rotary evaporator to yield 2-chlorobenzoyl chloride as a yellow oily substance (22.3 g, 100%).[2][3]

Synthesis from 2-Chlorobenzaldehyde by Chlorination

This process involves the direct chlorination of 2-chlorobenzaldehyde. Different catalysts can be employed for this reaction.

Procedure with Phosphorus Pentachloride:

• Add phosphorus pentachloride (41.5 g, 0.2 mole) to 2-chlorobenzaldehyde (289.7 g, 2.0 mole, 97% purity).[3]

• After the initial exothermic reaction subsides, heat the resulting red solution to 160°C.[3]

• Introduce a stream of chlorine gas through a sparge tube into the solution for six hours.[3]

• Monitor the reaction progress by gas chromatography.[3]

• Upon completion, cool the solution and distill under reduced pressure to obtain 2-chlorobenzoyl chloride (325.4 g, 93% yield, 98.5% purity).[3]

Synthesis from o-Chlorobenzotrichloride by Catalyzed Hydrolysis

This route utilizes the hydrolysis of o-chlorobenzotrichloride in the presence of a Lewis acid catalyst to form the desired acid chloride.[4]

Procedure:

• Charge a reactor with o-chlorobenzotrichloride and a catalytic amount of ferric chloride (FeCl₃) (0.05 - 5 mol-%).[4]

• Heat the mixture to a temperature between 45-65°C.[4]

• Slowly add water (0.8-1.2 mole equivalents) over a period of 1-2 hours while maintaining the temperature.[4]

• Continue to stir the mixture at the same temperature for 0.5-3 hours, monitoring the reaction by gas chromatography.[4]

• Once the reaction is complete, the product is purified by vacuum distillation to yield 2-chlorobenzoyl chloride with a purity of over 98%.[4]

Synthetic Pathways Overview

The following diagram illustrates the different synthetic routes to 2-Chlorobenzoyl chloride from various starting materials.

Caption: Synthetic pathways to 2-Chlorobenzoyl chloride.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. 2-Chlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Titration Methods for the Assay of 2-Chlorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated titration methods for the quantitative assay of 2-Chlorobenzoyl chloride, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. Due to its reactive nature, direct titration in aqueous media is not feasible. Therefore, this guide explores two primary indirect titration approaches: non-aqueous titration and an argentometric method. Additionally, a Gas Chromatography-Flame Ionization Detector (GC-FID) method is presented as a common alternative for comparative purposes.

Method Comparison

The selection of an appropriate assay method for 2-Chlorobenzoyl chloride depends on several factors, including the available equipment, the desired level of accuracy and precision, and the sample matrix. The following table summarizes the key performance characteristics of the discussed methods.

Parameter	Non-Aqueous Titration (Indirect)	Argentometric Titration (Indirect)	Gas Chromatography-FID (Direct)
Principle	The analyte is reacted with an amine, and the excess amine is back-titrated with a strong acid in a non-aqueous solvent.	The analyte is hydrolyzed to produce chloride ions, which are then titrated with silver nitrate (B79036).	The analyte is separated from non-volatile impurities and quantified by a flame ionization detector.
Specificity	Good, but can be affected by other acidic or basic impurities.	Good for chloride, but not specific to the parent compound if other chloride sources are present.	High, separates the analyte from most impurities.
Accuracy	High	High	Very High
Precision (RSD)	Typically < 1%	Typically < 1%	Typically < 2%
**Linearity (R²) **	> 0.99	> 0.99	> 0.999
Throughput	Moderate	Moderate	High (with autosampler)
Equipment	Autotitrator (potentiometric or photometric endpoint detection), burettes, standard glassware.	Autotitrator (potentiometric endpoint detection), burettes, standard glassware.	Gas chromatograph with FID, analytical balance, volumetric flasks.
Advantages	Well-established, cost-effective.	Relatively simple and widely used for chloride determination.	High specificity and sensitivity, suitable for trace analysis.
Disadvantages	Requires careful handling of non-aqueous solvents, potential for interference.	Indirect method, requires complete hydrolysis, potential for interference from other halides.	Higher initial equipment cost, requires derivatization in some cases for similar compounds.

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below.

Method 1: Indirect Non-Aqueous Titration

This method involves the reaction of 2-Chlorobenzoyl chloride with a known excess of a primary amine, followed by the back-titration of the unreacted amine with a standardized acid in a non-aqueous medium.

Reagents and Equipment:

• 2-Chlorobenzoyl chloride sample

• Anhydrous isopropanol (B130326)

• n-Butylamine, 0.1 M in anhydrous isopropanol (standardized)

• Perchloric acid, 0.1 M in anhydrous isopropanol (standardized)

• Potentiometric autotitrator with a pH electrode suitable for non-aqueous solutions

• Analytical balance, volumetric flasks, pipettes, and burettes

Procedure:

• Accurately weigh approximately 200 mg of the 2-Chlorobenzoyl chloride sample into a dry 100 mL beaker.

• Add 20.00 mL of 0.1 M n-butylamine solution in isopropanol to the beaker.

• Stir the solution for 15 minutes to ensure complete reaction.

• Titrate the excess n-butylamine with standardized 0.1 M perchloric acid in isopropanol using a potentiometric autotitrator.

• Record the volume of perchloric acid consumed at the equivalence point.

• Perform a blank titration by titrating 20.00 mL of the 0.1 M n-butylamine solution with the 0.1 M perchloric acid solution.

• Calculate the percentage purity of 2-Chlorobenzoyl chloride.

Method 2: Indirect Argentometric Titration

This method is based on the hydrolysis of 2-Chlorobenzoyl chloride to 2-chlorobenzoic acid and hydrochloric acid. The resulting chloride ions are then titrated with a standardized solution of silver nitrate.

Reagents and Equipment:

• 2-Chlorobenzoyl chloride sample

• Ethanol (B145695) (95%)

• Sodium hydroxide (B78521), 1 M solution

• Nitric acid, concentrated

• Silver nitrate, 0.1 M aqueous solution (standardized)

• Potentiometric autotitrator with a silver electrode

• Analytical balance, volumetric flasks, pipettes, and burettes

Procedure:

• Accurately weigh approximately 300 mg of the 2-Chlorobenzoyl chloride sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of ethanol and 20 mL of 1 M sodium hydroxide solution to the flask.

• Heat the mixture to reflux for 30 minutes to ensure complete hydrolysis.

• Cool the solution to room temperature and acidify with concentrated nitric acid until the pH is approximately 2.

• Titrate the chloride ions with standardized 0.1 M silver nitrate solution using a potentiometric autotitrator with a silver electrode.

• Record the volume of silver nitrate solution consumed at the equivalence point.

• Perform a blank titration using the same procedure but without the sample.

• Calculate the percentage purity of 2-Chlorobenzoyl chloride.

Method 3: Gas Chromatography-Flame Ionization Detector (GC-FID)

This method provides a direct measurement of 2-Chlorobenzoyl chloride and is particularly useful for identifying and quantifying impurities.

Reagents and Equipment:

• 2-Chlorobenzoyl chloride sample

• Dichloromethane (B109758) (HPLC grade) as solvent

• Internal standard (e.g., 4-Chlorobenzoyl chloride)

• Gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-5 or equivalent)

• Analytical balance, volumetric flasks, and autosampler vials

Chromatographic Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness

• Oven Temperature: 100°C (hold for 2 min), then ramp to 250°C at 15°C/min (hold for 5 min)

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injection Volume: 1 µL

• Split Ratio: 50:1

Procedure:

• Prepare a stock solution of the 2-Chlorobenzoyl chloride sample and the internal standard in dichloromethane.

• Prepare a series of calibration standards by diluting the stock solution to different concentrations.

• Prepare the sample solution by accurately weighing the sample and dissolving it in dichloromethane containing the internal standard.

• Inject the calibration standards and the sample solution into the GC-FID system.

• Construct a calibration curve by plotting the peak area ratio of 2-Chlorobenzoyl chloride to the internal standard against the concentration.

• Determine the concentration of 2-Chlorobenzoyl chloride in the sample solution from the calibration curve and calculate the percentage purity.

Method Validation Workflow

The validation of analytical methods is crucial to ensure reliable and accurate results. The following diagram illustrates a typical workflow for the validation of the described titration methods, in accordance with ICH guidelines.

Caption: A logical workflow for the validation of a titration method.

Signaling Pathway for Argentometric Titration

The following diagram illustrates the key reactions involved in the indirect argentometric titration of 2-Chlorobenzoyl chloride.

Caption: Reaction pathway for the argentometric titration of 2-Chlorobenzoyl chloride.

Disclaimer: The provided experimental protocols are intended as a guide and may require optimization for specific sample matrices and laboratory conditions. It is essential to perform a full method validation to ensure the suitability of the chosen method for its intended purpose.

A Comparative Analysis of the Reactivity of 2-Chlorobenzoyl Chloride Against Other Substituted Benzoyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of 2-chlorobenzoyl chloride with other substituted benzoyl chlorides in nucleophilic acyl substitution reactions. The reactivity of benzoyl chlorides is a critical parameter in synthetic chemistry, influencing reaction rates, yields, and the feasibility of synthesizing complex molecules such as pharmaceuticals and fine chemicals. This document outlines the key electronic and steric factors governing these reactions, presents quantitative kinetic data for comparison, and provides standardized experimental protocols.

Factors Influencing Benzoyl Chloride Reactivity

The reactivity of a substituted benzoyl chloride is primarily determined by the electrophilicity of its carbonyl carbon. This is modulated by a combination of electronic and steric effects imparted by substituents on the aromatic ring.

1.1. Electronic Effects The nature of the substituent on the benzene (B151609) ring influences the electron density at the carbonyl carbon through inductive and resonance effects.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or chloro (-Cl) are electron-withdrawing. They pull electron density away from the carbonyl carbon, increasing its partial positive charge (electrophilicity). This makes the carbonyl carbon more susceptible to nucleophilic attack, thereby increasing the reaction rate.

• Electron-Donating Groups (EDGs): Substituents like methoxy (B1213986) (-OCH₃) or methyl (-CH₃) donate electron density to the aromatic ring. This reduces the electrophilicity of the carbonyl carbon, making it less reactive towards nucleophiles and slowing down the reaction rate.

1.2. Steric Effects: The "Ortho-Effect" Substituents at the ortho- (2-) position introduce significant steric hindrance around the reaction center.[1] This is a crucial factor for 2-chlorobenzoyl chloride.

• Steric Hindrance: The bulky chlorine atom at the 2-position physically obstructs the incoming nucleophile's path to the carbonyl carbon. This steric congestion raises the activation energy of the transition state, leading to a significantly slower reaction rate compared to its meta- and para-isomers.[1][2] For instance, studies on analogous compounds like o-nitrobenzoyl chloride show it reacts about ten times slower than its p-isomer in many solvents.[2][3][4] This phenomenon is commonly referred to as the "ortho-effect."

The interplay of these factors is visualized in the diagram below.

Factors affecting benzoyl chloride reactivity.

Quantitative Reactivity Comparison

The following tables summarize experimental data from solvolysis and alcoholysis reactions, which serve as reliable models for comparing the reactivity of substituted benzoyl chlorides.

Table 1: Solvolysis Rate Constants of para-Substituted Benzoyl Chlorides This table presents the first-order rate constants (k) for the solvolysis of various p-substituted benzoyl chlorides in 97% (w/w) hexafluoroisopropanol-water (97H) at 25°C.[5] The data clearly illustrates the electronic effects on reactivity.

Substituent (Z)	Rate Constant (k) / s⁻¹ at 25°C	Relative Rate (k_Z / k_H)	Electronic Effect
p-OCH₃	1.12 x 10⁻¹	1623	Strong Electron-Donating
p-CH₃	1.95 x 10⁻³	28.3	Electron-Donating
p-H	6.90 x 10⁻⁵	1.0	Reference
p-Cl	1.40 x 10⁻⁶	0.02	Electron-Withdrawing

Data sourced from Bentley, T. W., & Harris, H. C. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media.[5]

The trend shows that electron-donating groups (p-OCH₃, p-CH₃) significantly accelerate the reaction, while electron-withdrawing groups (p-Cl) decelerate it in this highly ionizing, weakly nucleophilic solvent where a cationic reaction channel is favored.[5]

Table 2: Alcoholysis Rate Constants of Substituted Benzoyl Chlorides This table shows the pseudo-first-order rate constants for the alcoholysis of various substituted benzoyl chlorides with excess n-propanol at 25°C.[6]

Substituent	Rate Constant (k) / min⁻¹ at 25°C	Relative Rate
H (Benzoyl chloride)	0.0321	1.00
m-OCH₃	0.0340	1.06
p-Br	0.0590	1.84
p-I	0.0617	1.92
m-I	0.1044	3.25

Data sourced from Hybl, A. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides.[6]

In this reaction, which proceeds via a nucleophilic addition-elimination mechanism, electron-withdrawing substituents (Br, I) increase the reaction rate by enhancing the carbonyl carbon's electrophilicity.

2.1. Reactivity of 2-Chlorobenzoyl Chloride

Experimental Protocols

To ensure reproducibility and accurate comparison, standardized protocols are essential. The following describes a common method for determining the solvolysis rate of a benzoyl chloride.

Kinetic Analysis of Solvolysis via Conductimetry

This method measures the increase in conductivity over time as the reaction produces hydrochloric acid.[5]

1. Materials and Equipment:

• Substituted benzoyl chloride

• High-purity solvent (e.g., 97% hexafluoroisopropanol-water)

• Conductivity meter with a temperature-controlled cell

• Thermostatic water bath

• Volumetric flasks and pipettes

• Data logger or computer for automated readings

2. Procedure:

• Solution Preparation: Prepare a stock solution of the benzoyl chloride in a suitable inert solvent (e.g., anhydrous acetone) if it is a solid.

• Solvent Equilibration: Place a known volume of the reaction solvent into the conductivity cell and allow it to thermally equilibrate in the thermostat at the desired temperature (e.g., 25.0 ± 0.1 °C).

• Reaction Initiation: Inject a small, precise aliquot of the benzoyl chloride stock solution into the solvent with rapid mixing to initiate the reaction. The final concentration of the benzoyl chloride should be low (e.g., ~10⁻⁴ M) to ensure first-order kinetics.

• Data Acquisition: Immediately begin recording the conductivity of the solution at regular time intervals. Continue monitoring until the conductivity reading becomes stable, indicating the reaction is complete (typically after 10 half-lives).

• Data Analysis: The first-order rate constant (k) is calculated by fitting the conductivity-time data to the equation: ln(C∞ - Ct) = -kt + ln(C∞ - C₀) where C∞ is the final conductivity, and Ct is the conductivity at time t. A plot of ln(C∞ - Ct) versus t will yield a straight line with a slope of -k.

Workflow for a kinetic solvolysis experiment.

Summary

The reactivity of substituted benzoyl chlorides is governed by a balance of electronic and steric factors. While electron-withdrawing groups in the meta- and para-positions typically enhance reactivity, the "ortho-effect" is a dominant deactivating factor. For 2-chlorobenzoyl chloride , steric hindrance significantly impedes nucleophilic attack, making it substantially less reactive than its isomers and the parent benzoyl chloride. This guide provides the foundational data and principles necessary for researchers to make informed decisions when selecting and utilizing these critical synthetic intermediates.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarworks.uni.edu [scholarworks.uni.edu]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Chlorobenzoyl Chloride: A Comprehensive Guide for Laboratory Professionals

Essential guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of 2-Chlorobenzoyl chloride, ensuring laboratory safety and regulatory compliance.

2-Chlorobenzoyl chloride is a corrosive and reactive chemical that necessitates meticulous handling and disposal procedures to mitigate risks of severe skin burns, eye damage, and the release of toxic gases upon contact with moisture.[1][2][3] Adherence to established safety protocols is paramount to protect laboratory personnel and the environment. This guide provides a detailed framework for the safe disposal of 2-Chlorobenzoyl chloride, encompassing immediate safety information, a step-by-step disposal protocol, and a clear workflow for waste management.

Key Hazards and Incompatibilities

Understanding the inherent risks associated with 2-Chlorobenzoyl chloride is the first step in ensuring safe handling. The following table summarizes its primary hazards and chemical incompatibilities.

Hazard Category	Description	References
Corrosivity	Causes severe skin burns and eye damage. Classified as Skin Corrosion/Irritation Category 1B.	[1][2][3]
Reactivity with Water	Reacts with water, including moist air, to liberate toxic and irritating hydrogen chloride gas.	[1]
Incompatible Materials	Strong bases, alcohols, and metals.	[1][3]
Hazardous Decomposition	Thermal decomposition can produce carbon monoxide (CO), carbon dioxide (CO2), phosgene, and hydrogen chloride gas.	[1]

Experimental Protocol: Neutralization and Disposal of Small Quantities

For small quantities of 2-Chlorobenzoyl chloride typically used in a laboratory setting, a controlled hydrolysis followed by neutralization is a recommended disposal method. This procedure must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE).

Materials:

• 2-Chlorobenzoyl chloride waste

• Stirring hot plate

• Large beaker (e.g., 1 L)

• Dropping funnel

• Stir bar

• Ice bath

• Sodium hydroxide (B78521) (NaOH) solution (6 M)

• Universal pH indicator paper or a calibrated pH meter

• Appropriate waste container

Procedure:

• Preparation: Don appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[1][2][3] Ensure a safety shower and eyewash station are readily accessible.

• Initial Hydrolysis:

  • Place a large beaker containing a stir bar and a significant excess of cold water on a stirring hot plate within a certified chemical fume hood. An ice bath can be used to control the temperature.

  • Slowly and carefully add the 2-Chlorobenzoyl chloride dropwise from a dropping funnel into the rapidly stirring cold water. The reaction is exothermic and will produce hydrogen chloride gas. Maintain a slow addition rate to control the reaction.

• Neutralization:

  • Once the addition of 2-Chlorobenzoyl chloride is complete and the reaction has subsided, slowly add a 6 M sodium hydroxide solution while continuing to stir.

  • Monitor the pH of the solution using pH paper or a pH meter. Continue adding the sodium hydroxide solution until the pH is neutral (pH 6-8).

• Final Disposal:

  • The resulting neutralized aqueous solution should be transferred to a properly labeled aqueous waste container.

  • Dispose of the waste container through your institution's hazardous waste management program.[1][2] Never pour the neutralized solution down the drain without consulting your institution's specific guidelines.[3]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Chlorobenzoyl chloride.

Caption: Disposal workflow for 2-Chlorobenzoyl chloride.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]